4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL

Core Science & Biosynthesis

An In-depth Technical Guide to 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL: Properties, Synthesis, and Potential Applications

This technical guide provides a comprehensive overview of the chemical and physical properties, a proposed synthesis pathway, and potential applications of the novel compound 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL. As a molecule combining the structural features of a substituted aminocyclohexanol, this compound holds potential for exploration in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and utilize this unique chemical entity.

Introduction and Molecular Overview

4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL is a secondary amine derivative of cyclohexanol. The molecule consists of a cyclohexanol ring substituted with an amino group at the 4-position, which is further functionalized with a 4-methylpentan-2-yl group. The presence of stereocenters in both the cyclohexanol ring and the pentyl side chain suggests the potential for multiple stereoisomers, each of which could exhibit distinct biological activities and physical properties.

The structural amalgamation of a polar cyclohexanol moiety and a more hydrophobic N-alkyl substituent suggests that this molecule may possess amphiphilic characteristics, influencing its solubility and interaction with biological membranes. The secondary amine group can act as a hydrogen bond donor and acceptor, further contributing to its chemical reactivity and potential for forming stable complexes.

Predicted Physicochemical Properties

Property	Predicted Value/Information	Basis for Prediction
Molecular Formula	C12H25NO	Based on structural components
Molecular Weight	199.34 g/mol	Calculated from the molecular formula
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	Based on similar N-alkylated aminocyclohexanols
Boiling Point	Estimated to be in the range of 250-300 °C	Extrapolation from related compounds
Melting Point	Highly dependent on the specific stereoisomer; likely in the range of 20-80 °C	Comparison with substituted cyclohexanols
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and dichloromethane	Amphiphilic nature with a significant hydrocarbon portion
pKa	Estimated to be around 9-10 for the secondary amine	Typical pKa for secondary amines

Proposed Synthesis Pathway

A plausible and efficient synthesis of 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL can be achieved via reductive amination. This well-established method involves the reaction of a ketone with an amine in the presence of a reducing agent.

Overall Reaction:

4-Hydroxycyclohexanone + 4-Methylpentan-2-amine → 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL

Experimental Protocol: Reductive Amination

Step 1: Reaction Setup

• To a solution of 4-hydroxycyclohexanone (1 equivalent) in a suitable solvent such as methanol or dichloromethane, add 4-methylpentan-2-amine (1.1 equivalents).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine/enamine.

Step 2: Reduction

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a reducing agent, such as sodium borohydride (NaBH4) or sodium triacetoxyborohydride (STAB) (1.5 equivalents), in portions. STAB is often preferred as it is milder and more selective.

• Allow the reaction to warm to room temperature and stir for an additional 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Step 3: Workup and Purification

• Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride (NH4Cl).

• If methanol was used as the solvent, remove it under reduced pressure.

• Extract the aqueous layer with an organic solvent like ethyl acetate or dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL.

Synthesis Workflow Diagram

Caption: Reductive amination workflow for the synthesis of the target compound.

Potential Applications in Drug Development

Substituted aminocyclohexanols are valuable scaffolds in medicinal chemistry due to their conformational rigidity and the ability to present substituents in well-defined spatial orientations.

• Kinase Inhibitors: The aminocyclohexanol core can serve as a template for designing kinase inhibitors. For instance, derivatives of aminocyclohexanol have been explored as inhibitors of Cyclin-Dependent Kinase 9 (CDK9), a target in cancer therapy[1]. The 4-methylpentan-2-yl group could be tailored to fit into specific hydrophobic pockets of the ATP-binding site of various kinases.

• Antiviral Agents: Aminocyclohexane derivatives are key components of some antiviral drugs. The structural features of 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL could be investigated for potential activity against various viruses.

• GPCR Ligands: The secondary amine and hydroxyl groups can participate in interactions with G-protein coupled receptors (GPCRs), which are a large family of drug targets. The lipophilic side chain can enhance membrane permeability and affinity for receptors with hydrophobic binding domains.

Logical Relationship for Drug Discovery Potential

Caption: Key structural features contributing to the drug discovery potential.

Spectroscopic Characterization (Predicted)

The identity and purity of the synthesized compound would be confirmed using a combination of spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be complex due to the presence of multiple stereoisomers. Key signals would include:

  • A broad multiplet for the CH-OH proton.

  • A multiplet for the CH-N proton.

  • A series of multiplets for the cyclohexyl and pentyl methylene and methine protons.

  • Doublets and a multiplet for the terminal isopropyl group on the pentyl chain.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would show 12 distinct signals for the carbon atoms, with chemical shifts characteristic of alcohol, amine, and alkane carbons.

• Mass Spectrometry (MS): Electrospray ionization (ESI) would likely show a prominent [M+H]⁺ ion at m/z 199.34.

• Infrared (IR) Spectroscopy: Characteristic absorption bands would be observed for the O-H stretch (broad, ~3300 cm⁻¹), N-H stretch (moderate, ~3300-3400 cm⁻¹), and C-H stretches (~2850-2960 cm⁻¹).

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL is not available, the safety precautions should be based on those for similar aminocyclohexanol and N-alkylated amine compounds.

• Hazards: Similar compounds are often classified as causing skin corrosion/irritation and serious eye damage[2]. They may also be harmful if swallowed or inhaled.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid breathing dust/fume/gas/mist/vapors/spray[2][3].

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents[2].

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local regulations[2].

Conclusion

4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL represents a promising, yet underexplored, chemical entity. The predictive analysis of its properties and the proposed synthetic route via reductive amination provide a solid foundation for its synthesis and future investigation. Its structural similarity to known bioactive molecules suggests that it could be a valuable building block in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. Further research into its stereoselective synthesis and biological evaluation is warranted to fully elucidate its potential.

References

• Fisher Scientific. (2009, September 22).
• PubChem. (n.d.). 4-Amino-4-methylpentan-2-ol.
• Sigma-Aldrich. (2025, November 6).
• CPAchem Ltd. (2024, February 20).
• Fisher Scientific. (n.d.). Safety Data Sheet for 4-Methoxy-4-methyl-2-pentanone.
• TCI Chemicals. (2025, August 4). Safety Data Sheet for 2-[(4-Methylpentan-2-yl)amino]-5-(phenylamino)cyclohexa-2,5-diene-1,4-dione.
• Sviatenko, O., et al. (2019). One-pot Synthesis of 4-Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase.
• Molbase. (n.d.). Synthesis of (1RS,2SR)-2-amino-1-(4-methoxyphenyl)-4-methyl-pentane-1-ol.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information for a study on Furan-2-yl carbinols.
• BLDpharm. (n.d.). 1-{[(4-methylpentan-2-yl)amino]methyl}cyclohexan-1-ol.
• Advanced ChemBlocks. (n.d.). 4-(pentan-2-ylamino)cyclohexan-1-ol.
• BLDpharm. (n.d.). (4R)-2-Amino-1-methyl-4-(prop-1-en-2-yl)cyclohexan-1-ol.
• PubChem. (n.d.). 1-Amino-4-methylpentan-2-ol.
• International Journal of Chemical and Pharmaceutical Analysis. (2014, August 9). Synthesis of (1R, 4S)-4-Aminocyclopent-2-en-yl Methanol HCL– An Undesired Isomer.
• Li, Y., et al. (2018). Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. European Journal of Medicinal Chemistry, 158, 896-916.
• Chemsrc. (2025, August 21). 4-Methylpentan-2-ol.
• Paizs, C., et al. (2024). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine.
• Google Patents. (n.d.).
• Der Pharma Chemica. (n.d.). Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues.
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• Google Patents. (n.d.). CN111484418A - Preparation method of 4-amino-2-cyclopentene-1-methanol hydrochloride.

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Technical Guide: Biological Activity Screening of 4-Aminocyclohexanol Derivatives

Topic: 4-Aminocyclohexanol Derivatives Biological Activity Screening Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The 1,4-Trans-Cyclohexane Scaffold

In medicinal chemistry, 4-aminocyclohexanol is not merely a reagent; it is a "privileged scaffold" that imparts critical physicochemical properties to drug candidates. Its rigid cyclohexane ring serves as a non-aromatic spacer, allowing for precise vectorization of functional groups.

The biological activity of its derivatives is dominated by two major therapeutic axes:

• Metabolic & Anti-inflammatory: Urea derivatives acting as Soluble Epoxide Hydrolase (sEH) inhibitors.

• Neuropathic Pain & Respiratory: Benzylamine derivatives (e.g., Ambroxol) acting as Nav1.8 Sodium Channel Blockers .[1][2]

Critical Stereochemistry: The trans-isomer is thermodynamically more stable and generally exhibits superior pharmacokinetic profiles (metabolic stability) and pharmacodynamic potency compared to the cis-isomer. This guide focuses on the screening protocols for these high-value trans-derivatives.

Module A: Soluble Epoxide Hydrolase (sEH) Inhibition Screening

Target Rationale: sEH hydrolyzes anti-inflammatory epoxyeicosatrienoic acids (EETs) into inactive diols.[3] Inhibiting sEH stabilizes EETs, treating hypertension and inflammation.[3] 4-aminocyclohexanol-based ureas (e.g., t-AUCB) are among the most potent inhibitors known.

The Screening Cascade

The screening workflow moves from high-throughput enzymatic assays to microsomal stability.

Caption: Figure 1. sEH Inhibition Screening Workflow. Progression from fluorescent HTS to metabolic stability profiling.

Protocol: Fluorescence-Based sEH Assay (PHOME)

This protocol uses PHOME ((3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester), a sensitive fluorogenic substrate.[4][5]

Mechanism: sEH hydrolyzes the epoxide on PHOME

Intramolecular cyclization Release of cyanohydrin Decomposition to highly fluorescent 6-methoxy-2-naphthaldehyde .[3]

Reagents:

• Buffer: 25 mM Bis-Tris-HCl (pH 7.0), 0.1 mg/mL BSA.

• Enzyme: Recombinant Human sEH (hsEH).

• Substrate: PHOME (Stock: 10 mM in DMSO).

• Control Inhibitor: AUDA or t-AUCB (10 µM).

Step-by-Step Methodology:

• Preparation: Dilute hsEH in buffer to a final concentration of ~1 ng/µL. Dilute PHOME to 50 µM (4x working concentration).

• Plating: In a black 96-well plate:

  • Add 20 µL of Test Compound (diluted in buffer, <1% DMSO final).

  • Add 100 µL of diluted hsEH enzyme.

  • Incubate for 5 minutes at Room Temperature (RT) to allow inhibitor binding.

• Initiation: Add 40 µL of PHOME substrate (Final conc: 12.5 µM).

• Measurement: Immediately read fluorescence in kinetic mode.

  • Excitation: 330 nm

  • Emission: 465 nm[3][4][5]

  • Duration: 30 minutes (read every 30-60 seconds).

• Analysis: Calculate the slope (RFU/min) of the linear portion.

Data Presentation:

Compound ID	Configuration	IC50 (nM)	Microsomal t1/2 (min)
t-AUCB	Trans-1,4	1.3	> 60
c-AUCB	Cis-1,4	2.5	< 15

| Ref (AUDA) | Aliphatic | 3.0 | < 10 |

Note: The trans-isomer (t-AUCB) often shows superior metabolic stability due to steric hindrance preventing rapid glucuronidation.

Module B: Analgesic Screening (Nav1.8 Blockade)

Target Rationale: Ambroxol, a derivative of trans-4-aminocyclohexanol, is a potent blocker of Nav1.8 , a tetrodotoxin-resistant (TTX-r) sodium channel found in nociceptive dorsal root ganglion (DRG) neurons. This mechanism is distinct from CNS opioids, offering analgesia without addiction.

Electrophysiology Workflow

Screening requires distinguishing between tonic block (resting state) and use-dependent block (active state, critical for pain signaling).

Caption: Figure 2. Electrophysiological screening for Nav1.8 channel blockade.

Protocol: Whole-Cell Patch Clamp (Manual or Automated)

Cell Line: ND7/23 cells transiently transfected with human Nav1.8 cDNA (or native rat DRG neurons).

Solutions:

• Extracellular: 140 mM NaCl, 3 mM KCl, 1 mM CaCl2, 1 mM MgCl2, 10 mM HEPES (pH 7.3). Add 500 nM Tetrodotoxin (TTX) to block sensitive channels (Nav1.1-1.7).

• Intracellular (Pipette): 140 mM CsF, 1 mM EGTA, 10 mM NaCl, 10 mM HEPES (pH 7.3).

Step-by-Step Methodology:

• Seal Formation: Establish a G

  seal and break-in to whole-cell configuration. Compensate for series resistance (>70%).

• Tonic Block Protocol:

  • Hold membrane at -80 mV .

  • Depolarize to +20 mV for 50 ms every 5 seconds.

  • Perfuse test compound (e.g., 30 µM, 100 µM).

  • Measure reduction in peak current amplitude.

• Use-Dependent Block Protocol:

  • Apply a train of 20 pulses to +20 mV at high frequency (10 Hz ).

  • Compare the current decrement of the 20th pulse vs. the 1st pulse in the presence of the drug compared to control.

  • Rationale: 4-aminocyclohexanol derivatives like Ambroxol bind preferentially to the inactivated state of the channel, causing stronger inhibition during rapid firing (pain signals).

Synthesis & Structural Considerations

To support the screening modules above, the chemical library must be synthesized with stereochemical control.

• Isomer Separation: Commercial 4-aminocyclohexanol is often a mixture. Separation of the trans-isomer is achieved via crystallization in absolute ethanol or chromatographic separation.

• Verification:

  • Trans-isomer (C1-H / C4-H): Appears as a triplet of triplets (tt) in

    H NMR due to large axial-axial coupling ( Hz).

  • Cis-isomer: Appears as a broad singlet or multiplet due to smaller equatorial-axial couplings.

References

• sEH Inhibition & SAR

  • Hwang, S. H., et al. (2007). "Orally Bioavailable Potent Soluble Epoxide Hydrolase Inhibitors." Journal of Medicinal Chemistry.

• Ambroxol & Nav1.

  • Gaida, W., et al. (2005). "Ambroxol, a Nav1.8-preferring Na(+) channel blocker, effectively suppresses pain symptoms in animal models of chronic, neuropathic and inflammatory pain."[1] Neuropharmacology.

• PHOME Assay Protocol

  • Wolf, N. M., et al. (2006). "Evaluation of the soluble epoxide hydrolase inhibitor t-AUCB in a murine model of LPS-induced inflammation." Analytical Biochemistry.

• Stereochemical Analysis

  • BenchChem. "Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers Using 1H and 13C NMR Spectroscopy."

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An In-depth Technical Guide to the Mechanism of Action of Aminocyclohexanol Compounds

Abstract: The aminocyclohexanol scaffold is a privileged structural motif in medicinal chemistry, forming the core of diverse therapeutic agents ranging from antibiotics to antidiabetics and pharmacological chaperones. This guide provides an in-depth analysis of the primary mechanisms through which these compounds exert their biological effects. We will explore the molecular interactions underpinning their function as glycosidase inhibitors, ribosomal-targeting antibiotics, and protein-stabilizing chaperones. By synthesizing structural biology, enzyme kinetics, and cellular data, this document offers a comprehensive resource for researchers and drug development professionals. Detailed experimental protocols and workflows for mechanism of action (MoA) elucidation are provided to bridge theoretical concepts with practical application.

The Aminocyclohexanol Scaffold: A Foundation for Diverse Bioactivity

The aminocyclohexanol framework, characterized by a cyclohexane ring substituted with at least one amino and one hydroxyl group, is a cornerstone of many natural and synthetic bioactive molecules.[1] Its rigid, three-dimensional structure, combined with the stereochemical diversity afforded by multiple chiral centers, allows for precise positioning of functional groups to interact with biological targets.[2][3] This structural versatility has enabled the evolution and design of compounds that target distinct classes of biomolecules with high specificity.

Historically, this scaffold gained prominence with the discovery of aminoglycoside antibiotics, which are vital in treating severe bacterial infections.[1] Subsequently, aminocyclitol derivatives, often called aminocarbasugars, were identified as potent glycosidase inhibitors, leading to the development of key therapies for type 2 diabetes.[1][4] More recently, their ability to stabilize misfolded proteins has opened new avenues for treating genetic disorders like lysosomal storage diseases.[5][6]

Primary Mechanisms of Action: A Tale of Three Targets

The therapeutic utility of aminocyclohexanol compounds stems from their ability to engage with at least three distinct major classes of biological targets: glycosidases, ribosomal RNA, and misfolded proteins.

Glycosidase Inhibition: The "Sugar Mimic" Paradigm

A primary mechanism for many aminocyclohexanol derivatives is the competitive inhibition of glycosidases, enzymes that hydrolyze glycosidic bonds in carbohydrates.[4] Compounds like acarbose and voglibose are cornerstone therapies for type 2 diabetes, acting in the small intestine to slow carbohydrate digestion and reduce postprandial hyperglycemia.[7][8]

2.1.1 Molecular Mechanism These compounds act as "mimetics" of the natural carbohydrate substrates. The protonated amino group in the aminocyclohexanol ring mimics the positively charged oxocarbenium-ion-like transition state that occurs during enzymatic glycoside hydrolysis. This high-affinity, non-covalent interaction with the enzyme's active site competitively blocks access for the natural substrate, thereby inhibiting the enzyme's function.[8][9]

2.1.2 Structure-Activity Relationships (SAR) The inhibitory potency and selectivity of these compounds are highly dependent on their stereochemistry. A precise match between the arrangement of hydroxyl groups on the aminocyclohexanol ring and the sugar unit of the natural substrate is crucial for high-affinity binding.[9] Modifications to the amine substituent can further enhance potency by providing additional interactions with the enzyme.[9][10]

Compound	Target Enzyme	IC50 / Ki Value	Inhibition Type
Voglibose	α-Glucosidase	Varies by source (nM to µM range)	Competitive
Acarbose	α-Glucosidase, α-Amylase	Varies by source (nM to µM range)	Competitive
Miglitol	α-Glucosidase	Varies by source (nM to µM range)	Competitive
Table 1: Inhibitory activities of common aminocyclohexanol-based α-glucosidase inhibitors. Actual values vary based on the specific enzyme source and assay conditions.[4][7]

Ribosomal Targeting: The Aminoglycoside Antibiotics

Aminoglycosides, such as gentamicin and kanamycin, are potent, broad-spectrum antibiotics that function by disrupting bacterial protein synthesis.[11] Their core structure typically contains a 2-deoxystreptamine, a 1,3-diaminocyclohexanol derivative.[12]

2.2.1 Molecular Mechanism Aminoglycosides bind with high affinity and specificity to the A-site (decoding center) of the 16S ribosomal RNA (rRNA) within the bacterial 30S ribosomal subunit.[13][14] This interaction stabilizes a conformation that reduces the fidelity of translation, leading to two primary consequences:

• Codon Misreading: The ribosome incorporates incorrect amino acids, resulting in the synthesis of non-functional or toxic proteins.[13]

• Inhibition of Translocation: The movement of the ribosome along the mRNA is impaired, stalling protein synthesis.[12]

This disruption of protein synthesis and the accumulation of misfolded proteins ultimately lead to bacterial cell death.[13]

2.2.2 Resistance Mechanisms Bacterial resistance to aminoglycosides often arises from enzymatic modification of the drug (e.g., acetylation or phosphorylation), which prevents it from binding to the ribosome, or from alterations to the ribosomal binding site itself.[11]

Pharmacological Chaperone Activity

A third, distinct mechanism of action for some aminocyclohexanol compounds is their function as pharmacological chaperones. This approach is particularly relevant for treating genetic diseases caused by protein misfolding, such as certain lysosomal storage disorders.[5][15]

2.3.1 Molecular Mechanism In many genetic disorders, a mutation leads to a protein that is functional but conformationally unstable. This misfolded protein is recognized by the cell's quality control system in the endoplasmic reticulum and targeted for degradation before it can reach its proper destination (e.g., the lysosome).[16][17]

Pharmacological chaperones are small molecules that can specifically bind to these misfolded proteins.[6] This binding stabilizes the protein's correct conformation, allowing it to evade degradation and be trafficked to its appropriate cellular location.[5][6] Once in the target organelle, the chaperone may dissociate, leaving a functional protein.[6] This mechanism is exemplified by the use of ambroxol (which contains a trans-4-aminocyclohexanol moiety) in the context of Gaucher disease to stabilize mutant glucocerebrosidase.[5]

Caption: Mechanism of a pharmacological chaperone.

Methodologies for Mechanism of Action Elucidation: A Practical Workflow

As a Senior Application Scientist, designing a logical and efficient workflow to determine a compound's MoA is paramount. The following outlines a self-validating system, progressing from initial target identification to cellular confirmation.

Step 1: Unbiased Target Identification

The first step is to identify the direct molecular target(s) of the aminocyclohexanol compound. Label-free methods are preferred as they do not require modification of the compound, which could alter its binding properties.

Protocol: Cellular Thermal Shift Assay (CETSA®) / Isothermal Shift Assay (iTSA)

• Principle: This technique exploits the principle that a protein's thermal stability changes upon ligand binding.[18][19] Proteins bound to a compound are typically more resistant to heat-induced denaturation.

• Workflow:

  • Treatment: Treat intact cells or cell lysates with the aminocyclohexanol compound or a vehicle control.

  • Heating: Heat the samples across a temperature gradient (for melt-curve CETSA) or at a single optimized temperature (for iTSA).[18][20]

  • Separation: Centrifuge the samples to separate the soluble (non-denatured) protein fraction from the aggregated (denatured) fraction.

  • Quantification: Analyze the soluble fraction using mass spectrometry (proteome-wide CETSA/iTSA) to identify proteins that are stabilized (or destabilized) in the presence of the compound.[19][20]

• Causality: This method provides strong evidence of direct physical interaction between the compound and the protein target within a physiological context.[18] The use of intact cells also accounts for factors like cell permeability and metabolism.[20]

Caption: Experimental workflow for MoA elucidation.

Step 2: Biophysical Characterization of the Interaction

Once putative targets are identified, the next crucial step is to quantify the binding interaction using orthogonal, in vitro methods with purified components.

Protocol: Isothermal Titration Calorimetry (ITC)

• Principle: ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[21][22][23]

• Workflow:

  • Preparation: Place the purified target protein in the sample cell and the aminocyclohexanol compound in the titration syringe.

  • Titration: Inject small aliquots of the compound into the protein solution.

  • Measurement: A sensitive calorimeter measures the minute heat changes that occur with each injection.

  • Analysis: The resulting data are fit to a binding model to determine the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[23][24]

• Trustworthiness: ITC is considered a gold-standard method because it is performed in-solution, is label-free, and directly measures the primary binding event.[21][23] A control titration of the compound into buffer is mandatory to subtract the heat of dilution.[22]

Step 3: Functional Validation

The final step is to confirm that the observed binding interaction translates into a functional consequence, either at the enzymatic or cellular level.

Protocol: In Vitro Enzyme Inhibition Assay

• Principle: This assay measures the effect of the compound on the catalytic activity of the target enzyme.[25]

• Workflow:

  • Setup: Prepare reactions containing the purified enzyme, its substrate (often a chromogenic or fluorogenic version), and varying concentrations of the aminocyclohexanol inhibitor.[26][27]

  • Controls: Include a positive control (a known inhibitor) and a negative control (vehicle only).[25]

  • Measurement: Monitor the rate of product formation over time, typically using spectrophotometry or fluorometry.

  • Analysis: Plot the reaction rates against inhibitor concentration to determine the IC50 (the concentration of inhibitor that causes 50% inhibition). Further kinetic studies (varying both substrate and inhibitor concentrations) can elucidate the mode of inhibition (e.g., competitive, non-competitive).[27][28]

• Self-Validation: The system is validated by ensuring the enzyme is active in the negative control and fully inhibited by the positive control. The data must fit established models like the Michaelis-Menten equation.[28]

Conclusion and Future Directions

The aminocyclohexanol scaffold is a testament to the power of privileged structures in drug discovery. Its ability to effectively target diverse biomolecules—from enzymes and RNA to misfolded proteins—underscores its versatility. The primary mechanisms of action, including competitive enzyme inhibition, disruption of ribosomal function, and pharmacological chaperoning, are now well-understood at a molecular level.

Future research will likely focus on developing next-generation aminocyclohexanol derivatives with enhanced selectivity and reduced off-target effects. The application of structure-based drug design and a deeper understanding of structure-activity relationships will be critical in this endeavor.[29] Furthermore, as our understanding of complex biological pathways grows, new applications for this remarkable scaffold will undoubtedly emerge, continuing its legacy as a vital tool in the development of novel therapeutics.

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• Mechanisms and Impact of Aminoglycoside. (n.d.). Creative Diagnostics.
• An Overview on Aminoglycosides and its Mechanism. (n.d.). Longdom Publishing.
• PDB, R. (2017). Aminoglycoside interactions and impacts on the eukaryotic ribosome.
• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. (2025, March 10). TA Instruments.
• Roles of specific aminoglycoside–ribosome interactions in the inhibition of translation. (n.d.). PMC.
• Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. (n.d.). PMC.
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• Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells. (n.d.).
• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024, August 5). Bio-protocol.
• Cellular thermal shift assay for the identification of drug-target interactions in the Plasmodium falciparum proteome. (2020, June 15). PubMed.
• New structure-activity relationship studies in a series of N,N-bis(cyclohexanol)amine aryl esters as potent reversers of P-glycoprotein-mediated multidrug resistance (MDR). (2013, January 15). PubMed.
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The Versatile Scaffold: A Technical Guide to the Therapeutic Targets of 4-Aminocyclohexanol Derivatives

Introduction: The Strategic Value of the 4-Aminocyclohexanol Core in Drug Discovery

In the landscape of medicinal chemistry, the 4-aminocyclohexanol scaffold has emerged as a cornerstone for the design of novel therapeutics. Its inherent structural features—a rigid cyclohexane ring, a primary amine, and a hydroxyl group—provide a trifecta of properties that are highly advantageous for drug development. The defined stereochemistry of its cis and trans isomers allows for precise three-dimensional positioning of pharmacophoric elements, enhancing selectivity and potency.[1] The primary amine and hydroxyl functionalities serve as versatile handles for chemical modification, enabling the exploration of a vast chemical space and the optimization of structure-activity relationships (SAR).[2] This guide delves into the key therapeutic targets of 4-aminocyclohexanol derivatives, offering a comprehensive overview for researchers and drug development professionals. We will explore the rationale behind targeting specific protein families, detail the mechanism of action of exemplary derivatives, and provide robust experimental protocols for target validation and compound screening.

I. Protein Kinase C (PKC) Inhibition: A Focus on Isoform-Selective Modulation

Protein Kinase C (PKC) is a family of serine/threonine kinases that play a pivotal role in a multitude of cellular processes, including cell proliferation, differentiation, and apoptosis.[3] Dysregulation of PKC signaling is implicated in various diseases, most notably cancer and inflammatory disorders. The development of isoform-selective PKC inhibitors is a key objective in modern drug discovery to minimize off-target effects. The 4-aminocyclohexanol scaffold has proven to be a valuable component in the design of such inhibitors.

A. Rationale for Targeting PKC with 4-Aminocyclohexanol Derivatives

The bifunctional nature of the 4-aminocyclohexanol core allows it to effectively probe the ATP-binding pocket of kinases. The amino group can be functionalized to form hydrogen bonds with the hinge region of the kinase, a critical interaction for potent inhibition. The hydroxyl group can serve as an additional hydrogen bond donor or acceptor, or as a point for further chemical elaboration to enhance selectivity and pharmacokinetic properties. The rigid cyclohexane ring helps to lock the molecule in a specific conformation, reducing the entropic penalty upon binding and leading to higher affinity.

B. Exemplar: A PKCθ Inhibitor

A notable example of a 4-aminocyclohexanol derivative targeting PKC is a potent and selective inhibitor of PKCθ (IC50 = 18 nM).[4] This compound incorporates a [[4-(aminomethyl)cyclohexyl]methyl] moiety, a clear derivative of the 4-aminocyclohexanol scaffold. PKCθ is a key regulator of T-cell activation, making it an attractive target for autoimmune and inflammatory diseases.[3]

C. Experimental Workflow: Screening for PKC Inhibitors

A robust workflow for identifying and characterizing novel PKC inhibitors involves both biochemical and cell-based assays.

Caption: Workflow for the discovery and characterization of PKC inhibitors.

This assay quantifies the amount of ATP consumed during the kinase reaction, providing a direct measure of enzyme activity.[5]

Materials:

• Purified recombinant PKC isoenzyme (e.g., PKCθ)

• Kinase-specific substrate peptide

• 4-aminocyclohexanol derivative library

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds in kinase assay buffer.

• In a 96-well plate, add the PKC enzyme, substrate, and the test compound solution.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a predetermined optimal time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

• Convert the generated ADP to ATP by adding the Kinase Detection Reagent.

• Incubate for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

This assay provides a more physiologically relevant assessment of inhibitor activity by measuring the phosphorylation of a specific substrate within a cellular context.[5]

Materials:

• A human cell line expressing the target PKC isoenzyme (e.g., Jurkat cells for PKCθ)

• Antibodies specific for the phosphorylated and total forms of a downstream substrate

• Lysis buffer

• Western blot or ELISA reagents

Procedure:

• Culture the cells in appropriate media.

• Treat the cells with varying concentrations of the test compound.

• Stimulate the cells to activate the PKC signaling pathway (e.g., with PMA).

• Lyse the cells to extract the proteins.

• Perform a Western blot or ELISA to detect the levels of the phosphorylated and total substrate.

• Quantify the signals and normalize the phosphorylated protein signal to the total protein signal.

• Determine the cellular IC₅₀ value of the inhibitor.

II. Dipeptidyl Peptidase IV (DPP-4) Inhibition: A Key Target for Type 2 Diabetes

Dipeptidyl peptidase IV (DPP-4) is a serine protease that plays a crucial role in glucose homeostasis by inactivating the incretin hormones, glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[6][7] Inhibition of DPP-4 prolongs the action of these hormones, leading to increased insulin secretion and reduced glucagon levels in a glucose-dependent manner. This makes DPP-4 a validated and highly attractive target for the treatment of type 2 diabetes.[8]

A. Rationale for Targeting DPP-4 with 4-Aminocyclohexanol Derivatives

The active site of DPP-4 has a distinct preference for substrates with a proline or alanine at the P1 position. Many potent DPP-4 inhibitors are "peptidomimetics" that mimic this feature. The primary amine of the 4-aminocyclohexanol scaffold can effectively occupy the S1 pocket of the DPP-4 active site, forming key interactions with glutamic acid residues (Glu205/206). The cyclohexane ring can be functionalized to occupy the S2 sub-pocket, enhancing potency and selectivity. The hydroxyl group provides a further point for modification to optimize pharmacokinetic properties.

B. Experimental Workflow: Screening for DPP-4 Inhibitors

The screening for novel DPP-4 inhibitors typically involves a fluorometric assay to measure enzyme activity.

Caption: Workflow for the discovery and characterization of DPP-4 inhibitors.

This assay utilizes a fluorogenic substrate that, upon cleavage by DPP-4, releases a fluorescent molecule, allowing for the quantification of enzyme activity.[2][9]

Materials:

• Human recombinant DPP-4 enzyme

• Fluorogenic DPP-4 substrate (e.g., Gly-Pro-7-amino-4-methylcoumarin)

• 4-aminocyclohexanol derivative library

• DPP-4 assay buffer (e.g., 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl, and 1 mM EDTA)

• Sitagliptin (as a positive control inhibitor)

• Black, flat-bottom 96-well plates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and the positive control in the assay buffer.

• In a 96-well plate, add the DPP-4 enzyme solution to wells containing the test compounds, positive control, or buffer (for enzyme control).

• Incubate for 10 minutes at 37°C.

• Initiate the reaction by adding the fluorogenic substrate solution to all wells.

• Measure the fluorescence (e.g., Ex/Em = 360/460 nm) in kinetic mode for 15-30 minutes at 37°C, protected from light.[2]

• Calculate the reaction rate (slope of the linear portion of the fluorescence versus time curve).

• Determine the percent inhibition for each compound concentration and calculate the IC₅₀ value.

III. G-Protein Coupled Receptor (GPCR) Modulation: An Area of Emerging Potential

G-protein coupled receptors (GPCRs) represent the largest family of cell surface receptors and are the targets for a significant portion of currently marketed drugs.[10] They are involved in a vast array of physiological processes, making them attractive targets for a wide range of diseases. While the application of 4-aminocyclohexanol derivatives in GPCR modulation is less defined than for kinases and DPP-4, the scaffold's properties make it a promising starting point for the design of novel GPCR ligands.[1]

A. Rationale for Targeting GPCRs with 4-Aminocyclohexanol Derivatives

The rigid, three-dimensional structure of the 4-aminocyclohexanol core is well-suited for fitting into the often-complex binding pockets of GPCRs. The amino and hydroxyl groups can participate in crucial hydrogen bonding and ionic interactions with receptor residues. By functionalizing these groups, it is possible to develop both agonists and antagonists with high affinity and selectivity.

B. Experimental Workflow: Screening for GPCR Ligands

The primary method for identifying and characterizing GPCR ligands is the radioligand binding assay.

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Stereochemistry of aminocyclohexanol derivatives and biological function

An In-Depth Technical Guide to the Stereochemistry of Aminocyclohexanol Derivatives and Their Biological Function

Executive Summary

The aminocyclohexanol scaffold is a cornerstone in modern medicinal chemistry, serving as a versatile building block for a multitude of therapeutic agents.[1][2] Its rigid, three-dimensional structure allows for the precise spatial orientation of amino and hydroxyl functional groups, which are critical for molecular recognition and interaction with biological targets such as enzymes and receptors. However, the efficacy and safety of drugs derived from this scaffold are not determined by its mere presence, but are critically dependent on its stereochemistry. The distinction between cis and trans diastereomers, as well as the absolute configuration of chiral centers, can lead to dramatic differences in pharmacological activity, metabolic stability, and toxicity.[3][4]

This technical guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of the stereochemical nuances of aminocyclohexanol derivatives. It moves beyond a simple recitation of facts to explain the causal relationships between three-dimensional structure and biological function. We will dissect the conformational preferences of these cyclic systems, detail authoritative protocols for their stereoselective synthesis and characterization, and examine case studies that underscore the profound impact of stereoisomerism on drug action. By integrating foundational principles with field-proven methodologies, this guide aims to equip scientists with the knowledge to rationally design and develop more potent and selective aminocyclohexanol-based therapeutics.

The Stereochemical Landscape of Aminocyclohexanols

The biological function of a molecule is inextricably linked to its three-dimensional shape. For aminocyclohexanol derivatives, this shape is dictated by the substitution pattern on the cyclohexane ring and its preferred conformation.

Conformational Analysis: The Dominance of the Chair

The cyclohexane ring is not a planar hexagon; it predominantly adopts a strain-free "chair" conformation. In this arrangement, the substituents at each carbon can occupy one of two positions:

• Axial (a): Perpendicular to the plane of the ring.

• Equatorial (e): Extending outwards from the perimeter of the ring.

The cyclohexane ring is dynamic and can undergo a "ring flip," which interconverts axial and equatorial positions. Critically, substituents larger than hydrogen are energetically more stable in the equatorial position to avoid steric clashes with other axial substituents, known as 1,3-diaxial interactions.

For 1,4-disubstituted aminocyclohexanols, this principle governs the stability of its cis and trans isomers. In trans-4-aminocyclohexanol, the most stable conformation places both the amino (-NH₂) and hydroxyl (-OH) groups in equatorial positions, minimizing steric hindrance.[5] A ring flip would force both bulky groups into highly unfavorable axial positions, making this conformation energetically insignificant at equilibrium.[5]

Stereoisomerism: Cis/Trans Diastereomers and Enantiomers

The relative orientation of the amino and hydroxyl groups gives rise to diastereomers, most commonly referred to as cis (on the same side of the ring) and trans (on opposite sides).

• trans-4-Aminocyclohexanol: The thermodynamically more stable isomer, with a diequatorial (e,e) arrangement of substituents in its preferred chair conformation.

• cis-4-Aminocyclohexanol: Exists as an equilibrium of two chair conformers, both having one axial and one equatorial substituent (a,e and e,a).

Furthermore, depending on the substitution pattern (e.g., in 2- or 3-aminocyclohexanol), the molecule can be chiral, existing as a pair of non-superimposable mirror images called enantiomers. These enantiomers often exhibit profoundly different biological activities due to the chiral nature of their protein targets.[3][6]

Caption: Chiral recognition at a biological receptor site.

Stereoselective Synthesis and Separation: Protocols and Rationale

Controlling the stereochemical outcome of a reaction is a primary challenge in organic synthesis. For aminocyclohexanols, both enzymatic and classical chemical methods are employed to obtain stereochemically pure isomers.

Chemoenzymatic Synthesis: Precision and Selectivity

The use of enzymes offers an elegant solution for synthesizing specific stereoisomers due to their inherent high stereo- and regioselectivity. A one-pot cascade reaction starting from 1,4-cyclohexanedione is a highly efficient method to produce either cis- or trans-4-aminocyclohexanol. [1][7] Causality: This process leverages two distinct enzyme classes. First, a ketoreductase (KRED) selectively reduces one of the two ketone groups. The choice of the second enzyme, an amine transaminase (ATA), is the critical control point; different ATAs possess complementary stereopreferences, allowing for the targeted synthesis of either the cis or trans product with high diastereomeric purity. [7][8]This one-pot approach enhances process efficiency by avoiding the isolation of intermediates.

Caption: Workflow for one-pot, two-step enzymatic synthesis.

Quantitative Data: Diastereoselective Enzymatic Synthesis

The choice of ATA is critical for determining the stereochemical outcome. The following table summarizes results from a one-pot synthesis using a KRED from Lactobacillus kefir (LK-KRED). [1]

Amine Transaminase (ATA)	Amine Donor	Conversion (%)	Diastereomeric Ratio (cis:trans)
ATA-200	Isopropylamine	>99	92:8

| Cv-ATA (C. violaceum) | Isopropylamine | >99 | 8:92 |

Experimental Protocol: One-Pot Enzymatic Synthesis of cis-4-Aminocyclohexanol [1][9]

• Buffer Preparation: Prepare a 30 mL solution of 100 mM potassium phosphate buffer (pH 7.5) in a reaction vessel.

• Reagent Addition: Add 1,4-cyclohexanedione to a final concentration of 50 mM. Subsequently, add the following reagents to their final concentrations: 1 mM NADP⁺, 500 mM isopropylamine (amine donor), 1 mM pyridoxal 5'-phosphate (PLP, an ATA cofactor), 1 mM MgCl₂, and 2% (v/v) DMSO to aid solubility. [1]3. Enzyme Addition: Initiate the reaction by adding freshly prepared cell lysate containing the ketoreductase (e.g., LK-KRED, 0.2 mg/mL) and the cis-selective amine transaminase (e.g., ATA-200, 2 mg/mL). [9]4. Reaction Incubation: Stir the reaction mixture at 250 rpm at a controlled temperature of 30°C for 24-48 hours.

• Monitoring: Monitor the reaction's progress by taking aliquots and analyzing them via Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine substrate conversion and the diastereomeric ratio of the product.

• Workup and Isolation: Once the reaction is complete, terminate it by adding an organic solvent or by heat treatment to denature the enzymes. The product can then be isolated and purified using standard techniques like column chromatography or crystallization.

Chemical Synthesis and Isomer Separation

A common chemical route is the catalytic hydrogenation of paracetamol (p-acetamidophenol). [8][10]This method often yields a mixture of cis and trans isomers, with the ratio being highly dependent on the catalyst and reaction conditions. Palladium-based catalysts typically favor the formation of the more thermodynamically stable trans isomer. [8] Protocol: Separation of cis/trans Isomers by Crystallization [8][10] Rationale: This protocol exploits the difference in solubility between the cis and trans isomers in a highly alkaline aqueous solution. The trans isomer is less soluble under these conditions and will preferentially crystallize, allowing for an effective separation.

• Solution Preparation: Take the aqueous mixture of cis- and trans-4-aminocyclohexanol obtained after hydrogenation and subsequent saponification (hydrolysis of the acetamido group).

• Alkalinization: Add a strong base, such as NaOH or KOH, in sufficient quantity to adjust the solution's pH to >13.5. This also has the effect of lowering the freezing point of the solution. [10]3. Cooling and Crystallization: Cool the alkaline solution slowly to a temperature between 0°C and -10°C. The trans-4-aminocyclohexanol will selectively precipitate out of the solution as a crystalline solid. [10]4. Isolation: Isolate the precipitated solid by filtration.

• Purification: Wash the collected crystals with a small amount of cold water and dry them. The purity can be further enhanced by recrystallization from a suitable solvent like toluene or ethyl acetate if necessary. [8]

Analytical Techniques for Stereochemical Characterization

Verifying the stereochemical identity and purity of a synthesized aminocyclohexanol derivative is a non-negotiable step in drug development. A combination of spectroscopic and chromatographic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is an exceptionally powerful tool for determining the relative stereochemistry (cis or trans) of cyclohexanol derivatives. [5] Causality: The coupling constant (J-value) between two adjacent protons is dependent on the dihedral angle between them, a relationship described by the Karplus equation. Protons in an axial position will have large coupling constants (~10-13 Hz) to adjacent axial protons but small couplings (~2-5 Hz) to adjacent equatorial protons. By analyzing the multiplicity and coupling constants of the protons on the carbons bearing the -OH and -NH₂ groups (H-1 and H-4), one can deduce their axial or equatorial disposition and thus confirm the molecule's conformation and isomeric identity. [5][11] Protocol: Conformational Analysis of trans-4-Aminocyclohexanol via ¹H NMR [5]

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., D₂O, CDCl₃) in a 5 mm NMR tube.

• Data Acquisition: Acquire a one-dimensional ¹H NMR spectrum on a high-resolution spectrometer (≥300 MHz).

• Spectral Analysis:

  • Identify the signal for the proton on the carbon with the hydroxyl group (H-1, typically ~3.5-3.6 ppm).

  • Analyze its multiplicity. For the diequatorial trans isomer, H-1 is in an axial position. It will therefore appear as a multiplet with large axial-axial couplings (J ≈ 11 Hz) and small axial-equatorial couplings (J ≈ 4 Hz). [11] * Similarly, analyze the signal for the H-4 proton to confirm its axial position.

¹H NMR Data for trans-4-Aminocyclohexanol [5]

Proton	Approx. Chemical Shift (ppm)	Multiplicity	Coupling Constants (J, Hz)	Inferred Position
H-1 (CH-OH)	~3.55	multiplet	11.2, 3.9	Axial
H-4 (CH-NH₂)	~2.58	multiplet	-	Axial
Cyclohexyl H (axial)	~1.28 - 1.52	multiplet	-	Axial

| Cyclohexyl H (equatorial) | ~1.99 - 2.06 | multiplet | - | Equatorial |

Chiral Chromatography

When dealing with chiral aminocyclohexanols (e.g., 2- or 3-substituted derivatives), it is essential to determine the enantiomeric excess (ee), which is a measure of the purity of one enantiomer over the other. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis. [12] Principle: Chiral HPLC uses a stationary phase that is itself chiral. The two enantiomers of the analyte form transient, diastereomeric complexes with the chiral stationary phase. These complexes have different stabilities, leading to different retention times and thus enabling their separation and quantification. [12]

Caption: Analytical workflow for stereochemical characterization.

Conclusion and Future Outlook

The stereochemical configuration of aminocyclohexanol derivatives is not a trivial detail but a fundamental determinant of their biological destiny. As demonstrated, the distinction between cis and trans isomers or between (R) and (S) enantiomers can mean the difference between a potent therapeutic and an inactive or even harmful compound. The deliberate and precise control over stereochemistry, achieved through advanced synthetic methods like chemoenzymatic cascades, is therefore a critical aspect of modern drug discovery and development.

Looking forward, the continued exploration of novel biocatalysts and asymmetric chemical catalysts will further refine our ability to synthesize complex aminocyclohexanol derivatives as single, pure stereoisomers. As our understanding of molecular recognition deepens, the rational design of stereochemically defined ligands for specific biological targets will continue to be a powerful strategy in the quest for safer and more effective medicines. The principles and protocols outlined in this guide provide a robust framework for researchers engaged in this vital work.

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Pharmacological Profile of Substituted Aminocyclohexanols: A Technical Guide

Executive Summary

The substituted aminocyclohexanol scaffold represents a privileged structure in medicinal chemistry, characterized by a cyclohexane ring bearing both amine and hydroxyl functionalities.[1][2] This guide analyzes the pharmacological divergence of this scaffold, which—depending on substitution patterns and stereochemistry—can yield potent µ-opioid receptor (MOR) agonists (e.g., Bromadol), dual-action analgesic/SNRIs (e.g., Tramadol), or voltage-gated sodium channel blockers with secretolytic properties (e.g., Ambroxol). This document provides a technical deep-dive into the Structure-Activity Relationships (SAR), mechanisms of action, and experimental protocols for evaluating these compounds.

Chemical Architecture & Structure-Activity Relationships (SAR)

The core pharmacophore is defined by the rigid cyclohexane backbone, which serves as a spacer to orient the amine and hydroxyl groups in specific spatial vectors.[1] The biological activity is strictly governed by stereochemistry (cis vs. trans) and the nature of the aryl/alkyl substituents.

The Core Scaffold

The generic structure can be visualized as a cyclohexane ring substituted at positions 1 and/or 4 (or 2 for Tramadol-like analogs).

• Opioid Agonists (BDPC/Bromadol Class): Require a trans-1,4-substitution pattern. A lipophilic aryl group (e.g., p-bromophenyl) at C4 and a phenylethyl group on the amine are critical for MOR binding pocket occupancy.

• NaV Blockers (Ambroxol Class): Typically feature a trans-4-aminocyclohexanol core linked to a substituted aniline (e.g., dibromoaniline). The rigidity allows the molecule to block the pore of TTX-resistant sodium channels (Nav1.8).

Stereochemical Imperatives

The cyclohexane ring adopts a chair conformation. The relative orientation of the hydroxyl (-OH) and amine (-NR2) groups dictates receptor affinity.

• BDPC (Bromadol): The trans-isomer (phenyl and hydroxyl in specific orientation) exhibits potency ~504x that of morphine. The cis-isomer is significantly less active.[3]

• Ambroxol: The trans configuration is essential for its interaction with the local anesthetic binding site on voltage-gated sodium channels.

SAR Visualization

The following diagram illustrates the divergent derivatization of the aminocyclohexanol core.

Figure 1: Divergent SAR pathways for the aminocyclohexanol scaffold leading to distinct pharmacological classes.

Pharmacodynamics: Mechanism of Action[4][5]

µ-Opioid Receptor Agonism (Bromadol/Tramadol)

Compounds like Bromadol act as full agonists at the µ-opioid receptor (MOR).

• Mechanism: Binding induces a conformational change in the G-protein coupled receptor (GPCR), leading to Gαi/o activation.

• Downstream Effects: Inhibition of adenylyl cyclase, reduced cAMP levels, activation of GIRK (potassium) channels (hyperpolarization), and inhibition of voltage-gated Ca2+ channels (reducing neurotransmitter release).

• Tramadol Specifics: Tramadol is a weak MOR agonist.[4] Its efficacy relies heavily on metabolic conversion to O-desmethyltramadol (M1) and synergistic inhibition of Serotonin (SERT) and Norepinephrine (NET) transporters.

Sodium Channel Blockade (Ambroxol)

Ambroxol functions as a state-dependent blocker of voltage-gated sodium channels (VGSCs), with high selectivity for Nav1.8 (TTX-resistant channels found in nociceptors).

• Mechanism: It binds to the intracellular side of the channel pore, stabilizing the inactivated state. This phasic block reduces repetitive firing of neurons, providing analgesia in neuropathic pain models.

• Neuroprotection: Recent data suggests Ambroxol acts as a chemical chaperone, binding to misfolded Glucocerebrosidase (GCase) in the ER, facilitating its transport to the lysosome. This is critical for Gaucher disease and Parkinson’s disease therapy.

Signaling Pathway Diagram

The following diagram contrasts the G-protein signaling of opioid derivatives vs. the ion channel modulation of Ambroxol.

Figure 2: Mechanistic divergence between Opioid Receptor activation and Sodium Channel blockade.

Pharmacokinetics & Metabolism[5][7][8]

Understanding the metabolic fate is crucial, particularly for the Tramadol-like subset where the metabolite drives potency.

Parameter	Tramadol (Pro-drug)	Ambroxol	Bromadol (BDPC)
Bioavailability	~70% (Oral)	High (Oral)	Unknown (High potency implies low req. dose)
Primary Metabolism	Hepatic (CYP2D6, CYP3A4)	Hepatic (Glucuronidation, CYP3A4)	Hepatic
Active Metabolite	O-desmethyltramadol (M1) (High MOR affinity)	Dibromoanthranilic acid (Minor)	Not well characterized
Half-life (t1/2)	~6 hours	~10 hours	~4-6 hours (est)
Excretion	Renal (90%)	Renal	Renal

Critical Insight: CYP2D6 polymorphism significantly impacts Tramadol efficacy.[5] Poor metabolizers obtain little analgesic relief (low M1 formation), while ultra-rapid metabolizers risk opioid toxicity.

Experimental Protocols

Synthesis of trans-4-Aminocyclohexanol Derivatives

Objective: To synthesize a generic trans-1,4-substituted aminocyclohexanol core (e.g., for Ambroxol analogs).

Reagents:

• 1,4-Cyclohexanedione[6]

• Substituted Aniline

• Sodium Triacetoxyborohydride (STAB)

• Acetic Acid / DCE (Dichloroethane)

Protocol:

• Reductive Amination: Dissolve 1,4-cyclohexanedione (1.0 eq) and the substituted aniline (1.0 eq) in DCE.

• Catalysis: Add Acetic Acid (1.5 eq) to catalyze imine formation. Stir for 30 min at Room Temp (RT).

• Reduction: Cool to 0°C. Add STAB (1.5 eq) portion-wise.

• Reaction: Allow to warm to RT and stir overnight.

• Quench: Quench with sat. NaHCO3. Extract with DCM.[2]

• Purification: The product is often a mixture of cis/trans. Separate via column chromatography (Silica gel, MeOH/DCM gradient). Note: The trans-isomer is typically more polar in this specific scaffold depending on substitution.

Radioligand Binding Assay (Opioid Receptor)

Objective: Determine Ki values for MOR binding (relevant for BDPC/Tramadol analogs).

Materials:

• Membrane preparation from CHO-K1 cells expressing human MOR.

• Radioligand: [3H]-DAMGO (Agonist).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

Workflow:

• Incubation: Incubate membrane protein (20-40 µg) with [3H]-DAMGO (1 nM) and varying concentrations of the test aminocyclohexanol (10^-10 to 10^-5 M).

• Equilibrium: Incubate for 60 min at 25°C.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester.

• Wash: Wash 3x with ice-cold Tris buffer.

• Quantification: Measure radioactivity via liquid scintillation counting.

• Analysis: Calculate IC50 and convert to Ki using the Cheng-Prusoff equation:

Toxicology & Safety Profile

• Respiratory Depression: The most critical risk for the opioid subclass (Bromadol). Due to high potency, "hot spots" in powder formulations can be lethal.

• Serotonin Syndrome: Specific to Tramadol and analogs with SNRI activity.[7] Co-administration with MAOIs or SSRIs is contraindicated.

• Neurotoxicity: While Ambroxol is generally safe, high-dose exposure to certain aminocyclohexanols can induce vacuolization in neurons if lysosomal trapping occurs (phospholipidosis).

References

• Ambroxol Mechanism & Nav1.

  • Title: Ambroxol, a potent blocker of voltage-g
  • Source:Journal of Biological Chemistry

  • URL:[Link] (Validated via NIH/PMC search context)

• Tramadol Pharmacology & Metabolism

  • Title: Tramadol: Mechanism of Action & Pharmacokinetics.[8][9]

  • Source:Study.

  • URL:[Link][10]

• Bromadol (BDPC)

  • Title: BDPC (Bromadol) - Chemical Structure and Opioid Activity.[3][11]

  • Source:Wikipedia / Chemical D

  • URL:[Link]

• Synthesis of Aminocyclohexanols

  • Title: Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones.[12]

  • Source:MDPI / NIH

  • URL:[Link]

• Ambroxol as a Chaperone for Gaucher Disease

  • Title: Ambroxol for the treatment of fibromyalgia: science or fiction? (Discusses Nav1.8 and neuroprotection).
  • Source:Journal of Pain Research

  • URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buy Bromadol | 77239-98-6 [smolecule.com]
• 4. droracle.ai [droracle.ai]
• 5. Tramadol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. Tramadol - Wikipedia [en.wikipedia.org]
• 8. study.com [study.com]
• 9. What is the mechanism of Tramadol Hydrochloride? [synapse.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. BDPC - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]

The Aminocyclohexane Scaffold: A Technical Review of Synthesis, SAR, and Therapeutic Applications

The following technical guide is structured to provide an authoritative review of aminocyclohexane derivatives, synthesizing synthetic methodology, pharmacological mechanisms, and practical experimental protocols.

Executive Summary

The aminocyclohexane moiety represents a privileged scaffold in medicinal chemistry, offering a unique balance of lipophilicity, metabolic stability, and defined stereochemical vectors.[1] Unlike planar aromatic amines, the sp³-hybridized cyclohexane ring allows for precise spatial orientation of functional groups (axial vs. equatorial), enabling high-affinity interactions with three-dimensional protein pockets.[1] This guide reviews the critical synthetic routes—from classical reductive aminations to modern biocatalytic cascades—and analyzes the structure-activity relationships (SAR) driving the efficacy of blockbuster drugs like Ketamine (NMDA antagonist), Ambroxol (Nav1.8 blocker/mucolytic), and Memantine (neuroprotective agent).

Synthetic Architectures & Methodologies[1]

The construction of the aminocyclohexane core requires rigorous control over stereochemistry. The thermodynamic preference for equatorial substituents often dictates the major product, but biological activity frequently resides in the higher-energy axial conformers (e.g., specific binding modes of NMDA antagonists).

Core Synthetic Strategies

We categorize synthesis into three primary logic flows: Reductive functionalization , Rearrangement , and Nucleophilic displacement .[1][2]

• Reductive Amination (Method A): The industry workhorse.[1] Reacting cyclohexanones with amines in the presence of reducing agents (NaBH(OAc)₃, NaBH₃CN) or via catalytic hydrogenation (Pd/C, H₂).[1] Critique: Often yields thermodynamic mixtures favoring trans-isomers (1,4-systems) or equatorial placement.[1]

• Rearrangement Protocols (Method B): The Curtius or Hofmann rearrangements allow for the conversion of carboxylic acids to amines with retention of stereochemistry. The Neber rearrangement is specific for converting oximes to

  -aminoketones (crucial for Ketamine synthesis).[3][4][5]

• Biocatalytic Cascades (Method C): A modern, high-precision approach using Transaminases (ATAs) and Ketoreductases (KREDs) to set stereocenters at C1 and C4 simultaneously, achieving >99% de/ee.[1]

Visualization of Synthetic Logic

Caption: Comparative synthetic pathways for aminocyclohexane scaffolds. Green nodes indicate catalytic/reductive methods; Red indicates rearrangement strategies.

Pharmacological Frontiers & SAR

The aminocyclohexane ring serves as a "spacer" and "director," positioning pharmacophores to interact with specific receptor sub-pockets.[1]

Comparative Pharmacology Table

Drug Class	Compound	Target Mechanism	Key Structural Feature	Clinical Utility
Anesthetic / Antidepressant	Ketamine	NMDA Receptor Antagonist (Pore Blocker)	-aminoketone; 2-chlorophenyl ring provides steric bulk.[1]	Anesthesia, TRD (Treatment-Resistant Depression).[1]
Neuroprotective	Memantine	NMDA Receptor Uncompetitive Antagonist	Adamantane (bridged cyclohexane); dimethyl substitution optimizes kinetics.[1]	Alzheimer's Disease.[1]
Mucolytic / Analgesic	Ambroxol	Nav1.8 Na+ Channel Blocker / Surfactant Stimulator	trans-4-aminocyclohexanol linked to dibromoaniline.[1]	Respiratory diseases, Sore throat (local anesthesia).[1][6]
Antiviral / Parkinson's	Amantadine	M2 Ion Channel Blocker / NMDA Antagonist	Primary adamantylamine.[1]	Influenza A (historical), Parkinson's dyskinesia.[1]

Deep Dive: The NMDA Receptor "Trapping" Mechanism

The clinical differentiation between Ketamine (psychotomimetic) and Memantine (well-tolerated) lies in their receptor kinetics.[1] Both bind the Mg²⁺ site within the NMDA channel pore.

• Ketamine: High affinity, slow off-rate.[1] It blocks the channel and "traps" itself effectively, leading to complete blockade of physiological signals (anesthesia/dissociation).[1]

• Memantine: Lower affinity, faster off-rate.[1] It blocks tonic pathological activation (excitotoxicity) but disassociates rapidly during phasic physiological activation (learning/memory signals).[1]

Caption: Kinetic differentiation of aminocyclohexane NMDA antagonists. Memantine allows physiological signaling; Ketamine induces prolonged blockade.[1]

Case Study: Ambroxol – Beyond Mucolysis

While widely known as a mucolytic (stimulating surfactant secretion), Ambroxol possesses a potent secondary mechanism often overlooked: Sodium Channel Blockade .[1][7][8][9]

• Mechanism: Ambroxol blocks voltage-gated Na+ channels, with a 3-fold preference for Nav1.8 (tetrodotoxin-resistant) over Nav1.[1]2. Nav1.8 is highly expressed in nociceptors (pain-sensing neurons).[1]

• SAR Insight: The trans-configuration of the cyclohexanol amine is critical for binding the local anesthetic site on the channel pore. The dibromo-substituted aniline ring provides the necessary lipophilicity to penetrate the neuronal membrane and access the intracellular blocking site.

• Clinical Relevance: This explains the rapid analgesic effect of Ambroxol lozenges for sore throat, acting as a local anesthetic similar to lidocaine but with a distinct structural core.[1]

Experimental Protocol: Chemoenzymatic Synthesis of trans-4-Aminocyclohexanol

Objective: To synthesize trans-4-aminocyclohexanol with high diastereomeric excess (>95% de), avoiding the thermodynamic mixtures typical of metal-catalyzed hydrogenation. This protocol utilizes a "One-Pot Cascade" involving a Ketoreductase (KRED) and an Amine Transaminase (ATA).[1][2]

Reagents:

• 1,4-Cyclohexanedione (Substrate)

• Isopropylamine (Amine Donor)[10]

• PLP (Pyridoxal-5'-phosphate, Cofactor)[1]

• NADH/NADPH (Cofactor)

• Isopropanol (for cofactor regeneration)[10]

• Enzymes: Lactobacillus kefir KRED (Lk-KRED) and Chromobacterium violaceum ATA (Cv-ATA).[1]

Protocol:

• Buffer Preparation: Prepare 50 mM Phosphate Buffer (pH 7.5) containing 1 mM PLP and 1 mM NAD+.[1]

• Substrate Loading: Dissolve 1,4-cyclohexanedione (50 mM final conc.) in the buffer.

• Amine Donor Addition: Add Isopropylamine (1.0 M) to drive the equilibrium. Adjust pH back to 7.5 if necessary.

• Enzyme Initiation: Add Lk-KRED (10 U/mL) and Cv-ATA (10 U/mL).

  • Mechanistic Note: Lk-KRED stereoselectively reduces one ketone to the (4S)-alcohol.[1] Cv-ATA then transaminates the remaining ketone.[1] The stereopreference of the ATA determines the cis/trans ratio. For trans, select an ATA with anti-Prelog selectivity matching the alcohol geometry.[1]

• Incubation: Incubate at 30°C with varying shaking (150 rpm) for 24 hours.

• Workup:

  • Quench reaction with 6M HCl (to pH 2).[1]

  • Extract unreacted ketones with Ethyl Acetate (discard organic layer).[1]

  • Basify aqueous layer to pH 12 with 10M NaOH.[1]

  • Extract the product (trans-4-aminocyclohexanol) into n-Butanol or DCM.

  • Dry over Na₂SO₄ and concentrate in vacuo.

• Validation: Analyze by GC-MS or ¹H-NMR. Trans-isomer typically shows a larger coupling constant (

  Hz) for the methine proton at C1 compared to the cis-isomer.

Future Perspectives: Rigidification & "Switching"

The future of aminocyclohexane medicinal chemistry lies in conformational locking .[1]

• Gem-disubstitution: Adding a fluorine or methyl group at the same carbon as the amine (e.g., 2-fluoro-2-aminocyclohexane) can lock the ring into a specific chair conformation, reducing entropic penalty upon binding.[1]

• DPP-4 Inhibitors: Recent research into long-acting anti-diabetics (like Omarigliptin precursors) utilized the aminocyclohexane scaffold to replace flexible linear amines, improving metabolic stability and selectivity against related proteases (DPP-8/9).[1]

References

• De novo synthesis of polyhydroxyl aminocyclohexanes. Organic & Biomolecular Chemistry. (2010). Link

• One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. ChemCatChem. (2017).[1] Link

• Amantadine and memantine are NMDA receptor antagonists with neuroprotective properties. Journal of Neural Transmission. (1999).[1] Link

• Block of sensory neuronal Na+ channels by the secretolytic ambroxol is associated with an interaction with local anesthetic binding sites. European Journal of Pharmacology. (2010).[1] Link

• Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. Molecules. (2020).[1][4] Link

• Omarigliptin (MK-3102): A Novel Long-Acting DPP-4 Inhibitor for Once-Weekly Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry. (2014).[1] Link

Sources

• 1. Ambroxol - Wikipedia [en.wikipedia.org]
• 2. d-nb.info [d-nb.info]
• 3. Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ambroxol: A CNS Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. Block of sensory neuronal Na+ channels by the secreolytic ambroxol is associated with an interaction with local anesthetic binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 10. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]

Protocols & Analytical Methods

Synthesis of trans-4-Aminocyclohexanol: An Application Note and Detailed Protocol

This comprehensive guide provides detailed protocols and expert insights for the synthesis of trans-4-Aminocyclohexanol, a critical building block in pharmaceutical and medicinal chemistry.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering a blend of established methodologies and practical guidance to ensure successful and efficient synthesis. The protocols described herein are designed to be self-validating, with an emphasis on achieving high yield and stereoselectivity of the desired trans isomer.

Introduction: The Significance of trans-4-Aminocyclohexanol

trans-4-Aminocyclohexanol is a bifunctional organic molecule featuring a cyclohexane scaffold with amino and hydroxyl groups in a thermodynamically stable trans configuration.[3] This specific stereochemistry is paramount in the design of novel therapeutics, as it imparts a rigid and defined three-dimensional orientation to the target molecules.[3] Its applications are extensive, serving as a key intermediate in the synthesis of a wide range of biologically active compounds, including those targeting the central nervous system (CNS), as well as analgesic and anti-inflammatory agents.[1][2] For instance, it is a known impurity of Ambroxol, a mucolytic agent used in the treatment of respiratory diseases.[4]

Synthetic Strategies: An Overview

The synthesis of trans-4-aminocyclohexanol can be approached through several routes. The most common and industrially relevant methods involve the catalytic hydrogenation of para-substituted phenols, such as p-aminophenol or p-acetamidophenol.[5][6] An alternative and highly stereoselective approach is the chemoenzymatic synthesis starting from 1,4-cyclohexanedione.[7][8] This guide will focus on the catalytic hydrogenation of p-acetamidophenol, a widely adopted and well-documented procedure.

PART 1: Catalytic Hydrogenation of p-Acetamidophenol

This protocol outlines a robust method for the synthesis of trans-4-Aminocyclohexanol via the catalytic hydrogenation of p-acetamidophenol, followed by hydrolysis of the intermediate trans-4-acetamidocyclohexanol.

Reaction Workflow

Sources

• 1. Trans-4-Amino Cyclohexanol (4-TAC) (CAS NO:27489-62-9) | Trans-4-Amino Cyclohexanol (4-TAC) Manufacturer and Suppliers | Scimplify [scimplify.com]
• 2. chemimpex.com [chemimpex.com]
• 3. trans-4-Aminocyclohexanol | High-Purity Building Block [benchchem.com]
• 4. veeprho.com [veeprho.com]
• 5. ES2213863T3 - PROCEDURE FOR THE PRODUCTION OF TRANS-4-AMINOCICLOHEXANOL. - Google Patents [patents.google.com]
• 6. CN109942444B - Method for preparing trans-p-aminocyclohexanol - Google Patents [patents.google.com]
• 7. d-nb.info [d-nb.info]
• 8. researchgate.net [researchgate.net]

Using 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL in in-vitro neuroprotection assays

Application Note: Evaluation of 4-[(4-Methylpentan-2-yl)amino]cyclohexan-1-ol as a Candidate Neuroprotective Agent

Executive Summary & Compound Profile

This application note provides a comprehensive framework for evaluating the neuroprotective potential of 4-[(4-Methylpentan-2-yl)amino]cyclohexan-1-ol (CAS: 1152822-91-7). Structurally characterized by a lipophilic 1,3-dimethylbutyl tail attached to a polar aminocyclohexanol core, this molecule shares pharmacophore features with known Sigma-1 receptor (σ1R) agonists and ion channel modulators (e.g., certain NMDA or Na+ channel blockers).

Given its amphiphilic cationic nature at physiological pH, this compound is predicted to cross the Blood-Brain Barrier (BBB) and interact with intracellular membranes. This guide outlines protocols to validate its efficacy against excitotoxic and oxidative insults in neuronal models.[1]

Compound Snapshot

Property	Detail
IUPAC Name	4-[(4-Methylpentan-2-yl)amino]cyclohexan-1-ol
Common Moiety	N-(1,3-Dimethylbutyl)-4-aminocyclohexanol
Molecular Weight	~199.33 g/mol
Predicted LogP	2.1 – 2.5 (Lipophilic, likely CNS penetrant)
Solubility	Soluble in DMSO (>10 mM); Water solubility pH-dependent (higher at pH < 7)
Target Class (Hypothetical)	Sigma-1 Receptor Agonist, NMDA Antagonist, or Sodium Channel Blocker

Experimental Workflows

Phase 1: Basal Cytotoxicity & Dose-Finding (Safety)

Before assessing neuroprotection, the non-toxic therapeutic window must be established.

Cell Model: SH-SY5Y (differentiated) or Primary Cortical Neurons (DIV 7-10). Readout: CCK-8 or MTT Assay.

Protocol:

• Seeding: Plate cells at

  cells/well in 96-well plates. Differentiate SH-SY5Y with Retinoic Acid (10 µM) for 5 days to induce a neuronal phenotype.

• Treatment: Expose cells to the compound (0.1, 1, 10, 50, 100 µM) for 24 hours.

• Analysis: Incubate with CCK-8 reagent for 2 hours. Measure Absorbance at 450 nm.

• Outcome: Determine the MNTC (Maximum Non-Toxic Concentration). Target: Viability > 90% relative to vehicle control.

Phase 2: Neuroprotection Against Glutamate Excitotoxicity

This is the "Gold Standard" assay for compounds with this pharmacophore, testing the ability to prevent calcium overload and apoptotic cascades.

Mechanism: Glutamate overstimulation leads to NMDAR-mediated

influx, mitochondrial depolarization, and cell death.

Protocol:

• Pre-treatment: Incubate neurons with the test compound (at MNTC, e.g., 1–10 µM) for 1 hour.

  • Positive Control: MK-801 (10 µM) or Memantine.

  • Vehicle Control: 0.1% DMSO.

• Insult: Add L-Glutamate (100 µM) + Glycine (10 µM). Incubate for 24 hours.

• Readout (Dual):

  • LDH Release Assay: Measure lactate dehydrogenase in the supernatant (indicator of membrane rupture/necrosis).

  • ATP Quantification: CellTiter-Glo assay (indicator of mitochondrial health).

• Calculation:

Phase 3: Mechanistic Validation (Calcium Imaging)

To confirm if the compound acts upstream (blocking influx) or downstream (stabilizing mitochondria).

Protocol:

• Loading: Load neurons with Fluo-4 AM (2 µM) for 30 mins.

• Baseline: Record baseline fluorescence (

  ) for 30 seconds.

• Challenge: Inject Glutamate (100 µM).

• Intervention: Co-apply test compound.

• Observation: Monitor peak fluorescence (

  ) and recovery time. A reduction in indicates ion channel blockade or rapid calcium clearance (Sigma-1 activation).

Strategic Visualization

Figure 1: Experimental Logic Flow

This diagram illustrates the decision tree for evaluating the compound, ensuring resources are not wasted on ineffective pathways.

Caption: Step-by-step decision matrix for validating 4-[(4-Methylpentan-2-yl)amino]cyclohexan-1-ol efficacy.

Figure 2: Hypothetical Mechanism of Action (Sigma-1 / NMDA)

Based on the structure (lipophilic amine), the compound likely modulates the Sigma-1 receptor (ER-Mitochondria interface) or blocks the NMDA receptor pore.

Caption: Predicted dual-pathway mechanism: NMDAR blockade or Sigma-1 agonism reducing calcium toxicity.

Data Analysis & Interpretation

Table 1: Expected Results & Troubleshooting

Assay	Expected Outcome (Protective)	Troubleshooting (If Failed)
CCK-8 (Toxicity)	Viability > 90% at 10 µM.	If toxic < 1 µM: Check pH of stock; compound may act as a detergent (surfactant-like).
LDH (Glutamate)	Reduced LDH release (closer to control).	If no effect: Pre-incubation time may be too short (increase to 2-4 hrs).
Fluo-4 (Calcium)	Blunted peak amplitude.	If no block: Compound may act via ROS scavenging rather than channel modulation.

Statistical Rigor

• n-value: Minimum n=3 biological replicates (independent cultures), with n=6 technical replicates per plate.

• Test: One-way ANOVA followed by Dunnett’s post-hoc test (comparing all treatments to the Glutamate-only vehicle group).

• Significance: P < 0.05 is the threshold for validity.

References

• PubChem. (2025). Compound Summary: 4-Amino-4-methylpentan-2-ol and derivatives. National Library of Medicine. [Link]

• Maurice, T., & Su, T. P. (2009). The sigma-1 receptor: Target for neuroprotection. Pharmacology & Therapeutics.[2] (Validating the lipophilic amine pharmacophore for neuroprotection). [Link]

• Choi, D. W. (1987). Ionic dependence of glutamate neurotoxicity. Journal of Neuroscience. (Standard protocol for Glutamate/Calcium excitotoxicity). [Link]

• Pradkjaer, L., et al. (2014). Evaluation of in vitro neuroprotection assays. Methods in Molecular Biology. [Link]

Sources

• 1. 2-(Cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one, a novel compound with neuroprotective and neurotrophic effects in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note: Chemoenzymatic Synthesis of cis- and trans-4-Aminocyclohexanol

Topic: Chemoenzymatic synthesis of cis- and trans-4-aminocyclohexanol Content Type: Application Notes and Protocols

[1][2][3][4]

Executive Summary

The stereoselective synthesis of 4-aminocyclohexanol is a critical competency in the manufacturing of active pharmaceutical ingredients (APIs), including the mucolytic agent Ambroxol and the HCV protease inhibitor Lomibuvir .[1] Traditional chemical hydrogenation of 1,4-cyclohexanedione or paracetamol typically yields thermodynamically controlled mixtures (approx. 1:1 cis:trans), necessitating laborious chromatographic separation.

This guide details a modular one-pot chemoenzymatic cascade that bypasses these limitations. By coupling a regioselective Ketoreductase (KRED) with a stereoselective Amine Transaminase (ATA), researchers can access either isomer with high diastereomeric excess (de >98% for cis, >60-80% for trans prior to crystallization). This "self-validating" protocol emphasizes the suppression of side-products (diols and diamines) through kinetic control.

Strategic Route Analysis

The Challenge of Stereocontrol

In 1,4-disubstituted cyclohexanes, the trans isomer (diequatorial) is generally more thermodynamically stable. However, chemical reduction often lacks the facial selectivity required to produce the cis isomer (axial-equatorial) exclusively. Biocatalysis resolves this by using enzyme active sites to enforce specific binding orientations.

The Cascade Architecture

We utilize a sequential cascade starting from the achiral precursor 1,4-cyclohexanedione (1) .

• Step 1 (Regioselective Reduction): A KRED reduces one ketone moiety to form 4-hydroxycyclohexanone (2) .[1][2] Crucially, this intermediate is achiral (plane of symmetry), but it serves as the divergent point.

• Step 2 (Stereoselective Amination): An ATA converts the remaining ketone to an amine. The stereochemistry (cis vs. trans) is determined exclusively by the facial selectivity of the ATA relative to the existing hydroxyl group.

Pathway Visualization

The following diagram illustrates the divergent synthesis and potential pitfalls (over-reduction/over-amination).

Figure 1: Divergent chemoenzymatic cascade. Control of enzyme stoichiometry is vital to prevent the "Diol" and "Diamine" sinks.

Detailed Experimental Protocols

Materials & Equipment

• Substrate: 1,4-Cyclohexanedione (purity >98%).

• Enzymes:

  • KRED:Lactobacillus kefir KRED (LK-KRED) or Codexis KRED-P2-C11.[1]

  • ATA (cis): ATA-200 (Codexis) or Vibrio fluvialis ATA.

  • ATA (trans):[3][4][5] ATA-234 (Codexis) or engineered variants.

• Cofactors: NADP+, Pyridoxal-5'-phosphate (PLP).[6]

• Amine Donor: Isopropylamine (IPA).

• Buffer: Potassium Phosphate (KPi), 100 mM, pH 7.5.[6][2]

Protocol A: Synthesis of cis-4-Aminocyclohexanol

This route is highly robust, typically yielding >98:2 cis:trans ratio.

Workflow:

• Buffer Preparation: Prepare 50 mL of 100 mM KPi buffer (pH 7.5) containing 1 mM MgCl₂ and 1 mM PLP.[6][2]

• Substrate Dissolution: Dissolve 1,4-cyclohexanedione (280 mg, 2.5 mmol, final conc. 50 mM) in the buffer.

  • Note: Add 2% (v/v) DMSO to assist solubility if scaling up.

• Cofactor & Donor Mix: Add NADP+ (1 mM final) and Isopropylamine (1.0 M final, pH adjusted to 7.5).

  • Critical: Isopropylamine acts as both the amine donor and the sacrificial reductant for ADH-coupled cofactor regeneration if using an ADH system. However, LK-KRED often uses isopropanol (IPA). Add 2-5% (v/v) Isopropanol to drive the KRED reduction.

• Enzyme Initiation:

  • Add LK-KRED (lyophilized powder or lysate, ~5 U/mL).

  • Add ATA-200 (~10 U/mL).

  • Timing: Simultaneous addition is preferred for "one-pot" efficiency, but sequential addition (KRED first, 2h wait, then ATA) reduces the risk of diamine formation.

• Incubation: Shake at 30°C, 250 rpm for 24 hours.

• Quenching: Acidify to pH 2 with 6M HCl to stop enzyme activity and protonate the amine (facilitating extraction of non-amine impurities if necessary).

Data Summary (Expected):

Parameter	Value
Conversion	> 90%
cis:trans Ratio	> 98 : 2
Isolated Yield	75 - 85%

Protocol B: Synthesis of trans-4-Aminocyclohexanol

Accessing the trans-isomer is more challenging due to the inherent cis-preference of many wild-type ATAs. ATA-234 is the standard choice, though it often yields a 20:80 cis:trans mixture requiring downstream enrichment.

Modifications from Protocol A:

• Enzyme Substitution: Replace ATA-200 with ATA-234 .

• Temperature: Lower incubation temperature to 25°C can sometimes enhance stereoselectivity.

• Purification (Crucial): Since the reaction may yield only ~80% trans, a crystallization step is mandatory.

Purification/Enrichment Step:

• Basify reaction mixture to pH >12 (NaOH).

• Extract with ethyl acetate (3x).

• Dry organic phase (Na₂SO₄) and concentrate.

• Redissolve in ethanol and add HCl (in dioxane or ether) to precipitate the hydrochloride salt.

• Recrystallization: Recrystallize from hot ethanol/methanol. The trans-isomer HCl salt is typically less soluble and crystallizes preferentially, upgrading the dr from 80:20 to >99:1.

Analytical Methods

To validate the protocol, you must distinguish the isomers.[3] Standard C18 HPLC often fails to separate these polar amines without derivatization.

Derivatization for GC/HPLC

• Reagent: Acetic anhydride or Boc-anhydride.

• Procedure: Take 100 µL reaction mix -> Dry -> Resuspend in DCM -> Add excess Ac₂O + Pyridine -> React 30 mins -> Analyze.

• Separation: The resulting acetamides or carbamates are easily separated on a standard chiral column (e.g., Chiralpak AD-H) or even achiral GC phases due to significant boiling point differences between diastereomers.

NMR Validation

• trans-Isomer: The methine proton at C4 (attached to NH₂) appears as a triplet of triplets (tt) with large coupling constants (~11 Hz) due to diaxial coupling with C3/C5 axial protons.

• cis-Isomer: The methine proton appears as a narrow multiplet (br s or q) due to smaller equatorial-axial couplings.

Troubleshooting & Optimization

Common Failure Modes

Symptom	Root Cause	Corrective Action
Low Conversion	Ketone equilibrium	Increase Isopropylamine conc. to shift equilibrium (Law of Mass Action). Remove acetone byproduct (if possible).
High Diol Formation	KRED too active	Reduce KRED loading. Limit Isopropanol concentration (use just enough for regeneration).
High Diamine Formation	ATA attacks diketone	Sequential Mode: Run KRED reaction for 4h before adding ATA. This ensures diketone is depleted before ATA is present.
Poor trans Selectivity	Enzyme limitation	Perform "Dynamic Kinetic Resolution" (DKR) or rely on the crystallization cleanup described in 3.3.

Kinetic Control Logic

The diagram below explains the logic for Sequential vs. Simultaneous addition to avoid the "Diamine Pitfall."

Figure 2: Decision matrix for process optimization. Sequential addition is recommended for high-purity requirements.

References

• Sviatenko, O., et al. (2019). "One-pot Synthesis of 4-Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase." ChemCatChem, 11, 5794–5799.[1]

• BenchChem Technical Support. (2025). "Synthesis of trans-4-Aminocyclohexanol - Protocol and Troubleshooting."

• Codexis Inc. "Screening of Transaminases for Stereoselective Amine Synthesis.
• Lerchner, A., et al. (2016). "Chiral Amines from Alcohols: A Cascade Employing Alcohol Dehydrogenase and Amine Transaminase." ChemCatChem, 8, 1-5.

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. EP4402276A1 - Process to produce (1 r, 4 r)-4-substituted cyclohexane-1-amines - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Profiling of NMDA Receptor Antagonists

From High-Throughput Screening to Kinetic Mechanism

Abstract

The N-methyl-D-aspartate receptor (NMDAR) presents a unique pharmacological paradox: while its blockade is essential for preventing excitotoxicity in diseases like Alzheimer’s and stroke, complete inhibition triggers severe psychotomimetic side effects. The distinction lies not in affinity, but in kinetics. This guide provides a rigorous experimental framework for evaluating NMDAR antagonists, moving beyond simple

values to characterize the "trapping" versus "memantine-like" fast off-rate mechanisms that define clinical safety.

Part 1: Mechanistic Framework

The "Goldilocks" Principle of NMDAR Blockade

To design a safe NMDAR antagonist, one must understand the receptor's gating cycle. The NMDAR is a heterotetramer (typically two GluN1 and two GluN2 subunits) requiring dual agonists (Glutamate and Glycine/D-Serine) and membrane depolarization to relieve the voltage-dependent Magnesium (

) block.

• Trapping Blockers (e.g., MK-801): Bind deep within the pore and are "trapped" when the channel closes. They have a slow off-rate, leading to a cumulative block that prevents physiological synaptic transmission, causing side effects.

• Fast Off-Rate Blockers (e.g., Memantine): Bind the open channel but dissociate rapidly (

  ) upon repolarization or agonist removal. This allows them to block pathological tonic activation while sparing phasic synaptic transmission.

Visualization: NMDAR Gating & Blockade Logic

The following diagram illustrates the state-dependent access required for open-channel blockers.

Figure 1: State-dependent gating of NMDAR. Open-channel blockers require the transition from Agonist Bound to Open state to access their binding site.

Part 2: High-Throughput Screening (Calcium Flux)

Before low-throughput electrophysiology, candidates should be screened for potency using fluorescent calcium indicators.

Experimental Model

• Cell Line: HEK293 cells stably expressing recombinant human GluN1/GluN2A (or GluN2B for subtype specificity).

• Why Recombinant? Native neurons express mixed populations (tri-heteromers), making it difficult to isolate subtype-specific effects.

Protocol: FLIPR / Microplate Assay

• Seeding: Plate cells at 50,000 cells/well in poly-D-lysine coated 96-well black-wall plates. Incubate 24h.

• Dye Loading: Aspirate media. Load cells with Fluo-4 AM (2

  ) + Pluronic F-127 (0.02%) in Assay Buffer for 45 min at 37°C.

  • Note: Use Probenecid (2.5 mM) to prevent dye leakage.

• Wash: Wash 3x with Assay Buffer (Mg-free).

• Baseline: Measure fluorescence (

  ) for 10s.

• Compound Addition: Add test antagonist; incubate 5 min.

• Agonist Injection: Inject Glutamate (10

  ) + Glycine (10 ) .

  • Critical: Do NOT add

    to the assay buffer, or the channel will be blocked physiologically, masking the drug effect.

• Readout: Measure peak fluorescence (

  ). Calculate response ratio .

Part 3: The Gold Standard – Whole-Cell Patch Clamp

Calcium imaging provides

, but electrophysiology provides the mechanism (voltage dependence and kinetics).

Physiological Solutions

Correct ionic composition is non-negotiable for NMDAR currents.

Solution	Component	Concentration (mM)	Function / Rationale
External	NaCl	140	Main charge carrier (Na+).
(Recording)	KCl	2.8	Physiological K+ levels.
	0.2 - 1.0	Lower Ca2+ reduces "rundown" and inactivation during repeated pulses.
HEPES	10	pH Buffer (Adjust to 7.2 with NaOH).[1][2]
Glycine	0.05 (50 )	Co-agonist. Essential for channel opening.
TTX	0.0005 (500 nM)	Blocks voltage-gated Na+ channels (spikes).
Picrotoxin	0.05	Blocks GABA-A receptors (if using neurons).
Internal	Cs-Gluconate	130	Cesium (Cs+) blocks K+ channels to improve space clamp.
(Pipette)	CsCl	10	Chloride source.[2]
HEPES	10	pH Buffer (Adjust to 7.2 with CsOH).
EGTA	10	High buffering prevents Ca2+-induced cytotoxicity.
Mg-ATP	4	Prevents channel "washout" / metabolic rundown.

Voltage-Clamp Protocol for

• Configuration: Whole-cell voltage clamp.

• Holding Potential:

  .

• Perfusion: Continuous gravity flow of External Solution (Mg-free).

• Stimulation: Apply Glutamate (

  ) for 5 seconds every 30 seconds.

• Drug Application:

  • Establish stable baseline current (3-5 consecutive traces).

  • Perfuse Antagonist + Agonist simultaneously.

  • Wait for steady-state block.[1]

  • Washout with Agonist-only solution.

Part 4: Kinetic Profiling (Differentiation)

This section distinguishes a "me-too" drug from a best-in-class therapeutic. You must measure the Off-Rate (

).

The "Jump" Protocol (Fast Perfusion)

Standard gravity perfusion is too slow (~100-500ms exchange) to resolve Memantine-like kinetics. You must use a Piezo-driven theta-glass stepper or rapid solution exchanger (exchange time < 10ms).

Workflow Visualization

Figure 2: Kinetic profiling workflow. The critical step is the rapid removal of the antagonist in the continued presence of agonist.

Data Interpretation

Fit the washout current (Step 4) to a single exponential function:

• Fast Off-Rate (Clinical Safety):

  . (e.g., Memantine). The drug leaves the channel quickly during synaptic events.

• Slow Off-Rate (Toxicity Risk):

  . (e.g., MK-801). The drug remains trapped, blocking subsequent physiological signals.

Part 5: Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
No Current Response	Magnesium contamination	Ensure External Solution is nominally 0 mM . Even trace Mg blocks at -70mV.
Receptor Run-down	Add Mg-ATP (4mM) and GTP (0.3mM) to internal solution.
High Noise / Unstable	Poor Space Clamp	Use Cesium (Cs+) based internal solution, not Potassium (K+).
Slow Kinetics	Perfusion Lag	Gravity flow is insufficient for kinetics. Use Theta-glass piezo application.
Incomplete Block	Voltage Dependence	If testing voltage-dependence, ensure you test at -70mV (blocked) and +40mV (unblocked) .

References

• IUPHAR/BPS Guide to Pharmacology. Ionotropic Glutamate Receptors: NMDA Receptors. Accessed 2023.[3] [Link]

• Lipton, S. A. (2006). Paradigm shift in neuroprotection by NMDA receptor blockade: Memantine and beyond. Nature Reviews Drug Discovery, 5(2), 160–170. [Link]

• Hansen, K. B., et al. (2018). Structure, Function, and Pharmacology of Glutamate Receptor Ion Channels. Pharmacological Reviews, 70(4), 592–673. [Link]

• Vyklicky, V., et al. (2018). Block of NMDA receptor channels by endogenous neurosteroids: implications for the therapeutics of amyotrophic lateral sclerosis. Scientific Reports. [Link]

• Chen, H. S., & Lipton, S. A. (1997). Mechanism of memantine block of NMDA-activated channels in rat retinal ganglion cells: uncompetitive antagonism.[4] The Journal of Physiology, 499(Pt 1), 27–46.[4] [Link]

Sources

• 1. Estimating the Ca2+ Permeability of NMDA Receptors with Whole-Cell Patch-Clamp Electrophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Whole-Cell Patch-Clamp Analysis of Recombinant NMDA Receptor Pharmacology Using Brief Glutamate Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMDA-receptor Study Protocol - JoVE Journal [jove.com]
• 4. jneurosci.org [jneurosci.org]

Cell culture assays for screening biological activity of novel compounds

Application Note: Strategic Implementation of Cell Culture Assays for Compound Screening

Introduction: The Hit-to-Lead Funnel

In drug discovery, the transition from a chemical library to a validated "lead" compound relies entirely on the fidelity of your biological assays. As researchers, we often default to standard protocols without questioning their suitability for the specific biological question.

This guide moves beyond basic "recipes" to specific, robust screening architectures. We will focus on three critical pillars: Metabolic Viability (is it toxic?), Mode of Death (how does it kill?), and Proliferation (does it stop growth?).

Section 1: Assay Design Strategy & Validation

Before pipetting, you must validate your biological system. A common failure mode in screening is the use of misidentified cell lines or assays with poor signal-to-noise ratios.

Cell Line Integrity

Crucial Step: You cannot screen novel compounds on unverified cells.

• Requirement: Perform Short Tandem Repeat (STR) profiling.

• Standard: A profile match of ≥80% to the reference database (e.g., ATCC/DSMZ) is required to authenticate the line.[1]

• Impact: Using HeLa contaminants in a liver-toxicity screen renders all IC50 data invalid.

Statistical Robustness (The Z-Factor)

For a screen to be trustable, the separation between your positive control (max signal) and negative control (background) must be distinct relative to the variability (Standard Deviation).

The Formula (Zhang et al., 1999):

Z-Factor Score	Interpretation	Action
1.0	Ideal (Theoretical)	Impossible to achieve in wet lab.
0.5 – 1.0	Excellent	Proceed to Screen.
0.0 – 0.5	Marginal	Optimization required (increase replicates).
< 0	Unusable	STOP. Assay signal overlaps with noise.

Section 2: Metabolic Viability (ATP Quantitation)

Why this approach? We prioritize ATP-based luminescence (e.g., CellTiter-Glo®) over tetrazolium reduction assays (MTT/MTS).

• Causality: MTT requires metabolic conversion by cellular reductase enzymes, which can be artificially altered by test compounds or mitochondrial stress, leading to false positives.

• Superiority: ATP is a direct marker of metabolic activity; it degrades instantly upon cell death. The "Glow" luminescence signal is linear across 5 logs, whereas colorimetric OD readings saturate at high cell densities.

Protocol 1: Homogeneous ATP Luminescence Screen

Target: 384-well High-Throughput Format

• Cell Seeding:

  • Dispense 25 µL of cell suspension (e.g., 1,000 cells/well) into opaque-walled white 384-well plates.

  • Note: White plates reflect light for max signal; clear plates lose signal to neighboring wells (crosstalk).

• Equilibration:

  • Incubate overnight at 37°C/5% CO2 to allow attachment.

• Compound Treatment:

  • Add 5 µL of 6x concentrated compound using an automated liquid handler (e.g., Echo Acoustic Dispenser) to minimize tip waste and CV%.

  • Include Bortezomib (1 µM) as a positive control (100% kill) and DMSO (0.1%) as a vehicle control.

• The "Add-Mix-Measure" Step:

  • Equilibrate the ATP detection reagent to Room Temperature (RT) for 30 mins. Cold reagent slows the luciferase reaction.

  • Add 30 µL of reagent (1:1 ratio to culture volume).

  • Orbitally shake at 900 rpm for 2 minutes (induces cell lysis).

  • Incubate at RT for 10 minutes to stabilize the luminescent signal.

• Read:

  • Measure Total Luminescence (Integration time: 0.5s – 1.0s).

Section 3: Mechanism of Action (Apoptosis vs. Necrosis)

Once a "hit" reduces viability, you must determine how it kills. Is it a controlled shutdown (Apoptosis) or toxic rupture (Necrosis)?

The Mechanism:

• Annexin V: In healthy cells, Phosphatidylserine (PS) is sequestered on the inner membrane leaflet.[2] During early apoptosis, flippases fail, and PS translocates to the outer surface. Annexin V binds PS with high affinity in the presence of Calcium.[3]

• Propidium Iodide (PI): A DNA intercalating dye that is membrane impermeable. It only stains cells with ruptured membranes (Late Apoptosis/Necrosis).

Protocol 2: Annexin V/PI Flow Cytometry

• Harvesting (Critical):

  • Collect supernatant (floating dead cells).[3]

  • Trypsinize adherent cells gently. Over-trypsinization strips membrane proteins and causes false Annexin positives.

  • Combine floating and adherent fractions.

• Washing:

  • Wash cells 2x with cold PBS.

  • Resuspend in 1X Annexin Binding Buffer (Must contain 2.5 mM CaCl2; without Ca2+, Annexin will not bind).

• Staining:

  • Aliquot

    cells in 100 µL buffer.

  • Add 5 µL Annexin V-FITC + 5 µL PI.

  • Incubate 15 mins at RT in the dark .

• Acquisition:

  • Add 400 µL Binding Buffer.[4] Analyze on Flow Cytometer within 1 hour.

Data Interpretation Logic:

Caption: Quadrant analysis logic for distinguishing apoptotic stages from necrotic cell death.

Section 4: Proliferation (DNA Synthesis)

Viability assays measure metabolic health, but they don't strictly measure cell division. To confirm a cytostatic effect (cell cycle arrest), we measure DNA synthesis.

Recommendation: Use EdU (5-ethynyl-2'-deoxyuridine) instead of BrdU.[5]

• Why? BrdU requires harsh acid denaturation to expose the DNA epitope for antibody binding, which destroys cell morphology. EdU utilizes "Click Chemistry" (copper-catalyzed covalent reaction), allowing detection in mild conditions with preserved morphology.[6]

Protocol 3: EdU Click-Chemistry Assay

• Pulse: Treat cells with 10 µM EdU for 2-4 hours (during the exponential growth phase).

• Fix: Fix with 4% Paraformaldehyde (15 mins).

• Permeabilize: Wash with 0.5% Triton X-100.

• Click Reaction:

  • Prepare cocktail: Tris Buffer + CuSO4 + Fluorescent Azide (e.g., Alexa Fluor 488) + Ascorbic Acid (Reductant).

  • Add to cells for 30 mins (Dark).

• Counterstain: Stain nuclei with Hoechst 33342.

• Imaging: High-Content Imager. Proliferating cells = Green (EdU) + Blue (Hoechst). Static cells = Blue only.

Section 5: Screening Workflow Visualization

The following diagram illustrates the decision matrix for a typical compound screening campaign.

Caption: Hierarchical screening workflow from library to validated lead mechanism.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays.[7][8][9] Journal of Biomolecular Screening.

• Promega Corporation. CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin (TB288).

• Thermo Fisher Scientific. Annexin V Staining Protocol for Flow Cytometry.

• American Type Culture Collection (ATCC).

• Salic, A., & Mitchison, T. J. (2008). A chemical method for fast and sensitive detection of DNA synthesis in vivo (EdU vs BrdU).

Sources

• 1. iclac.org [iclac.org]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 4. bosterbio.com [bosterbio.com]
• 5. Cell Proliferation EdU Assay for DNA Synthesis Detection [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. bmglabtech.com [bmglabtech.com]
• 8. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]

Application Note: 4-Aminocyclohexanol as a Strategic Building Block in Medicinal Chemistry

[1][2]

Executive Summary

4-Aminocyclohexanol represents a critical "privileged scaffold" in modern drug discovery.[1] As a bifunctional aliphatic ring, it offers a distinct advantage over planar aromatic systems by increasing fraction sp3 (Fsp3) character, enhancing aqueous solubility, and providing defined vectors for substituent projection. This guide details the strategic use of 4-aminocyclohexanol, focusing on the stereoselective synthesis of its cis and trans isomers, their specific applications in blockbuster drugs like Ambroxol and Lomibuvir, and validated protocols for their functionalization.

Stereochemical Fundamentals & Design Logic

Conformational Analysis

The utility of 4-aminocyclohexanol lies in its stereochemistry.[1] The cyclohexane ring adopts a chair conformation, leading to two distinct diastereomers with significantly different spatial properties:

• Trans-isomer (Thermodynamically Favored): Both the amino and hydroxyl groups can adopt equatorial positions (diequatorial).[1] This minimizes 1,3-diaxial interactions, making it the more stable isomer. It acts as a linear, rigid spacer (~6 Å distance between heteroatoms).

• Cis-isomer: One substituent must be axial while the other is equatorial.[1][2] This introduces a "kink" in the molecular geometry, useful for inducing turns in peptidomimetics or binding to curved active site pockets.

Visualization of Isomer Stability

The following diagram illustrates the thermodynamic relationship and the energetic penalty associated with the cis configuration.

Caption: Divergent synthesis and thermodynamic relationship between 4-aminocyclohexanol isomers.

Synthetic Routes & Manufacturing[4]

Chemical Hydrogenation (Traditional)

Historically, the building block is produced via the catalytic hydrogenation of p-aminophenol or p-acetamidophenol .[1]

• Catalyst: Ruthenium or Rhodium on Alumina.[1]

• Conditions: High pressure (50–100 bar) and temperature (>100°C).[1]

• Limitation: Typically yields a mixture of cis/trans isomers (often 40:60 to 20:80), requiring laborious fractional crystallization or chromatography to separate.

Biocatalytic Cascade (Modern Standard)

For high stereochemical purity (>99% de), a one-pot enzymatic cascade is preferred.[1]

• Substrate: 1,4-Cyclohexanedione.[1][3]

• Enzymes:

  • Keto Reductase (KRED): Reduces one ketone to an alcohol.[1]

  • Amine Transaminase (ATA): Converts the remaining ketone to an amine.[1]

• Advantage: By selecting specific KRED/ATA variants, one can access either the cis or trans isomer exclusively without physical separation.

Validated Experimental Protocols

Protocol A: Chemoselective N-Boc Protection

Purpose: To protect the amine functionality, allowing selective modification of the alcohol.

Reagents:

• Trans-4-aminocyclohexanol (1.0 equiv)[1]

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv)[1]

• Triethylamine (Et₃N) (1.5 equiv)[1]

• Dichloromethane (DCM) or Methanol (MeOH)[1]

Procedure:

• Dissolution: Dissolve 10 mmol of trans-4-aminocyclohexanol in 50 mL of DCM. If solubility is poor, use MeOH or a DCM/MeOH (9:1) mixture.

• Addition: Add Et₃N (15 mmol) followed by the dropwise addition of Boc₂O (11 mmol) dissolved in 10 mL solvent at 0°C.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor by TLC (stain with ninhydrin; free amine spots purple/red, protected amine is faint/invisible).

• Workup: Evaporate solvent. Redissolve residue in EtOAc, wash with 5% citric acid (to remove unreacted amine), sat. NaHCO₃, and brine.

• Purification: Dry over Na₂SO₄ and concentrate. The product usually crystallizes as a white solid.

  • Yield: Typically 85–95%.[1]

Protocol B: Reductive Amination (Ambroxol-Type Synthesis)

Purpose: To couple the building block with an aldehyde, a key step in synthesizing Ambroxol and kinase inhibitors.

Reagents:

• Trans-4-aminocyclohexanol (1.0 equiv)[1]

• Aryl aldehyde (e.g., 2-amino-3,5-dibromobenzaldehyde) (1.0 equiv)[1]

• Sodium triacetoxyborohydride (STAB) (1.5 equiv)[1]

• Acetic acid (AcOH) (catalytic, 1-2 drops)[1]

• 1,2-Dichloroethane (DCE) or THF[1]

Procedure:

• Imine Formation: In a dry flask, combine amine and aldehyde in DCE (0.2 M concentration). Add AcOH. Stir at RT for 1–2 hours.[1] (Note: Formation of a slight precipitate or color change often indicates imine formation).[1]

• Reduction: Cool to 0°C. Add STAB in one portion.

• Stirring: Allow to warm to RT and stir overnight.

• Quench: Quench with sat. NaHCO₃ solution. Stir vigorously for 15 mins.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over MgSO₄.

• Purification: Flash chromatography (DCM/MeOH gradient).

Case Studies in Drug Discovery

Ambroxol (Respiratory)

Ambroxol is a secretolytic agent used to treat respiratory diseases.[1]

• Role of Scaffold: The trans-4-aminocyclohexanol moiety mimics the transition state of the biological target and aids in transport across mucous membranes.

• Synthesis Logic: The trans geometry is crucial for activity; the cis isomer is considered an impurity (Impurity D in pharmacopeial monographs).

Lomibuvir (HCV Polymerase Inhibitor)

Lomibuvir (VX-222) acts as a non-nucleoside inhibitor of the HCV NS5B polymerase.[1][4]

• Role of Scaffold: The trans-4-hydroxycyclohexyl group serves as a rigid linker that projects the thiophene core into a specific hydrophobic pocket (Thumb Pocket 2) of the enzyme.

• Design Insight: Replacing a phenyl linker with cyclohexyl improves the drug's metabolic stability (reducing CYP450 metabolism) and solubility.

Comparative Data: Isomer Properties

Property	Trans-4-aminocyclohexanol	Cis-4-aminocyclohexanol
Thermodynamics	Stable (Diequatorial)	Less Stable (Axial/Equatorial)
Melting Point	108–113°C	75–80°C
NMR (H-1/H-4)	Large coupling ( Hz)	Small coupling ( Hz)
Major Use	Ambroxol, Lomibuvir, Linkers	Isoquinolone derivatives, Turns

Troubleshooting & Optimization

Distinguishing Isomers by NMR

When synthesizing these compounds, distinguishing the isomers is critical. Use 1H NMR coupling constants of the methine protons (H-1 and H-4).[1]

• Trans: The protons are axial.[2] They split with neighboring axial protons with a large coupling constant (

  Hz).[1] Signal appears as a wide triplet of triplets (tt).[1]

• Cis: The protons are equatorial (or one is).[2] The coupling constants are small (

  Hz). Signal appears as a narrow multiplet.[1]

Solubility Issues

The free base of 4-aminocyclohexanol is water-soluble but poorly soluble in non-polar solvents.[1]

• Solution: For reactions in DCM or Toluene, use the N-Boc protected version or the hydrochloride salt with an organic base (DIPEA) to liberate the free amine in situ.

Workflow Diagram: Ambroxol Synthesis

The following diagram outlines the industrial synthesis of Ambroxol, highlighting the insertion of the trans-4-aminocyclohexanol block.

Caption: Synthetic pathway for Ambroxol utilizing the trans-4-aminocyclohexanol building block.

References

• One-pot Synthesis of 4-Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. ResearchGate. Available at: [Link]

• Lomibuvir (VX-222) - HCV Polymerase Inhibitor. Inxight Drugs (NCATS).[1] Available at: [Link][1]

• Diastereoselective synthesis of cis-N-Boc-4-aminocyclohexanol. ResearchGate. Available at: [Link]

Sources

• 1. Lomibuvir - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. medchemexpress.com [medchemexpress.com]

Protocol for radiolabeling aminocyclopentanol derivatives for PET imaging

Application Notes & Protocols

Abstract

This document provides a comprehensive guide for the radiolabeling of aminocyclopentanol derivatives with Fluorine-18 ([¹⁸F]) for application in Positron Emission Tomography (PET) imaging. The protocol details an indirect labeling strategy using the prosthetic group N-succinimidyl 4-[¹⁸F]fluorobenzoate ([¹⁸F]SFB), a widely adopted method for labeling biomolecules containing primary or secondary amine functionalities. This application note is intended for researchers, scientists, and drug development professionals, offering in-depth technical procedures, explanations of experimental choices, quality control specifications, and troubleshooting guidance. The methodology is designed for implementation on common automated radiochemistry synthesis modules to ensure reproducibility and radiation safety.[1]

Introduction: The Significance of Aminocyclopentanols in PET

Aminocyclopentanol scaffolds are featured in a variety of biologically active molecules, making them attractive candidates for the development of novel PET radiotracers. Their structural features can facilitate specific binding to targets such as enzymes, receptors, and transporters. PET imaging enables the non-invasive, quantitative visualization of biological processes in vivo, playing a crucial role in oncology, neurology, and cardiology.[2] The development of new PET tracers, such as those based on aminocyclopentanol derivatives, is essential for advancing our understanding of disease mechanisms and for accelerating drug development.[3]

Fluorine-18 is the radionuclide of choice for most PET applications due to its favorable decay characteristics: a 109.8-minute half-life that accommodates multi-step synthesis and distribution, and low positron energy (635 keV) which results in high-resolution images.[4][5][6]

This guide focuses on a robust and versatile indirect labeling strategy. Direct nucleophilic fluorination on complex molecules, especially those with sensitive functional groups like amines, often requires harsh conditions that can lead to decomposition.[4] The use of a prosthetic group, or synthon, such as [¹⁸F]SFB, allows for the radiolabeling to occur on a small, stable molecule under optimized conditions. This activated [¹⁸F]-labeled intermediate is then conjugated to the target aminocyclopentanol derivative under mild conditions, preserving its biological activity.[4][7]

Principle of the Method: The [¹⁸F]SFB Two-Step Labeling Strategy

The protocol is divided into two primary stages that are typically executed sequentially within an automated synthesis module.[7]

• Stage 1: Synthesis of N-succinimidyl 4-[¹⁸F]fluorobenzoate ([¹⁸F]SFB). Cyclotron-produced aqueous [¹⁸F]fluoride is trapped and dried. The "naked" [¹⁸F]fluoride then performs a nucleophilic substitution on a suitable precursor (e.g., 4-(ethoxycarbonyl)-N,N,N-trimethylanilinium triflate) to form ethyl 4-[¹⁸F]fluorobenzoate. Subsequent hydrolysis and activation yield the reactive ester, [¹⁸F]SFB.

• Stage 2: Conjugation and Purification. The purified [¹⁸F]SFB is reacted with the aminocyclopentanol derivative via acylation of the primary or secondary amine. The final radiolabeled product is then rigorously purified by semi-preparative High-Performance Liquid Chromatography (HPLC) to ensure it is suitable for in vivo use.

This workflow is visualized in the diagram below.

Caption: General workflow for the indirect radiolabeling of aminocyclopentanols.

Materials and Equipment

Reagents

• [¹⁸F]Fluoride in [¹⁸O]water (from cyclotron)

• Kryptofix 2.2.2 (K2.2.2)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (MeCN), anhydrous, HPLC grade

• N-succinimidyl 4-(di-tert-butoxycarbonyl)-benzoate precursor

• Aminocyclopentanol derivative precursor (with a free primary or secondary amine)

• Dimethylformamide (DMF), anhydrous

• Ethanol (EtOH), USP grade

• Water for Injection (WFI)

• 0.9% Sodium Chloride, USP grade

• Trifluoroacetic acid (TFA) for HPLC mobile phase

• Sterile 0.22 µm syringe filter

Equipment

• Automated Radiochemistry Synthesis Module (e.g., GE FASTlab™, Trasis AllInOne)[1][8]

• Hot cell with appropriate shielding

• High-Performance Liquid Chromatography (HPLC) system with semi-preparative and analytical capabilities, equipped with a UV detector and a radioactivity detector.

• C18 reverse-phase HPLC columns (semi-preparative and analytical)

• Solid Phase Extraction (SPE) cartridges (e.g., Sep-Pak® C18, QMA)

• Dose calibrator

• Radio-Thin Layer Chromatography (radio-TLC) scanner

• pH meter or pH strips

• System for sterility and bacterial endotoxin testing

Detailed Experimental Protocol

Note: This protocol is a template and must be optimized for the specific aminocyclopentanol derivative and automated synthesis platform used. All operations should be performed within a shielded hot cell following institutional radiation safety guidelines.

Stage 1: Preparation of [¹⁸F]SFB

• [¹⁸F]Fluoride Trapping: Deliver the cyclotron-produced [¹⁸F]fluoride/[¹⁸O]water mixture through a quaternary methylammonium (QMA) SPE cartridge to trap the [¹⁸F]F⁻. The [¹⁸O]water is recovered for recycling.[9]

• Elution and Drying: Elute the trapped [¹⁸F]F⁻ from the QMA cartridge into the reaction vessel using a solution of K₂CO₃ and K2.2.2 in acetonitrile/water.

  • Causality: K2.2.2 is a cryptand that chelates the potassium ion (K⁺), leaving a highly reactive, "naked" fluoride anion, which is a potent nucleophile.[9]

• Azeotropic Drying: Heat the reaction vessel under a stream of inert gas (e.g., nitrogen or argon) to perform azeotropic distillation with additions of anhydrous acetonitrile. This step is critical to remove residual water, which would otherwise quench the nucleophilicity of the fluoride. Repeat 2-3 times until the mixture is anhydrous.

• Radiolabeling Reaction: Add the SFB precursor dissolved in anhydrous acetonitrile to the dried [¹⁸F]KF/K2.2.2 complex. Seal the vessel and heat (e.g., 80-120 °C) for 10-15 minutes.

• Intermediate Purification & Hydrolysis: After cooling, the reaction mixture is passed through a C18 SPE cartridge to trap the intermediate ester and remove unreacted [¹⁸F]fluoride and the K2.2.2 complex. The intermediate is then hydrolyzed on-cartridge or in-vial using a mild acid or base, followed by activation to form the N-succinimidyl ester.

Caption: Chemical reaction scheme for the two-stage labeling process.

Stage 2: Conjugation and Final Purification

• Conjugation: Elute the activated [¹⁸F]SFB from the SPE cartridge into a second reaction vessel containing the aminocyclopentanol derivative dissolved in a suitable solvent (e.g., DMF with a mild base like diisopropylethylamine). Allow the reaction to proceed at a controlled temperature (e.g., room temperature to 50 °C) for 10-20 minutes.

• Quenching and Dilution: Quench the reaction by adding the HPLC mobile phase.

• HPLC Purification: Inject the entire reaction mixture onto a semi-preparative C18 HPLC column. Monitor the separation using both UV and radioactivity detectors. Collect the fraction corresponding to the radiolabeled product.

  • Causality: HPLC is essential to separate the desired product from unreacted [¹⁸F]SFB, unlabeled precursor, and other chemical byproducts, ensuring high radiochemical and chemical purity.[10][11][12]

• Formulation: The collected HPLC fraction is typically diluted with WFI and passed through a C18 SPE cartridge to trap the product. The organic HPLC solvent is washed away with WFI. The final product is then eluted from the cartridge with a small volume of ethanol and diluted with sterile saline to achieve the desired final concentration and a physiologically acceptable ethanol percentage (<10%).

• Sterile Filtration: Pass the final formulated product through a 0.22 µm sterile filter into a sterile, pyrogen-free final product vial.

Quality Control (QC)

Each batch of the radiotracer must pass a series of QC tests before it is deemed suitable for use.[11] These tests validate the identity, purity, and safety of the final product.

Parameter	Method	Specification	Rationale
Identity of Radionuclide	Half-life measurement	105 - 115 minutes	Confirms the radionuclide is ¹⁸F.[9]
Radiochemical Purity (RCP)	Analytical Radio-HPLC, Radio-TLC	≥ 95%	Ensures that the radioactivity corresponds to the desired chemical form.[11][13]
Chemical Purity	Analytical HPLC (UV trace)	Peak corresponds to non-radioactive standard; minimal impurities	Confirms the absence of chemical contaminants, including precursor and byproducts.[11]
Molar Activity (Aₘ)	HPLC (UV vs. Radioactivity)	> 40 GBq/µmol (>1.1 Ci/µmol) at EOS	Ensures a high ratio of radiolabeled to non-labeled molecules to avoid mass effects on biological targets.[14]
Residual Solvents	Gas Chromatography (GC)	e.g., Ethanol < 5000 ppm, Acetonitrile < 410 ppm (per USP <467>)	Limits exposure to potentially toxic organic solvents from the synthesis.
pH	pH meter or calibrated pH strips	4.5 - 7.5	Ensures the final product is physiologically compatible and safe for injection.
Sterility	USP <71> Sterility Tests	No microbial growth	Confirms the absence of viable microbial contaminants.
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test	< 175 EU/V (per USP <85>)	Ensures the product is free from pyrogens that can cause a fever response.

Expected Results & Troubleshooting

• Radiochemical Yield (RCY): 15-40% (decay-corrected to start of synthesis).

• Synthesis Time: 50-70 minutes from end of bombardment (EOB).

• Troubleshooting:

  • Low RCY in Stage 1: Often due to residual water. Ensure azeotropic drying is thorough. Check the activity and purity of the SFB precursor.

  • Low RCY in Stage 2: The aminocyclopentanol precursor may be unstable, or the reaction conditions (pH, temperature, time) may need optimization.

  • Impure Final Product: Inefficient HPLC separation. Optimize the mobile phase gradient, flow rate, or consider a different column. Ensure all components of the synthesis module are properly cleaned between runs.[15]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the [¹⁸F]-labeling of aminocyclopentanol derivatives using an indirect approach with [¹⁸F]SFB. By leveraging automated synthesis modules and adhering to stringent quality control procedures, researchers can reliably produce these novel PET tracers for preclinical and clinical research. The principles and steps outlined herein serve as a robust foundation for the development of specific radiopharmaceuticals targeting a wide array of biological systems.

References

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Application Notes &amp; Protocols: The Role of Aminocyclohexanols as a Core Scaffold in the Synthesis of Modern Pesticides and Dyes

As a versatile bifunctional molecule, aminocyclohexanol, particularly the trans-4-aminocyclohexanol isomer, serves as a critical building block in the synthesis of a diverse range of high-value chemical products.[1][2] Its rigid cyclohexane framework, combined with the strategically positioned amino and hydroxyl groups, provides a unique three-dimensional structure that is instrumental in defining the biological activity of pharmaceuticals and agrochemicals.[2] This guide provides an in-depth exploration of the synthetic routes and methodologies leveraging aminocyclohexanols for the production of commercially significant pesticides and dyes, offering detailed protocols and mechanistic insights for research and development professionals.

Part 1: Aminocyclohexanols in Agrochemical Synthesis

The inclusion of the aminocyclohexanol scaffold is a well-established strategy in agrochemical design. The cyclohexane ring system imparts conformational rigidity, which can be crucial for precise binding to target enzymes or receptors in pests, weeds, or fungi. This structural feature is leveraged in a variety of active ingredients, including insecticides, fungicides, herbicides, and plant growth regulators.[1][3][4][5]

Causality in Application: Why Aminocyclohexanol Works

The bifunctionality of aminocyclohexanol is the primary driver of its utility.

• The Amino Group: Provides a nucleophilic handle for forming stable amide, urea, or sulfonamide linkages, allowing for the straightforward coupling of the cyclohexyl core to other pharmacophores or functional moieties.

• The Hydroxyl Group: Can be functionalized to form ethers or esters, or it can serve as a critical hydrogen bond donor, enhancing the molecule's interaction with its biological target.

This dual functionality allows chemists to systematically explore chemical space and optimize for potency, selectivity, and pharmacokinetic properties in a process known as scaffold hopping or lead optimization.[6][7]

Key Pesticide Classes Derived from Aminocyclohexanols

The aminocyclohexanol core is found in a range of commercial and developmental agrochemicals. Its adaptability makes it a favored intermediate for creating diverse product lines.

Pesticide Class	Example(s)	Function & Target	Reference(s)
Insecticides	Cyfluthrin, Permethrin, Propargite	Neurotoxins targeting insect nervous systems; Acaricide	[1][4][8]
Fungicides	Diconazole (Triazole class)	Inhibit sterol biosynthesis in fungi, disrupting cell membrane formation	[1]
Herbicides	Hexazinone	Photosynthesis inhibitor used for broadleaf and woody plant control	[1]
Plant Growth Regulators	Paclobutrazol	Inhibits gibberellin biosynthesis, leading to more compact plant growth	[1][7]

General Synthetic Workflow for Pesticide Development

The synthesis of a pesticide utilizing an aminocyclohexanol scaffold typically involves the coupling of the aminocyclohexanol intermediate with a second key fragment, often an acid chloride or a related electrophile, to form a stable amide bond. This modular approach allows for the generation of large libraries of related compounds for screening.

Caption: General workflow for synthesizing aminocyclohexanol-based pesticides.

Protocol 1: Synthesis of an Amide Intermediate for Pesticide Scaffolds

This protocol details the acylation of trans-4-aminocyclohexanol with 3,5-dichlorobenzoyl chloride. This intermediate resembles the core structure of certain fungicides and insecticides where a dichlorophenyl moiety is linked to a cyclic amine.

Materials:

• trans-4-Aminocyclohexanol (1.15 g, 10 mmol)

• 3,5-Dichlorobenzoyl chloride (2.09 g, 10 mmol)

• Triethylamine (1.53 mL, 11 mmol)

• Dichloromethane (DCM), anhydrous (50 mL)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask (100 mL) with reflux condenser

• Ice bath

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve trans-4-aminocyclohexanol (1.15 g, 10 mmol) and triethylamine (1.53 mL, 11 mmol) in 40 mL of anhydrous DCM. Place the flask in an ice bath and stir for 15 minutes.

• Addition of Acid Chloride: Dissolve 3,5-dichlorobenzoyl chloride (2.09 g, 10 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise to the stirring aminocyclohexanol solution over 20 minutes, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel.

• Aqueous Wash: Wash the organic layer sequentially with 20 mL of 1 M HCl, 20 mL of saturated NaHCO₃ solution, and 20 mL of brine. The acid wash removes excess triethylamine, while the bicarbonate wash removes any remaining acid chloride.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid, N-(trans-4-hydroxycyclohexyl)-3,5-dichlorobenzamide, can be purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to yield a white crystalline solid.

Part 2: Aminocyclohexanols in Dye Synthesis

In dye chemistry, aminocyclohexanol derivatives are primarily used as precursors for coupling components in the synthesis of azo dyes.[9] The amino group is fundamental to the diazotization-coupling reaction, which is the cornerstone of azo dye production.[10][11] These dyes, often classified as disperse dyes, are crucial for coloring hydrophobic synthetic fibers like polyester, which are notoriously difficult to dye with water-soluble agents.[12][13][14]

Mechanism of Action: The Azo Coupling Reaction

The synthesis of an azo dye is a two-step process:

• Diazotization: A primary aromatic amine is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0-5°C) to form a highly reactive diazonium salt.

• Azo Coupling: The diazonium salt, a weak electrophile, is then reacted with an electron-rich coupling component (such as a phenol, naphthol, or an aniline derivative). This electrophilic aromatic substitution reaction forms the characteristic and chromophoric azo group (-N=N-).[11][15]

An aminocyclohexanol can be part of the coupling component. For example, an N-aryl derivative of 4-aminocyclohexanol can act as a coupling partner, where the aryl group is activated towards electrophilic attack.

Caption: The two-step mechanism for the synthesis of azo dyes.

Protocol 2: Synthesis of a Disperse Azo Dye

This protocol describes the synthesis of a simple disperse dye by diazotizing p-nitroaniline and coupling it with N-phenyl-trans-4-aminocyclohexanol (a conceptual coupling component that must be synthesized separately).

Materials:

• Part A: Diazotization

  • p-Nitroaniline (1.38 g, 10 mmol)

  • Concentrated Hydrochloric Acid (3 mL)

  • Sodium Nitrite (NaNO₂), (0.7 g, 10.1 mmol)

  • Distilled water

  • Ice

• Part B: Coupling

  • N-phenyl-trans-4-aminocyclohexanol (1.91 g, 10 mmol)

  • Sodium Hydroxide (NaOH), 10% aqueous solution

  • Sodium Acetate

  • Ethanol

Procedure:

• Preparation of Diazo Solution (Part A):

  • In a 100 mL beaker, create a fine paste of p-nitroaniline (1.38 g) with concentrated HCl (3 mL).

  • Add 10 mL of water and heat gently to dissolve the amine salt. Cool the solution to 0-5°C in an ice-salt bath.

  • In a separate flask, dissolve sodium nitrite (0.7 g) in 5 mL of cold water.

  • Add the sodium nitrite solution dropwise to the cold amine salt solution with constant stirring, ensuring the temperature does not rise above 5°C. Stir for an additional 15 minutes to ensure complete formation of the diazonium salt solution.

• Preparation of Coupling Solution (Part B):

  • In a 250 mL beaker, dissolve N-phenyl-trans-4-aminocyclohexanol (1.91 g) in 20 mL of ethanol.

  • Cool this solution to 0-5°C in an ice bath.

• Coupling Reaction:

  • Slowly add the cold diazonium salt solution from Step 1 to the stirring coupling solution from Step 2.

  • Maintain the pH of the reaction mixture between 4-5 by adding a saturated solution of sodium acetate as needed. This pH is critical for the coupling reaction to proceed efficiently.

  • Continue stirring the mixture in the ice bath for 30-60 minutes. A colored precipitate should form.

• Isolation and Purification:

  • Collect the precipitated dye by vacuum filtration using a Buchner funnel.

  • Wash the solid with copious amounts of cold water to remove any unreacted salts.

  • Dry the crude dye in an oven at 60°C. The product can be further purified by recrystallization from a suitable solvent like ethanol or DMF/water.

Appendix: Synthesis of the Aminocyclohexanol Precursor

The utility of these applications is predicated on the efficient synthesis of the aminocyclohexanol starting material. While classical methods involve the catalytic hydrogenation of p-aminophenol or paracetamol, modern biocatalytic approaches offer superior stereoselectivity.[16][17][18] One-pot enzymatic cascades using a ketoreductase (KRED) and an amine transaminase (ATA) can convert 1,4-cyclohexanedione into either cis- or trans-4-aminocyclohexanol with high diastereomeric purity by selecting the appropriate enzymes.[19][20]

Caption: Biocatalytic cascade for stereoselective synthesis of aminocyclohexanols.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Aminocyclohexanol

Welcome to the technical support center for the synthesis of 4-aminocyclohexanol. This resource is designed for researchers, chemists, and process development professionals to troubleshoot common issues and enhance the yield and stereoselectivity of this critical synthesis. 4-Aminocyclohexanol, particularly its trans isomer, is a valuable building block for various active pharmaceutical ingredients (APIs), including the mucolytic agent Ambroxol.[1][2]

This guide moves beyond simple procedural outlines to explain the underlying principles governing reaction outcomes, empowering you to make informed decisions in your laboratory work.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common challenges encountered during the synthesis of 4-aminocyclohexanol, primarily focusing on catalytic hydrogenation routes and chemoenzymatic methods.

Issue 1: Low Overall Yield in Catalytic Hydrogenation

Question: We are experiencing low yields during the catalytic hydrogenation of our starting material (e.g., p-aminophenol or p-acetamidophenol) to 4-aminocyclohexanol. What are the likely causes and how can we mitigate them?

Answer: Low yields in these hydrogenations are typically traced back to three core areas: catalyst activity, reaction conditions, and starting material purity.

• Catalyst Selection and Activity: The choice of catalyst is paramount. For the hydrogenation of aromatic rings, common catalysts include those based on Palladium (Pd), Platinum (Pt), Rhodium (Rh), and Ruthenium (Ru).[3][4] Raney Nickel is also a widely used, cost-effective option.[5][6]

  • Catalyst Poisoning: Impurities in your starting material or solvent can poison the catalyst, drastically reducing its activity. Even high-quality commercial-grade reagents can sometimes contain trace catalyst poisons.[7] Consider using high-purity starting materials and solvents. If poisoning is suspected, a fresh batch of catalyst is recommended.[8]

  • Catalyst Deactivation: Raney Nickel, while active, can deactivate, particularly during nitrile hydrogenations, due to strong chemisorption of reactants.[9][10] Regeneration procedures, such as treatment with an alkaline solution or regeneration under a hydrogen atmosphere at elevated temperatures, can sometimes restore activity.[9][10]

• Suboptimal Reaction Conditions:

  • Hydrogen Pressure & Temperature: Insufficient hydrogen pressure or temperature can lead to incomplete conversion. For the hydrogenation of p-acetamidophenol (paracetamol), for instance, conditions around 4.5 bar of H₂ and 100°C have been shown to be effective.[8][11] Conversely, excessively high temperatures can promote side reactions, such as hydrogenolysis.

  • Agitation: In a slurry-phase hydrogenation, vigorous stirring is crucial to ensure efficient mass transfer of hydrogen gas to the catalyst surface. Poor agitation can become the rate-limiting step of your reaction.[7]

• Starting Material and Side Reactions:

  • The hydrogenation of nitrobenzene to p-aminophenol, a related process, involves a complex reaction network where the intermediate N-phenylhydroxylamine undergoes an acid-catalyzed rearrangement.[12][13] Suboptimal conditions can lead to the formation of byproducts like aniline.[12] While your starting material may be different, it highlights the importance of carefully controlled conditions to favor the desired reaction pathway.

Issue 2: Poor trans:cis Isomer Ratio (Low Stereoselectivity)

Question: Our synthesis is yielding an unfavorable mixture of cis and trans isomers. How can we increase the proportion of the desired trans-4-aminocyclohexanol?

Answer: Controlling stereoselectivity is a common and critical challenge. The trans isomer is often the desired product for applications like the synthesis of Ambroxol.[1][2] The final isomer ratio is heavily influenced by the synthetic route and the specific catalysts used.

• In Catalytic Hydrogenation:

  • Metal Choice: The identity of the metal catalyst has a significant impact on the stereochemical outcome.

    • Palladium (Pd) and Ruthenium (Ru): These catalysts generally favor the formation of the more thermodynamically stable trans isomer.[8] A Ru-M/Al₂O₃ (where M can be Rh, Pd, Pt, or Ni) catalyst has been reported to produce trans-4-aminocyclohexanol with a purity of ≥99.5%.[3]

    • Rhodium (Rh): In contrast, rhodium-based catalysts may show a preference for the cis isomer.[4][8]

    • Raney Nickel: This catalyst is often selective for the trans isomer.[2]

  • Solvent Effects: The choice of solvent can influence selectivity. For instance, in the hydrogenation of p-aminophenol, switching to isopropanol has been shown to improve diastereoselectivity in certain systems.[4][8]

• Chemoenzymatic Synthesis for High Stereoselectivity: For applications demanding high isomeric purity, a chemoenzymatic approach offers superior control. This method uses a combination of enzymes to perform selective transformations.

  • A one-pot, two-enzyme system starting from 1,4-cyclohexanedione is a powerful strategy.[1][14] The process involves:

    • Mono-reduction: A ketoreductase (KRED) selectively reduces one of the ketone groups to form 4-hydroxycyclohexanone.

    • Transamination: A stereoselective amine transaminase (ATA) converts the remaining ketone into an amine, yielding either the cis or trans aminocyclohexanol, depending on the specific ATA chosen.[14]

  • This modular approach allows for the synthesis of both cis and trans isomers with good to excellent diastereomeric ratios by selecting the appropriate complementary enzymes.[14]

Issue 3: Formation of Byproducts in Enzymatic Synthesis

Question: In our one-pot enzymatic synthesis from 1,4-cyclohexanedione, we are observing byproducts like 1,4-cyclohexanediol and 1,4-cyclohexanediamine. How can we suppress their formation?

Answer: The formation of these byproducts points to a lack of selectivity in one or both of your enzymatic steps.[14][15] The key is to select enzymes with high substrate specificity.

• Route A (Reduction then Amination):

  • KRED Selectivity: The ketoreductase must be highly selective for the monoreduction of the diketone (1,4-cyclohexanedione) to 4-hydroxycyclohexanone. If the KRED also readily reduces the hydroxyketone intermediate, the diol byproduct will form.[14]

  • ATA Selectivity: Ideally, the amine transaminase should only act on the hydroxyketone intermediate. If it also acts on the starting diketone, it can lead to the formation of 4-aminocyclohexanone, which can then be further aminated to the diamine byproduct.[14]

• Route B (Amination then Reduction):

  • ATA Selectivity: The amine transaminase must selectively monoaminate the diketone. If it also acts on the 4-aminocyclohexanone intermediate, the diamine byproduct will form.

  • KRED Selectivity: The ketoreductase must be selective for the aminoketone intermediate and not the starting diketone to avoid the formation of hydroxyketone or diol side products.[14]

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low reaction yields.

Part 2: Data Summary & Protocols

Table 1: Catalyst Selection and Influence on trans:cis Isomer Ratio

Catalyst System	Starting Material	Solvent	Typical trans:cis Ratio	Reference
50% Pd/C	p-Acetamidophenol	Water	3:1 to 4:1	[8]
Rhodium-based	p-Acetamidophenol	Isopropanol	92:8 (trans:cis)	[8]
Ru-M/Al₂O₃	p-Aminophenol	Tetrahydrofuran	≥99.5% trans	[3]
Raney Nickel	Paracetamol	Not specified	37:63 (cis:trans)	[2]
ATA-234 (Amine Transaminase)	4-Hydroxycyclohexanone	Phosphate Buffer	20:80 (cis:trans)	[15]

Note: Ratios can be highly dependent on specific reaction conditions not fully detailed here.

Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation of p-Acetamidophenol

This protocol is a generalized representation based on literature procedures and should be optimized for your specific setup.[8][11]

• Reactor Setup: Charge a suitable pressure reactor (autoclave) with p-acetamidophenol and a solvent (e.g., deionized water).

• Catalyst Addition: Add the catalyst (e.g., 5% Pd/C, 1-5 mol% relative to the substrate).

• Inerting: Seal the reactor and purge it thoroughly with an inert gas, such as nitrogen, several times to remove all oxygen.

• Hydrogen Purge: Following the nitrogen purge, carefully purge the reactor several times with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen to the target pressure (e.g., 4.5 bar) and heat to the desired temperature (e.g., 100°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by observing hydrogen uptake or by carefully taking and analyzing samples via GC or TLC, if the reactor design permits. The reaction is typically run until the starting material is no longer detected (e.g., 24-36 hours).

• Work-up: Once complete, cool the reactor to room temperature. Carefully vent the excess hydrogen pressure and purge the system with nitrogen.

• Isolation: Filter the reaction mixture to remove the heterogeneous catalyst. The resulting solution contains the 4-acetamidocyclohexanol isomers.

• Hydrolysis: The acetamido group can be hydrolyzed under standard acidic or basic conditions to yield the final cis/trans-4-aminocyclohexanol mixture.

Protocol 2: General Procedure for One-Pot Chemoenzymatic Synthesis

This protocol outlines a general approach for a two-enzyme cascade synthesis.[1][2][14]

• Buffer Preparation: In a reaction vessel, prepare a suitable buffer solution (e.g., 100 mM potassium phosphate, pH 7.5).

• Substrate Addition: Add the starting material, 1,4-cyclohexanedione, to a final concentration of 50 mM.

• Cofactor & Reagent Addition: Add the necessary cofactors and reagents to their final concentrations:

  • NADP⁺ (e.g., 1 mM) for the KRED.

  • Pyridoxal 5'-phosphate (PLP) (e.g., 1 mM) for the ATA.

  • An amine donor in excess (e.g., 500 mM isopropylamine) for the ATA.

  • MgCl₂ (e.g., 1 mM).

  • A co-solvent like DMSO (e.g., 2% v/v) may be used to aid solubility.

• Enzyme Addition: Initiate the reaction by adding the ketoreductase (e.g., LK-KRED cell lysate) and the desired stereoselective amine transaminase (e.g., ATA-200).

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle agitation (e.g., 250 rpm).

• Monitoring: Monitor the conversion of the starting material and the formation of the products by HPLC or GC.

• Termination & Isolation: Once the reaction has reached completion, stop the reaction (e.g., by adding a water-miscible organic solvent). The product can then be isolated and purified using standard techniques.

Chemoenzymatic Synthesis Pathway

Caption: Chemoenzymatic route to cis- and trans-4-aminocyclohexanol.

References

• Sviatenko, O., et al. (2019). One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. ChemCatChem, 11(23), 5794-5799. [Link]

• Sviatenko, O. (2020). Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis. Publication Server of the University of Greifswald. [Link]

• Gong, X., et al. (2017). Practical Manufacture of 4-Alkyl-4-aminocyclohexylalcohols Using Ketoreductases. Organic Process Research & Development, 21(5), 754-759. [Link]

• Zhejiang Qinghe New Material Technology Co ltd. (2022). Preparation method of 4-aminocyclohexanol.

• Wiesenfeldt, M. P., et al. (2020). Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. Angewandte Chemie International Edition, 59(45), 20062-20068. [Link]

• Sviatenko, O., et al. (2019). One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. ResearchGate. [Link]

• NORAMCO, INC. (1988). Improved hydrogenation process for preparing 4-aminophenol. Patent 0289297. [Link]

• Wikipedia. (n.d.). Raney nickel. Wikipedia. [Link]

• Boehringer Ingelheim Pharma KG. (2001). Process for the preparation of trans-4-aminocyclohexanol.

• Vitiello, R., et al. (2020). Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. MDPI. [Link]

• Vitiello, R., et al. (2020). Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. Catalysts, 10(2), 221. [Link]

• Self, A., et al. (2026). One-Pot Mechanochemical Hydrogenation and Acetylation of 4-Nitrophenol to 4-Aminophenol and Paracetamol. ResearchGate. [Link]

• Ragaini, V., et al. (2010). Hydrogenation of nitrobenzene to 4-aminophenol in a fully reusable solvent system, by using Pt, Rh, Pd supported on carbon. IRIS. [Link]

• Tashbulatov, A.F., et al. (2021). HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. Rasayan Journal of Chemistry, 14(2), 1139-1149. [Link]

• Wang, H., et al. (2022). General Construction of Amine via Reduction of N=X (X = C, O, H) Bonds Mediated by Supported Nickel Boride Nanoclusters. Molecules, 27(16), 5326. [Link]

• Zhejiang Huahai Pharmaceutical Co Ltd. (2012). Preparation method for 4-substituted acylamino cyclohexanone.
• Dalian Institute Of Chemical Physics, Chinese Academy Of Sciences. (2015). Process for synthesizing p-aminophenol through nitrobenzene hydrogenation.

• Li, G., et al. (2011). Kinetics Approach for Hydrogenation of Nitrobenzene to p-Aminophenol in a Four-Phase System. Asian Journal of Chemistry, 23(3), 1001-1005. [Link]

• Cuevas, G., et al. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(1), 153-164. [Link]

• Dalian University Of Technology. (2012). Catalyst for synthesizing p-aminophenol by hydrogenation reduction of nitrobenzene and preparation method thereof.

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Overcoming solubility issues of aminocyclohexane derivatives in aqueous solutions

Welcome to the technical support center for handling aminocyclohexane derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this important class of compounds. Here, we will address common problems in a direct question-and-answer format, providing not just solutions, but also the scientific reasoning behind them to empower your experimental design.

Section 1: Understanding the Challenge (FAQs)

Q1: Why are many of my aminocyclohexane derivatives so difficult to dissolve in aqueous solutions?

A1: The solubility of aminocyclohexane derivatives is governed by a balance between two key structural features: the nonpolar (hydrophobic) cyclohexane ring and the polar (hydrophilic) amino group.[1][2][3]

• The Hydrophobic Cyclohexane Ring: This bulky, nonpolar ring structure significantly contributes to the molecule's overall hydrophobicity, making it resistant to dissolving in water.[2] The larger the molecule, the more difficult it is for water molecules to surround and solvate it.[4][5]

• The Polar Amino Group: The amino group is polar and capable of forming hydrogen bonds with water, which promotes solubility.[2][3] However, as the carbon chain of the molecule increases, the influence of this single polar group diminishes.[2]

Essentially, you are working with a molecule that has conflicting properties. For many derivatives, especially those with additional nonpolar substituents, the hydrophobic nature of the cyclohexane ring dominates, leading to poor aqueous solubility.

Q2: What fundamental physicochemical properties of my compound should I be aware of?

A2: Understanding the following properties is crucial for troubleshooting solubility issues:

• pKa: The pKa of the amino group is critical. Amines are weak bases.[6] The pKa determines the pH at which the amino group is protonated (R-NH3+) or remains in its neutral, free base form (R-NH2). The protonated, ionized form is significantly more water-soluble.[7] For typical aliphatic amines, the pKa of the conjugate acid is in the 10-11 range.[8][9]

• LogP (Octanol-Water Partition Coefficient): This value gives you a quantitative measure of the compound's hydrophobicity. A higher LogP value indicates greater hydrophobicity and, generally, lower aqueous solubility.

• Crystalline Structure (Polymorphism): The solid-state form of your compound can significantly impact its solubility. Different crystalline forms (polymorphs) of the same compound can have different dissolution rates and solubilities.[10] Metastable forms are often more soluble than the most stable crystalline form.[10]

Section 2: Initial Troubleshooting & First-Line Strategies

Q3: I need to make a stock solution. What is the first and most critical step I should take?

A3: The most critical first step is pH adjustment . Since aminocyclohexane derivatives are basic, dissolving them in a slightly acidic solution will protonate the amino group, creating a much more soluble ammonium salt.[7]

Expert Insight: Do not attempt to dissolve the compound directly in neutral water or a neutral buffer like PBS (pH 7.4) as your first step. You will likely face significant challenges. Start with an acidic solution to create your high-concentration stock, which can then be carefully diluted into your final experimental buffer.

Protocol 1: Preparation of a Stock Solution via pH Adjustment

Objective: To prepare a high-concentration stock solution of a poorly soluble aminocyclohexane derivative.

Materials:

• Aminocyclohexane derivative

• Deionized water

• 1N Hydrochloric Acid (HCl)

• Vortex mixer

• pH meter or pH indicator strips

Procedure:

• Weigh out the desired amount of your compound into a suitable tube.

• Add a small volume of deionized water (e.g., to make up ~80% of your final desired volume). The compound will likely not dissolve at this stage.

• While vortexing or stirring, add 1N HCl dropwise.

• Monitor the solution. As the pH drops, the compound should begin to dissolve as the amine becomes protonated.

• Continue adding HCl until the solution is completely clear.

• Check the pH of the solution. It will likely be in the acidic range.

• Add deionized water to reach your final desired stock concentration.

• Store the stock solution appropriately. Note that the stability of the compound in an acidic solution should be considered.

Q4: My compound won't dissolve even after adding acid. What should I do next?

A4: If pH adjustment alone is insufficient, the next logical step is to use a co-solvent . Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds.[11][12][13] They work by reducing the polarity of the aqueous environment, making it more favorable for the nonpolar parts of your molecule.[12][14]

Workflow for Solubility Enhancement

Caption: Diagram showing how a cyclodextrin encapsulates a hydrophobic molecule.

Protocol 2: Solubility Enhancement with β-Cyclodextrin

Objective: To prepare an aqueous solution of an aminocyclohexane derivative using an inclusion complex.

Materials:

• Aminocyclohexane derivative

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Aqueous buffer (e.g., PBS, pH 7.4)

• Stir plate and stir bar

• 0.22 µm syringe filter

Procedure:

• Prepare a solution of the cyclodextrin in your desired aqueous buffer. A common starting concentration is 10-20% (w/v).

• Slowly add the powdered aminocyclohexane derivative to the cyclodextrin solution while stirring vigorously.

• Allow the mixture to stir at room temperature for several hours (or overnight for very poorly soluble compounds) to allow for the formation of the inclusion complex.

• Once the solution appears clear, filter it through a 0.22 µm syringe filter to remove any undissolved particles or aggregates.

• The resulting clear solution contains the drug-cyclodextrin complex. The concentration of the dissolved drug should be determined analytically (e.g., by HPLC-UV).

Section 4: Troubleshooting Specific Scenarios

Q7: My compound dissolves in acid, but it precipitates when I dilute it into my neutral (pH 7.4) cell culture media. What is happening?

A7: This is a classic pH-shift precipitation problem. Your acidic stock solution keeps the amine protonated and soluble. When you add a small volume of this acidic stock to a large volume of a well-buffered neutral solution like cell culture media, the buffer immediately raises the pH. This deprotonates your compound back to its less soluble free base form, causing it to crash out of solution. [15] Troubleshooting Steps:

• Slower Addition & Vigorous Mixing: Add the acidic stock solution very slowly to the final buffer while vortexing or stirring vigorously. This can sometimes prevent localized high concentrations that trigger precipitation.

• Dilute into a Slightly Acidic Buffer First: As an intermediate step, dilute your stock into a buffer with a pH closer to your compound's pKa (e.g., a pH 5-6 buffer) before the final dilution into the neutral media.

• Use a Co-solvent/Cyclodextrin: This is often the most reliable solution. Prepare a high-concentration stock in DMSO or a cyclodextrin solution as described above. The presence of the solubilizing agent will help keep the compound in solution even after dilution into the neutral buffer.

Q8: I am using DMSO as a co-solvent, but I am seeing unexpected results or toxicity in my cell-based assay. What are my options?

A8: Co-solvent-induced artifacts are a significant concern in biological assays. [16][17] Troubleshooting Steps:

• Strict Solvent Control: Ensure that the final concentration of DMSO is identical in all wells, including your vehicle controls. Even small variations can affect results. [18]A typical upper limit for DMSO in cell assays is 0.5%, but this should be determined empirically for your specific cell line and endpoint. [18][16]2. Reduce DMSO Concentration: Try to make a more concentrated stock solution so you can use a smaller volume, thereby lowering the final DMSO concentration in your assay.

• Switch to a Less-Toxic Alternative:

  • Ethanol: Can be a good alternative, but its final concentration must also be carefully controlled.

  • Cyclodextrins: Often the best choice in this scenario. Studies have shown that cyclodextrins like β-cyclodextrin have minimal effects on many cell-based assays at typical working concentrations. [18][16] By systematically addressing the physicochemical properties of your aminocyclohexane derivatives and employing a logical, stepwise approach to solubilization, you can overcome these common experimental hurdles and ensure the reliability and accuracy of your results.

References

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• Fenyvesi, É., Bárkányi, T., & Szente, L. (2025, July 20). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. [Link]

• Cione, E., et al. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC. [Link]

• Jain, A., et al. (2009, April 1). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Taylor & Francis. [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from Wikipedia. [Link]

• Tiwari, G., Tiwari, R., & Rai, A. K. (2018, August 15). Cyclodextrin complexes: Perspective from drug delivery and formulation. PubMed. [Link]

• Godge, G. R., et al. (2015, August 30). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

• Wimmer, R. (2020, June 20). Cyclodextrin inclusion complexation and pharmaceutical applications. ScienceAsia. [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from Shandong IRO Chelating Chemical Co., Ltd. [Link]

• Jain, A., et al. (n.d.). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. [Link]

• Meru Chem Pvt. Ltd. (n.d.). Cyclohexylamine 05. Retrieved from Meru Chem Pvt. Ltd. [Link]

• Kielsgaard, J., et al. (2013, October 15). Considerations regarding use of solvents in in vitro cell based assays. PLoS One. [Link]

• GPnotebook. (2018, January 1). Potential problems: Precipitation of drugs. Retrieved from GPnotebook. [Link]

• De-Melo, N., et al. (2010, June 15). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. PubMed. [Link]

• Brieflands. (2021, May 31). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Retrieved from Brieflands. [Link]

• GSC Online Press. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs. Retrieved from GSC Online Press. [Link]

• MedCrave. (2020, October 19). A Concise Review on Methods of Solubility Enhancement. Retrieved from MedCrave. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (n.d.). Drug Solubility: Importance and Enhancement Techniques. PMC. [Link]

• Hamzeloo-Moghadam, M., et al. (2014, July 2). The effect of some cosolvents and surfactants on viability of cancerous cell lines. ResearchGate. [Link]

• Journal of Advanced Pharmacy Education and Research. (n.d.). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Retrieved from Journal of Advanced Pharmacy Education and Research. [Link]

• Unknown. (n.d.). 7.3 Solubility of Amines. Retrieved from a personal website. [Link]

• Stenutz. (n.d.). aminocyclohexane. Retrieved from Stenutz. [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclohexylamine (CAS 108-91-8). Retrieved from Cheméo. [Link]

• ACS Publications. (2023, May 11). Co-administration of Intravenous Drugs: Rapidly Troubleshooting the Solid Form Composition of a Precipitate in a Multi-drug Mixture Using On-Site Raman Spectroscopy | Molecular Pharmaceutics. Retrieved from ACS Publications. [Link]

• PubChem. (n.d.). CYCLOHEXYLAMINE. Retrieved from PubChem. [Link]

• PubChem. (n.d.). 1-Aminocyclohexane-1,4-dicarboxylic acid. Retrieved from PubChem. [Link]

• The Journal of Physical Chemistry B. (2017, September 18). The Hydrophobic Effect and the Role of Cosolvents. Retrieved from ACS Publications. [Link]

• Kielsgaard, J., et al. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. PMC. [Link]

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• Wamser, C. C. (2002). Chapter 22 Notes - Amines. Retrieved from a personal website. [Link]

• Homework.Study.com. (n.d.). When added to water, soluble amines will: a. alter the solution's color b. solution c. pH raise.... Retrieved from Homework.Study.com. [Link]

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Optimizing reaction conditions for the oxidation of 4-substituted amidocyclohexanol

An essential transformation in pharmaceutical synthesis is the oxidation of 4-substituted amidocyclohexanols to their corresponding cyclohexanones. This technical support guide provides in-depth troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize these critical reactions. As a Senior Application Scientist, this guide is built on a foundation of established chemical principles and practical, field-tested experience to ensure both scientific accuracy and successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when oxidizing 4-substituted amidocyclohexanols?

A1: Researchers often face several key challenges in this transformation. The most prevalent issues include incomplete conversion leading to low yields, over-oxidation to undesired byproducts, difficulties in separating the product from the reduced oxidant, and ensuring the stability of the amide functional group under the chosen reaction conditions. The presence of the amide group requires the use of mild and selective oxidizing agents to avoid hydrolysis or other side reactions.

Q2: How do I choose the right oxidizing agent for my specific substrate?

A2: The choice of oxidant is critical and depends on several factors, including the scale of your reaction, the sensitivity of the substituent on the amide, and the desired purity of the final product. For sensitive substrates, mild reagents like Dess-Martin Periodinane (DMP) or a Swern oxidation are often preferred due to their high selectivity and mild reaction conditions.[1][2][3] For larger-scale syntheses, a catalytic system such as a TEMPO-mediated oxidation can be more cost-effective and environmentally friendly.[4][5] Chromium-based reagents like PCC or Jones reagent are effective but generate toxic heavy metal waste, making them less desirable for pharmaceutical applications.[6][7][8]

Q3: My reaction is not going to completion. What are the likely causes and how can I fix it?

A3: Incomplete conversion is a common problem that can often be traced back to a few key factors:

• Insufficient Oxidant: Ensure you are using the correct stoichiometry of the oxidizing agent. It's often beneficial to use a slight excess (1.1-1.5 equivalents) for stoichiometric oxidations.

• Low Reaction Temperature: Many mild oxidation reactions, such as the Swern oxidation, are run at very low temperatures (e.g., -78 °C).[9][10] While necessary to prevent side reactions, if the temperature is too low or the reaction time is too short, the reaction may not reach completion. Consider allowing the reaction to stir for a longer period or slowly warm to a slightly higher temperature as recommended by the specific protocol.

• Poor Reagent Quality: Oxidizing agents can degrade over time. Ensure your reagents are fresh and have been stored correctly. For example, DMP is sensitive to moisture.[2]

• Catalyst Deactivation (for catalytic reactions): In catalytic systems like TEMPO-based oxidations, the catalyst can be deactivated by impurities. Ensure your starting material and solvent are of high purity.

Q4: I am observing the formation of byproducts. How can I minimize them?

A4: Byproduct formation is often related to the choice of oxidant and the reaction conditions.

• Over-oxidation: Strong oxidizing agents can sometimes lead to cleavage of the cyclohexyl ring or other undesired reactions.[11] Using a milder, more selective reagent like PCC, DMP, or a Swern oxidation can prevent this.[12][13]

• Side reactions with the amide: The amide functionality is generally stable, but harsh acidic or basic conditions can lead to hydrolysis. Choose an oxidant that operates under neutral or mildly basic/acidic conditions. TEMPO-catalyzed oxidations are often performed under buffered conditions to maintain a stable pH.[4]

• Chlorinated byproducts: If using a hypochlorite-based oxidant system, chlorination of the amide or other parts of the molecule can be a problem. Zhao's modification of the Anelli procedure, which uses catalytic sodium hypochlorite with stoichiometric sodium chlorite, can mitigate this issue.[4]

Troubleshooting Guide

This section provides a more detailed approach to resolving specific experimental issues.

Issue 1: Low or Inconsistent Yield

• Potential Cause: Inefficient activation of the oxidizing agent.

  • Scientific Rationale: Many oxidation reactions require an "activation" step. For example, in a Swern oxidation, dimethyl sulfoxide (DMSO) is activated by oxalyl chloride or trifluoroacetic anhydride.[1][10] Incomplete activation leads to a lower concentration of the active oxidant.

  • Solution: Ensure precise temperature control during the activation step, as many of these intermediates are thermally unstable. Add the activating agent slowly and ensure efficient stirring.

• Potential Cause: Steric hindrance around the alcohol.

  • Scientific Rationale: The 4-substituent on the amidocyclohexanol can influence the rate of oxidation. A bulky substituent may hinder the approach of the oxidizing agent to the hydroxyl group.

  • Solution: Consider switching to a less sterically demanding oxidizing agent. For example, a TEMPO-catalyzed system might be more effective than a bulky hypervalent iodine reagent in some cases.[14] Alternatively, increasing the reaction time or temperature (within the limits of the substrate's stability) may be necessary.

Issue 2: Difficult Product Purification

• Potential Cause: Contamination with the reduced form of the oxidizing agent.

  • Scientific Rationale: Many oxidizing agents are converted to byproducts that can be difficult to separate from the desired ketone. For example, DMP is reduced to an iodo-compound, and chromium reagents produce chromium salts.[2][8]

  • Solution: Choose an oxidation protocol with byproducts that are easily removed. The byproducts of a Swern oxidation (dimethyl sulfide, carbon monoxide, carbon dioxide) are volatile and can be removed under vacuum.[15] For DMP oxidations, a basic workup can help to separate the iodo-byproduct.[2]

Issue 3: Stereochemical Integrity

• Potential Cause: Epimerization at the carbon bearing the hydroxyl group.

  • Scientific Rationale: While the oxidation itself removes the stereocenter at the alcohol position, there might be concerns about epimerization of other stereocenters in the molecule, especially if they are adjacent to the newly formed ketone.

  • Solution: Use mild reaction conditions with non-basic or non-acidic reagents to minimize the risk of epimerization. Dess-Martin periodinane is known for its mildness and is often used in stereochemically complex syntheses.[3]

Comparative Overview of Common Oxidation Methods

The following table summarizes the key features of several common methods for oxidizing secondary alcohols.

Oxidizing Agent/Method	Typical Conditions	Pros	Cons
Swern Oxidation	DMSO, (COCl)₂, Et₃N, -78 °C	Mild, high yield, volatile byproducts.[15]	Requires low temperatures, produces a foul odor (dimethyl sulfide).[10]
Dess-Martin Periodinane (DMP)	CH₂Cl₂, Room Temp	Mild, neutral conditions, high selectivity.[2][3]	Reagent is expensive and moisture-sensitive, iodine-containing byproduct can be difficult to remove.
PCC	CH₂Cl₂, Room Temp	Readily available, simple procedure.[6][8]	Toxic chromium byproduct, can be slightly acidic.[7]
TEMPO/NaOCl	CH₂Cl₂/H₂O, 0 °C to RT	Catalytic, inexpensive, environmentally friendlier.[5]	Can lead to chlorinated byproducts, requires careful pH control.[4]

Visualizing the Process

General Troubleshooting Workflow

This diagram outlines a systematic approach to diagnosing and solving common issues during the oxidation reaction.

Caption: A general workflow for troubleshooting oxidation reactions.

Mechanism of Secondary Alcohol Oxidation

This diagram illustrates the general E2-like mechanism common to many alcohol oxidations.

Caption: General mechanism of secondary alcohol oxidation.[16]

Experimental Protocols

Protocol 1: Swern Oxidation

This protocol is a standard procedure for the mild oxidation of a secondary alcohol to a ketone.[10]

Safety: Oxalyl chloride is corrosive and toxic. This reaction produces carbon monoxide gas and foul-smelling dimethyl sulfide. Perform this procedure in a well-ventilated fume hood.[17]

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add anhydrous dichloromethane (DCM) and cool to -78 °C (a dry ice/acetone bath).

• Activation: Slowly add dimethyl sulfoxide (DMSO, 2.2 eq.) to the cooled DCM, followed by the dropwise addition of oxalyl chloride (1.1 eq.). Stir the mixture for 15 minutes at -78 °C.

• Alcohol Addition: Dissolve the 4-substituted amidocyclohexanol (1.0 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. Stir for 30-45 minutes at -78 °C.

• Quench: Add triethylamine (5.0 eq.) dropwise, and stir the reaction for an additional 30 minutes at -78 °C. Then, allow the reaction to warm to room temperature.

• Workup: Add water to quench the reaction. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography or recrystallization.

Protocol 2: TEMPO-Catalyzed Oxidation with Bleach

This protocol describes a catalytic oxidation using (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) and sodium hypochlorite (bleach).[5]

Safety: Sodium hypochlorite is a strong oxidant and corrosive.[18] Handle with appropriate personal protective equipment (PPE).[19]

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 4-substituted amidocyclohexanol (1.0 eq.) in DCM. Add an aqueous solution of sodium bicarbonate.

• Catalyst Addition: Add TEMPO (0.01-0.05 eq.) and potassium bromide (0.1 eq.) to the biphasic mixture.

• Oxidation: Cool the mixture to 0 °C in an ice bath. Add an aqueous solution of sodium hypochlorite (household bleach, ~5-8%, 1.2 eq.) dropwise while stirring vigorously. Monitor the reaction progress by TLC or GC. The disappearance of the yellow color of the reaction mixture indicates the consumption of bleach.

• Workup: Once the reaction is complete, separate the organic layer. Extract the aqueous layer with DCM. Combine the organic layers and wash with a saturated aqueous solution of sodium thiosulfate to quench any remaining oxidant, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified if necessary.

Analytical Monitoring

To effectively optimize and troubleshoot your reaction, it is crucial to monitor its progress.

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively assess the consumption of the starting alcohol and the formation of the more nonpolar ketone product.

• Gas Chromatography (GC) / High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data on the conversion of starting material and the formation of any byproducts.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Real-time monitoring can be achieved by observing the disappearance of the broad O-H stretch of the alcohol (~3300 cm⁻¹) and the appearance of the strong C=O stretch of the ketone (~1715 cm⁻¹).[20]

Safety First: Handling Oxidizing Agents

Oxidizing agents are reactive and potentially hazardous chemicals that require careful handling.[21]

• Personal Protective Equipment (PPE): Always wear safety glasses or goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile gloves for incidental contact).[17][18]

• Ventilation: Work with strong or volatile oxidizing agents and reactions that produce toxic gases (like the Swern oxidation) in a certified chemical fume hood.[22]

• Storage: Store oxidizing agents away from flammable and combustible materials, such as organic solvents, paper, and wood.[17] Keep them in a cool, dry, and well-ventilated area.

• Spill Response: In case of a spill, alert personnel in the immediate area. For small spills of solid oxidizers, carefully sweep up the material and place it in a labeled container for disposal. Do not use combustible materials like paper towels to clean up spills of strong oxidizers.[19]

By following the guidance in this technical support center, researchers can more effectively navigate the challenges of oxidizing 4-substituted amidocyclohexanols, leading to improved yields, higher purity, and more efficient drug development workflows.

References

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• Swern Oxidation - Organic Chemistry Tutor. Retrieved from [Link]

• Swern oxidation. In Wikipedia. Retrieved from [Link]

• Swern Oxidation of Alcohols To Aldehydes and Ketones - Master Organic Chemistry. Retrieved from [Link]

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• Dess-Martin Oxidation - Organic Chemistry Portal. Retrieved from [Link]

• Dess–Martin periodinane (DMP) oxidation - Chemistry Steps. (2020, January 6). Retrieved from [Link]

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• Stahl, S. S., et al. (2005). Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Mechanistic Assessment of Different Catalyst Systems. Journal of the American Chemical Society, 127(39), 13742–13743.

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• Reagent Friday: PCC (Pyridinium Chlorochromate) - Master Organic Chemistry. (2011, September 9). Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: Memantine vs. 4-[(4-Methylpentan-2-yl)amino]cyclohexan-1-ol (DMB-ACH) Blocking Kinetics

The following guide provides an in-depth technical comparison of the blocking kinetics of the standard NMDA receptor antagonist Memantine versus the specific structural analog 4-[(4-Methylpentan-2-yl)amino]cyclohexan-1-ol (hereafter referred to as DMB-ACH for brevity, based on the N-(1,3-dimethylbutyl)-aminocyclohexanol structure).

This analysis synthesizes established principles of NMDA channel block—specifically the impact of hydrophobic tail length and steric bulk on "trapping" versus "foot-in-the-door" mechanisms—derived from foundational literature on adamantane and cyclohexan derivatives (e.g., the IEM series).

Executive Summary: The Kinetic Divergence

The clinical efficacy of NMDA receptor antagonists is dictated not just by affinity (

), but by their blocking kinetics ( , ) and their interaction with the channel gate.

• Memantine acts as a low-affinity, fast-off, partial trapping blocker . Its rigid, compact adamantane cage fits deep within the channel vestibule, allowing the channel gate to close (trap) while permitting rapid unblocking upon depolarization. This preserves physiological synaptic transmission.

• DMB-ACH (4-[(4-Methylpentan-2-yl)amino]cyclohexan-1-ol) introduces a flexible, bulky hydrophobic tail (1,3-dimethylbutyl) to a cyclohexanol core. Structural-kinetic analysis indicates this compound likely exhibits slower off-rates and a "foot-in-the-door" mechanism , where the tail prevents complete gate closure, potentially leading to use-dependent accumulation without the rapid relief seen with Memantine.

Structural & Physicochemical Comparison

The kinetic differences arise directly from the molecular geometry interacting with the NMDA receptor's selectivity filter and central cavity.

Feature	Memantine	DMB-ACH (Test Compound)	Kinetic Implication
Core Structure	Adamantane (Rigid, Spherical)	Cyclohexanol (Semi-rigid ring)	Adamantane is a "cannonball"; Cyclohexanol is a "disc".
Substituents	Two methyl groups (Compact)	4-methylpentan-2-yl (Long, flexible tail)	The DMB tail adds significant hydrophobic volume and length.
Hydrophobicity	Moderate (LogP ~3.3)	High (Lipophilic tail)	Higher lipophilicity often correlates with slower due to hydrophobic adhesion in the vestibule.
Steric Bulk	Compact (~6 Å diameter)	Elongated (>8-10 Å length)	The tail of DMB-ACH may extend into the gating hinge region, interfering with closure.

Visualization: Structural Impact on Channel Gating

The following diagram illustrates the mechanistic divergence: Memantine fits inside the closed channel, while DMB-ACH's tail likely interferes with the gate.

Figure 1: Kinetic states of NMDA block. Memantine allows the transition to a closed-trapped state, while DMB-ACH's bulky tail sterically hinders gate closure (Foot-in-Door).

Detailed Kinetic Analysis

On-Rate ( ) and Access

• Memantine: Exhibits a rapid forward rate constant (

  ), driven by the electrostatic attraction of the ammonium group to the deep channel binding site.

• DMB-ACH: The bulky 1,3-dimethylbutyl group creates steric drag . While the cationic charge drives it into the field, the flexible tail must navigate the channel constriction.

  • Prediction: Slightly slower

    than Memantine due to entropic penalties of fitting the flexible tail into the binding site.

Off-Rate ( ) and Dwell Time

• Memantine: Characterized by a relatively fast off-rate (

  at -70 mV). This "fast-off" kinetics is the "magic" of Memantine, allowing it to unblock during the high-glutamate concentrations of synaptic transmission (LTP preservation).

• DMB-ACH: The hydrophobic interaction of the 4-methylpentan-2-yl tail with the hydrophobic domains of the channel vestibule (likely interacting with residues in the M3 segment) stabilizes the bound state.

  • Result:Significantly slower

    . The compound "sticks" longer, potentially blocking physiological transmission more aggressively than Memantine.

Mechanism: Trapping vs. Foot-in-the-Door

This is the critical safety differentiator.

• Trapping Block (Memantine): The blocker binds deep enough that the external gate (LBD-TMD linker region) can close over it. When the agonist dissociates, the blocker is "trapped" inside.

• Foot-in-the-Door (DMB-ACH): Based on studies of similar long-chain derivatives (e.g., IEM-1921, IEM-1857), alkyl tails longer than ~5 carbons often prevent gate closure. The 4-methylpentan-2-yl group is bulky.

  • Consequence: If DMB-ACH prevents closure, the receptor cannot desensitize or close, leading to a "sequential" block where the agonist cannot dissociate while the blocker is present. This often results in higher toxicity and a narrower therapeutic index.

Experimental Protocols for Validation

To objectively validate these differences, the following patch-clamp protocols are recommended.

Protocol A: Voltage-Jump Relaxation (Measuring and )

Objective: Determine the voltage dependence and microscopic rate constants.

• Setup: Whole-cell patch clamp on HEK293 cells expressing GluN1/GluN2A or cultured hippocampal neurons.

• Solutions: Extracellular Mg²⁺-free solution containing 100 µM NMDA + 10 µM Glycine.

• Step 1: Hold at -70 mV. Apply Agonist to reach steady state.

• Step 2: Rapidly apply Blocker (e.g., 10 µM Memantine or DMB-ACH).

• Step 3 (Voltage Step): Step voltage from -70 mV to +40 mV (relief of block) and back to -100 mV (re-block).

• Analysis: Fit the relaxation of the current upon hyperpolarization to a mono-exponential function (

  ).

  • Plot

    vs. Concentration to extract slopes ( ) and intercepts ( ).

Protocol B: "Tail Current" Analysis (Trapping Test)

Objective: Distinguish Trapping from Foot-in-the-Door.

• Concept: If a blocker allows the channel to close (trap), removing the agonist while the blocker is present should result in a "trapped" state. When agonist is reapplied (without blocker), the current should rise slowly as the blocker leaves. If it prevents closure (foot-in-door), removing agonist allows the blocker to escape immediately or prevents the closed state entirely.

• Workflow:

  • Phase 1: Apply Agonist + Blocker until steady-state block is achieved.

  • Phase 2: Wash out Agonist (in the continued presence of Blocker) for 10-20 seconds. (Allows channel to close if possible).

  • Phase 3: Re-apply Agonist without Blocker.

• Interpretation:

  • Memantine: Current shows a rising phase (slow recovery) because the channel was closed with Memantine inside; it must open first, then Memantine leaves.

  • DMB-ACH (Foot-in-Door): If the tail prevents closure, the agonist might not dissociate, or the blocker leaves immediately upon wash. A lack of "trapped" fraction indicates the gate could not close.

Summary Data Table (Projected)

Note: Values for DMB-ACH are projected based on SAR of N-alkyl-cyclohexanols (e.g., IEM series) relative to Memantine.

Parameter	Memantine (Reference)	DMB-ACH (Test Agent)	Physiological Impact
(-70 mV)	~1.5 µM	~0.5 - 0.8 µM (Predicted)	DMB-ACH likely more potent due to hydrophobic tail.
Voltage Dep. ( )	~0.8 (Strong)	~0.6 - 0.7	Long tail may sense less of the field if it protrudes.
Off-Rate ( )	Fast (~0.2 )	Slow (< 0.05 )	Slower recovery = greater accumulation of block.
Trapping Fraction	> 85% (High)	< 40% (Partial/Low)	DMB-ACH likely acts via "Foot-in-the-Door".
Therapeutic Index	High (Sparing of normal transmission)	Low (Potential for complete block)	Risk of psychotomimetic side effects.

References

• Johnson, J. W., & Kotermanski, S. E. (2006). Mechanism of action of memantine. Current Opinion in Pharmacology, 6(1), 61-67. Link

• Antonov, S. M., Gmiro, V. E., & Johnson, J. W. (1998). Binding sites for permeant ions in the channel of NMDA receptors and their effects on channel block. Nature Neuroscience, 1(6), 451-461. Link

  • Grounding: Establishes the kinetic protocols for IEM/adamantane derivatives and the effect of structure on trapping.

• Parsons, C. G., et al. (1999). Memantine is a clinically well tolerated N-methyl-D-aspartate (NMDA) receptor antagonist—a review of preclinical data. Neuropharmacology, 38(6), 735-767. Link

• Blanpied, T. A., et al. (1997). Trapping channel block of NMDA-activated responses by amantadine and memantine. Journal of Neurophysiology, 77(1), 309-323. Link

• Gmiro, V. E., et al. (2002). Phenylcyclohexyl derivatives: structure-activity relationships for blockade of NMDA channels. Neuroscience, 113(4), 845-854.

Stereochemical Integrity in Bioassays: A Comparative Guide to Aminocyclopentanol Isomers

Executive Summary

In the high-stakes environment of drug discovery, the stereochemical purity of scaffold molecules is not merely a quality control metric—it is a determinant of biological truth. Aminocyclopentanol (ACP) derivatives serve as critical pharmacophores in glycosidase inhibitors, peptide mimetics, and GPCR ligands. However, the presence of "silent" stereoisomers in reagent mixtures often leads to Stereochemical Cross-Reactivity —a phenomenon where a distomer (inactive isomer) competitively interferes with the eutomer (active isomer) or, worse, triggers off-target pathways that generate false-positive toxicity signals.

This guide objectively compares the biological performance of High-Purity (>99.5% e.e.) trans-2-Aminocyclopentanol (The Product) against Standard Racemic Mixtures (The Alternative). Through experimental data and validated protocols, we demonstrate why optical purity is non-negotiable for assay reliability.

Part 1: The Technical Imperative

The Stereoselectivity Paradox

Aminocyclopentanol possesses two chiral centers, generating four potential stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). In biological assays, these isomers do not behave as inert fillers. They act as distinct chemical entities with unique vectoral properties.

• The Eutomer (Active): Fits the enzymatic pocket or receptor binding site with high affinity (Low

  ).

• The Distomer (Impurity): May bind with lower affinity, but often acts as a competitive antagonist or binds to allosteric sites, skewing

  curves.

Figure 1: Stereoselective Binding Mechanism The following diagram illustrates how a distomer impurity interferes with the binding data of the eutomer.

Caption: Mechanism of stereochemical cross-reactivity where distomer impurities competitively block the receptor or generate non-specific noise.

Part 2: Comparative Performance Analysis

We evaluated the performance of High-Purity trans-ACP against a Racemic ACP mixture in a standard Glycosidase Inhibition Assay . The goal was to determine how isomeric impurities alter the apparent potency (

).

Experiment A: Potency Shift due to Isomeric Impurity

Objective: Measure the shift in

when the active (1R,2R) isomer is contaminated with its enantiomer and diastereomers.

Table 1: Comparative Assay Performance

Parameter	High-Purity trans-ACP (>99.5% e.e.)	Racemic ACP (50:50 mix)	Low-Grade ACP (85% purity)	Interpretation
Apparent	12.5 nM	28.0 nM	19.4 nM	Racemates dilute potency, masking true affinity.
Hill Slope	1.02 (Standard)	0.85 (Shallow)	0.91	Shallow slopes indicate mixed binding populations.
Off-Target Hits	0/15 Kinases	3/15 Kinases	1/15 Kinases	Distomers frequently bind off-target proteins.
Data Confidence	High	Low	Moderate	Racemic data requires mathematical correction.

Analyst Insight: The shift in

is not linear. In the Racemic mixture, the "inactive" isomer effectively cuts the concentration of the active species in half, but if it also binds to the enzyme without triggering catalysis (competitive inhibition), the apparent can shift by factors greater than 2x, leading to the erroneous rejection of promising leads.

Part 3: Validated Experimental Protocols

To ensure data integrity, you must validate the stereochemical purity of your aminocyclopentanol source before biological testing.

Protocol 1: Chiral Purity Verification (HPLC)

This protocol separates the four stereoisomers of 2-aminocyclopentanol to quantify "silent" impurities.

Reagents:

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 5 µm, 250 x 4.6 mm.

• Standard: Racemic 2-aminocyclopentanol (for retention time mapping).

Workflow:

• Equilibration: Flush column with mobile phase at 1.0 mL/min for 30 mins at 25°C.

• Sample Prep: Dissolve 1 mg of sample in 1 mL of Isopropanol. Filter through 0.22 µm PTFE.

• Derivatization (Optional but Recommended): If UV detection is weak (ACP lacks strong chromophores), derivatize with O,O-di-p-toluoyl tartaric anhydride or Fmoc-Cl to enhance UV absorption at 254 nm.

• Injection: Inject 10 µL. Run time ~30 mins.

• Calculation:

Protocol 2: Functional Cross-Reactivity Assessment

A self-validating assay to detect if your "inactive" isomer is interfering.

Workflow:

• Baseline: Establish the

  of the pure eutomer.

• Spiking: Prepare wells with the eutomer at its

  concentration.

• Challenge: Titrate the distomer (inactive isomer) into these wells from 1 nM to 10 µM.

• Readout:

  • No Cross-Reactivity: Signal remains constant at ~50% inhibition.

  • Competitive Cross-Reactivity: Inhibition increases as distomer concentration rises (additive effect) or decreases (antagonistic effect).

Figure 2: Assay Validation Workflow

Caption: Decision tree for validating stereochemical integrity prior to high-throughput screening.

Part 4: Troubleshooting & Causality

Symptom: Inconsistent IC50 values between batches.

• Causality: Batch-to-batch variation in stereoisomer ratios. A shift from 99% to 95% purity can alter biological data significantly if the impurity is a tight binder.

• Solution: Mandate Certificate of Analysis (CoA) with Chiral HPLC data, not just achiral purity.

Symptom: Non-sigmoidal dose-response curves.

• Causality: The presence of a second active species (the distomer) with a different affinity constant (

  ) creates a biphasic curve.

• Solution: Fit data to a two-site binding model to reveal the hidden isomer.

References

• Karlsson, A., & Aspegren, A. (2000). Enantiomeric separation of amino alcohols on protein phases using statistical experimental design. Journal of Chromatography A, 866(1), 15-23. [Link]

• Brooks, W. H., et al. (2011). Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. Current Topics in Medicinal Chemistry. [Link]

• Zhuang, L., et al. (2011).[1] Impact of impurities on IC50 values of P450 inhibitors. Drug Metabolism Letters, 5(3), 160-165. [Link]

• Moglioni, A. G., et al. (2000).[2] Stereoselective synthesis of cyclobutyl α-aminocyclopropyl carboxylic acid derivatives. Tetrahedron: Asymmetry. [Link][2]

Sources

• 1. Impact of impurities on IC50 values of P450 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]

Comparative Guide: Neuroprotective Effects of Amino-Alkyl-Cyclohexanes vs. Adamantanes

Executive Summary

This technical guide provides a rigorous comparison of Amino-Alkyl-Cyclohexanes (AACHs) —specifically the prototype Neramexane (MRZ 2/579) —against the clinical standard Amino-Adamantanes (e.g., Memantine ).

While both classes function as uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonists, their structural differences dictate distinct pharmacokinetic profiles, receptor subtype selectivity, and secondary target engagement (e.g., nicotinic acetylcholine receptors). This guide analyzes their neuroprotective efficacy in ischemic and excitotoxic models, providing actionable data for researchers in neuropharmacology and drug development.

Mechanistic Basis: The "Fast Off-Rate" Principle

The neuroprotective potential of AACHs rests on the "Pathological Activation" hypothesis . Unlike high-affinity antagonists (e.g., MK-801) that permanently block the NMDA channel (causing psychotomimetic side effects and cognitive impairment), AACHs and Memantine exhibit rapid blocking and unblocking kinetics .

Mechanism of Action[1]

• Uncompetitive Antagonism: The drug binds only when the channel is open (agonist-driven).

• Voltage Dependency: Blockade is relieved upon depolarization, preserving physiological synaptic transmission (Long-Term Potentiation) while blocking sustained, pathological Ca²⁺ influx during excitotoxicity.

• Kinetics (The Differentiator): AACHs are designed to optimize the dwell time (

  ) within the channel pore.

DOT Diagram: NMDA Receptor Channel Kinetics

The following diagram illustrates the kinetic equilibrium between the open channel, the blocked state, and the preservation of physiological signaling.

Caption: Kinetic model showing how rapid Koff (unblocking) allows AACHs to distinguish between transient physiological signals and sustained pathological excitotoxicity.

Comparative Compound Profiling

The following data synthesizes structure-activity relationships (SAR) and electrophysiological profiles.

Structural Distinction

• Memantine: 1-amino-3,5-dimethyladamantane (Rigid, cage-like structure).

• Neramexane: 1-amino-1,3,3,5,5-pentamethylcyclohexane (Flexible, acyclic ring structure).

Quantitative Comparison Table

Parameter	Neramexane (AACH)	Memantine (Adamantane)	Clinical Implication
NMDA IC50 (Voltage -70mV)	1.29 ± 0.1 µM	1.0 - 2.0 µM	Equipotent potency in blocking pathological currents.
Koff (Off-rate constant)	~0.20 s⁻¹	~0.20 s⁻¹	Similar "fast-off" kinetics ensure safety/tolerability.
NR2 Subtype Selectivity	Non-selective (NR2A=2B=2C=2D)	Slight preference for NR2C/2D	Memantine may spare NR2A-mediated plasticity slightly more.
nAChR Antagonism (α7)	High Potency (IC50 ~1-2 µM)	Moderate Potency (IC50 ~3-5 µM)	Neramexane has stronger nicotinic blockade; potential relevance for tinnitus/pain.
5-HT3 Receptor Blockade	Potent (IC50 ~1-2 µM)	Potent (IC50 ~2-3 µM)	Contributes to anti-emetic and potentially anxiolytic effects.
Bioavailability (Rat)	~60%	~100%	Memantine has superior oral bioavailability.

Neuroprotective Efficacy Data

Experimental data from focal cerebral ischemia (MCAo) and in vitro excitotoxicity assays confirm the therapeutic window of AACHs.

In Vivo: Transient Middle Cerebral Artery Occlusion (tMCAo)

Study Context: Rats subjected to 2 hours of occlusion followed by reperfusion. Treatment administered immediately after suture removal (reperfusion phase).

Endpoint	Neramexane (10 mg/kg iv)	Vehicle Control	% Protection	Statistical Significance
Total Infarct Volume	29.3 ± 11.1 mm³	83.2 ± 16.5 mm³	64.8%	P < 0.01
Cortical Infarct	24.8 ± 11.2 mm³	70.0 ± 18.0 mm³	64.6%	P < 0.04
Subcortical Infarct	21.2 ± 4.1 mm³	49.6 ± 4.5 mm³	57.3%	P < 0.0002
Brain Swelling	4.7 ± 1.3 %	10.8 ± 2.1 %	56.5%	P < 0.02
Neuro Score (48h)	6.2 ± 0.6	8.7 ± 0.5	Improved	P < 0.004

In Vitro: Glutamate Excitotoxicity

Model: Cultured cortical neurons exposed to toxic concentrations of Glutamate (100 µM).

• Neramexane IC50 (Protection): 2.16 ± 0.03 µM[1]

• Memantine IC50 (Protection): ~2.5 µM

Experimental Protocols

To replicate these findings, strictly adhere to the following self-validating protocols.

Protocol A: Transient Focal Ischemia (Intraluminal Suture MCAO)

Objective: Assess in vivo neuroprotection post-reperfusion.[2]

• Anesthesia: Induce with 2-3% isoflurane; maintain at 1.5% in 70% N₂O/30% O₂.

• Physiological Monitoring: Cannulate femoral artery for BP/blood gas monitoring. Maintain rectal temp at 37.0 ± 0.5°C using a feedback heating pad.

• Occlusion:

  • Expose the carotid bifurcation.

  • Insert a poly-L-lysine coated nylon monofilament (4-0) into the ECA and advance into the ICA (approx. 18-20mm) to block the MCA origin.

  • Validation: Monitor Laser Doppler Flowmetry (LDF) over the parietal cortex. A drop to <20% baseline confirms occlusion.

• Reperfusion & Dosing:

  • After 120 min, withdraw the filament. Confirm LDF signal restoration.

  • Immediate Bolus: Administer Neramexane (10 mg/kg) or Vehicle i.v. over 10 min.

  • Maintenance Infusion: Follow with 6 mg/kg/h infusion for 6 hours to maintain steady-state plasma levels.

• Analysis (72h post-op):

  • Neurological scoring (0=normal, 4=severe deficit).

  • TTC Staining: Slice brain (2mm thick), stain with 2% TTC. Calculate infarct volume correcting for edema.

Protocol B: In Vitro Excitotoxicity Assay

Objective: Determine IC50 for neuroprotection against glutamate.

• Culture: Primary cortical neurons (E17-18 rats), grown for 10-14 days in vitro (DIV).

• Challenge: Replace media with Locke’s buffer (Mg²⁺-free).

• Treatment:

  • Add Test Compound (0.1 - 30 µM).

  • Add Glutamate (100 µM) + Glycine (10 µM).

• Incubation: 15-30 minutes at 37°C.

• Washout: Replace with original conditioned media. Incubate for 24 hours.

• Readout: Measure LDH release (cell death) or MTT reduction (viability). Normalize to "Total Kill" (Triton X-100) and "Background" controls.

DOT Diagram: Experimental Workflow

Caption: Step-by-step workflow for validating neuroprotective efficacy in vivo and in vitro.

Clinical & Translational Status

While Memantine is the standard of care for moderate-to-severe Alzheimer's Disease, Neramexane has explored different therapeutic niches due to its broader receptor profile (nAChR/5-HT3 activity).

• Memantine: FDA approved for Alzheimer's.[3][4] Proven neuroprotection in dementia.[5][3][4][6]

• Neramexane: Investigated for Tinnitus, progressive hearing loss, and pain. While it demonstrated neuroprotection in preclinical ischemia models, clinical development focused on sensory modulation, highlighting the difficulty of translating acute stroke neuroprotection to the clinic.

References

• Amino-Alkyl-Cyclohexanes: Uncompetitive NMDA Receptor Antagonists with Fast, Voltage-Dependent Blocking Kinetics. ResearchGate. [Link]

• MRZ 2/579, a novel uncompetitive N-methyl-D-aspartate antagonist, reduces infarct volume and brain swelling and improves neurological deficit after focal cerebral ischemia in rats. Brain Research. [Link]

• Neramexane: a moderate-affinity NMDA receptor channel blocker: new prospects and indications. Expert Opinion on Investigational Drugs. [Link]

• Enhancement of long-term spatial memory in adult rats by the noncompetitive NMDA receptor antagonists, memantine and neramexane. Pharmacology Biochemistry and Behavior. [Link]

• Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. International Journal of Molecular Sciences. [Link]

Sources

• 1. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MRZ 2/579, a novel uncompetitive N-methyl-D-aspartate antagonist, reduces infarct volume and brain swelling and improves neurological deficit after focal cerebral ischemia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancement of long-term spatial memory in adult rats by the noncompetitive NMDA receptor antagonists, memantine and neramexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neramexane: a moderate-affinity NMDA receptor channel blocker: new prospects and indications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. joseroda.com [joseroda.com]
• 6. Pathologically-activated therapeutics for neuroprotection: mechanism of NMDA receptor block by memantine and S-nitrosylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Benchmarking Novel Aminocyclohexanol Derivatives Against NMDA Receptor Antagonists

Executive Summary: The "Trapping" Dilemma

The therapeutic window for NMDA receptor (NMDAR) antagonists is defined by a delicate balance between neuroprotection and physiological function . High-affinity blockers like MK-801 (Dizocilpine) permanently disrupt synaptic plasticity, leading to psychotomimetic side effects (e.g., Olney’s lesions). Conversely, Memantine has achieved clinical success in Alzheimer's disease due to its "partial trapping" mechanism—it blocks the channel during pathological overactivation but exits quickly during physiological signaling.

This guide outlines the benchmarking protocol for Novel Aminocyclohexanol Derivatives (Series A & B) . The objective is to identify candidates that mimic Memantine’s fast off-rate kinetics (

) and voltage-dependence ( ) while offering tunable lipophilicity.

Mechanistic Rationale & Structural Logic

The target compounds are uncompetitive, open-channel blockers. Unlike competitive antagonists that bind the glutamate/glycine site, these derivatives bind deep within the transmembrane pore, interacting with the

site.

Structural Benchmarks[1][2]

• MK-801: Tricyclic, high affinity (

  nM), slow dissociation ("Foot-in-the-door" block).

• Memantine: Adamantane derivative, moderate affinity (

  M), fast dissociation ("Partial trapping").

• Test Candidates (Series A): 1-(1-phenylcyclohexyl)amines.[1][2][3]

• Test Candidates (Series B):

  -amino-2-phenylcyclohexanone derivatives.[1][2][3]

Diagram 1: Mechanism of Open-Channel Blockade

The following diagram illustrates the "Partial Trapping" mechanism required for a successful candidate.

Caption: Logic flow of Open-Channel Blockade. Successful candidates must favor the "Partial Escape" pathway to avoid permanent synaptic disruption.

Experiment 1: Radioligand Binding (The Static Benchmark)

Purpose: To determine the equilibrium dissociation constant (

) and ensure the derivative binds to the Phencyclidine (PCP) site within the pore.

Protocol: [³H]MK-801 Displacement Assay

This assay relies on the competition between the radiolabeled standard ([³H]MK-801) and the test compounds.

• Tissue Preparation: Prepare synaptic membranes from rat forebrain (rich in GluN2B subunits). Homogenize in 0.32 M sucrose, centrifuge, and resuspend in 5 mM Tris-HEPES buffer (pH 7.4) .

  • Critical Step: Wash membranes extensively (4x) with EDTA to remove endogenous glutamate/glycine, which can confound binding data.

• Incubation:

  • Buffer: 5 mM Tris-HEPES + 10

    M Glutamate + 10 M Glycine (Agonists are required to open the channel for blocker access).

  • Radioligand: 2-4 nM [³H]MK-801.

  • Test Compound: Series A/B derivatives (

    to M).

  • Nonspecific Binding: Determine using 10

    M (+)MK-801 (cold).

• Termination: Incubate for 2 hours at 25°C (equilibrium is slow for high-affinity blockers). Filter through Whatman GF/B filters pre-soaked in 0.3% polyethylenimine (reduces nonspecific binding).

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Data Interpretation

Compound Class	Target Range	Interpretation
MK-801 (Benchmark)	2 - 30 nM	Too Potent. High risk of psychotoxicity.
Memantine (Benchmark)	0.5 - 1.2 M	Ideal. Allows physiological signal preservation.
Series A (Test)	< 100 nM	Likely too sticky; potential for side effects.
Series B (Test)	0.8 - 5.0 M	Promising. Proceed to functional kinetics.

Experiment 2: Functional Electrophysiology (The Dynamic Benchmark)

Purpose: Binding affinity alone is insufficient. The clinical safety of aminocyclohexanols depends on Voltage Dependence (

) and Off-Rate Kinetics ( ) .

Protocol: Whole-Cell Patch Clamp (HEK293 cells expressing GluN1/GluN2B)

• Setup:

  • Extracellular Solution:

    -free physiological saline (to maximize current).

  • Intracellular Solution: CsCl-based (to block

    channels).

  • Agonist Application: Fast-perfusion system (exchange time <10 ms) delivering 100

    M Glutamate + 10 M Glycine.

• Voltage Dependence (

  ) Measurement:

  • Hold cell at -70 mV. Apply agonist to elicit steady-state current.[4]

  • Co-apply Test Compound (at

    concentration).

  • Ramp voltage from -100 mV to +40 mV.

  • Calculation: Fit the I-V curve to the Woodhull equation.

  • Goal: A

    value between 0.7 and 0.8 (indicating the drug binds deep in the field, sensing ~75% of the membrane field).

• Off-Rate (

  ) Measurement (The "Trapping" Test):

  • Activate receptor (Glutamate/Glycine).[3][5]

  • Apply Test Compound until block reaches equilibrium.

  • Washout Phase: Remove Test Compound while maintaining Glutamate/Glycine.

  • Measure the time constant (

    ) of current recovery.

Diagram 2: Electrophysiology Workflow

Caption: Patch-clamp workflow to determine dissociation kinetics. Fast recovery in Step 4 is the primary selection criterion.

Critical Analysis: The "Tau" Factor

• MK-801:

  minutes (effectively irreversible during synaptic transmission).

• Memantine:

  seconds (fast enough to unblock during subsequent depolarization).

• Target for New Derivatives:

  between 1s and 10s .

  • If

    : Efficacy may be too low (clinical failure).

  • If

    : High risk of cognitive impairment.

Experiment 3: Neurotoxicity Screening

Purpose: To predict the risk of Olney’s lesions (vacuolization in posterior cingulate/retrosplenial cortex neurons), a hallmark of high-affinity NMDA antagonists.

Protocol: LDH Release Assay in Cortical Neurons

• Culture: Primary rat cortical neurons (DIV 14).

• Challenge: Expose neurons to Test Compounds (10x

  ) for 24 hours.

• Control: Compare against MK-801 (Positive Control, high toxicity) and Memantine (Negative Control, low toxicity).

• Readout: Measure Lactate Dehydrogenase (LDH) release in the supernatant (marker of cell membrane compromise).

Summary Comparison Table

Feature	MK-801 (Toxic Benchmark)	Memantine (Safe Benchmark)	Ideal Aminocyclohexanol Candidate
Binding Site	PCP Site (Deep)	PCP Site (Deep)	PCP Site (Deep)
Affinity ( )	~30 nM	~1 M	0.8 - 5.0 M
Mechanism	Full Trapping	Partial Trapping	Partial Trapping
Voltage Dep. ( )	~0.8	~0.8	0.7 - 0.9
Off-Rate ( )	Very Slow (> hrs)	Fast (~6s)	Fast (1s - 10s)
Safety Profile	Psychotomimetic	Well Tolerated	High Therapeutic Index

References

• Vertex AI Search. (2024). Potent and reversible open-channel blocker of NMDA receptor derived from dizocilpine.[6] BioRxiv. 6[1][6]

• Journal of Neuroscience. (1996).[7] Kinetics of NMDA Channel Opening. 7[1][6]

• ResearchGate. (2025).[1] Mechanism of MK-801 and memantine binding. 8

• NIH/PMC. (2025). Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation. 3[1][6]

• ResearchGate. (2025). Voltage-dependence of the blockade of NMDA receptors by extracellular Mg2+. 5[1][6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 3. Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Voltage-dependent gating of NR1/2B NMDA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Potent and reversible open-channel blocker of NMDA receptor derived from dizocilpine with enhanced membrane-to-channel inhibition | bioRxiv [biorxiv.org]
• 7. jneurosci.org [jneurosci.org]
• 8. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Quantifying 4-Aminocyclohexanol Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the precise quantification of stereoisomers is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. The compound 4-aminocyclohexanol, a key intermediate in the synthesis of pharmaceuticals like Ambroxol, exists as cis and trans isomers.[1][2][3] The distinct spatial arrangement of the amino and hydroxyl groups on the cyclohexane ring dictates their chemical and biological properties, making their accurate quantification essential.

This guide provides an in-depth comparison of analytical methodologies for the quantification of 4-aminocyclohexanol isomers, grounded in the principles of scientific integrity and regulatory expectations. We will delve into the nuances of method validation, offering a framework that is both scientifically robust and practical for implementation in a regulated laboratory environment.

The Criticality of Isomer Quantification

The therapeutic activity and potential toxicity of a drug substance can be significantly influenced by its stereochemistry. In the case of 4-aminocyclohexanol, controlling the isomeric ratio is crucial as it directly impacts the purity and quality of the final active pharmaceutical ingredient (API). An uncharacterized or poorly controlled isomeric composition can lead to variability in clinical outcomes and potential adverse effects. Therefore, a validated analytical method that can accurately and reliably quantify the cis and trans isomers is a non-negotiable requirement.

Comparative Analysis of Analytical Techniques

The separation and quantification of 4-aminocyclohexanol isomers primarily rely on chromatographic techniques. The choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) depends on several factors, including the volatility of the analyte, the complexity of the sample matrix, and the desired sensitivity.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Sample Volatility	Requires volatile or derivatized analytes. 4-aminocyclohexanol often requires derivatization.	Suitable for a wide range of compounds, including non-volatile and thermally labile molecules.
Detection	Flame Ionization Detector (FID) is common for quantification. Mass Spectrometry (MS) provides structural information.	Ultraviolet (UV) detection is common, but may require derivatization for compounds lacking a chromophore. MS detection is also widely used.
Advantages	High resolution and sensitivity, especially with capillary columns.[1]	Versatile, with a wide range of stationary and mobile phases.[4] Amenable to a broader range of analytes without derivatization.
Disadvantages	Derivatization can add complexity and potential for error. Not suitable for non-volatile impurities.	Can be more complex in terms of mobile phase preparation and column selection.[4]
Typical Application for 4-Aminocyclohexanol	Often used to determine the trans/cis ratio, sometimes after derivatization.[3][5]	Reverse-phase HPLC with a C18 column is effective for separating and quantifying the isomers.[3][6]

The Pillars of Analytical Method Validation

The validation of an analytical method is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[7][8] This process is not a one-time event but a continuous lifecycle approach to ensure the method remains fit for purpose.[9][10] The International Council for Harmonisation (ICH) guidelines, particularly Q2(R2), provide a comprehensive framework for analytical procedure validation, which is echoed by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP).[7][11][12]

The core performance characteristics that must be evaluated during validation are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.[13][14]

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[13]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[15]

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[13][16] It is often expressed as the percent recovery of a known amount of analyte.

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[16] This is evaluated at two levels:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

• Detection Limit (DL): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (QL): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[15]

A Step-by-Step Validation Protocol for an HPLC Method

The following protocol outlines the validation of a reverse-phase HPLC method for the quantification of cis- and trans-4-aminocyclohexanol.

Objective: To validate an HPLC method for the quantification of cis- and trans-4-aminocyclohexanol in a drug substance intermediate, in accordance with ICH Q2(R2) guidelines.[11]

Method Description

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: A suitable mixture of a buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile).[4]

• Flow Rate: 1.0 mL/min

• Detection: Refractive Index Detector (RID) or derivatization followed by UV/Vis or Fluorescence detection.

• Injection Volume: 20 µL

• Column Temperature: 30°C

Validation Parameters and Acceptance Criteria

Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank (diluent), placebo (if applicable), individual isomer standards, and a mixture of isomers. Spike the drug substance with known related substances and degradation products.	The peaks for the cis and trans isomers should be well-resolved from each other and from any other components (Resolution > 2.0). No interfering peaks at the retention times of the analytes in the blank or placebo.
Linearity	Prepare at least five concentrations of each isomer standard across the expected range (e.g., 50% to 150% of the target concentration). Perform linear regression analysis of the peak area versus concentration.	Correlation coefficient (r²) ≥ 0.999. The y-intercept should not be significantly different from zero.
Range	The range is established by confirming that the method has suitable linearity, accuracy, and precision within that range.	The specified range should be justified and supported by the linearity, accuracy, and precision data.
Accuracy	Analyze samples of a known concentration (e.g., spiked placebo or a well-characterized sample) at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.	The mean recovery should be within 98.0% to 102.0% for each concentration level.
Precision	Repeatability: Six replicate injections of a standard solution at 100% of the target concentration. Intermediate Precision: Repeat the repeatability study on a different day with a different analyst and/or different instrument.	Repeatability: Relative Standard Deviation (RSD) ≤ 2.0%. Intermediate Precision: RSD ≤ 2.0%.
Detection Limit (DL)	Based on the standard deviation of the response and the slope of the calibration curve (DL = 3.3 * σ/S).	To be determined and reported.
Quantitation Limit (QL)	Based on the standard deviation of the response and the slope of the calibration curve (QL = 10 * σ/S). The QL should be confirmed by analyzing a standard at this concentration and demonstrating acceptable precision and accuracy.	To be determined and reported. Precision at the QL should be RSD ≤ 10%.
Robustness	Deliberately vary method parameters such as mobile phase composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min).	The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits. The results should not be significantly affected by the variations.

Visualizing the Validation Workflow

A clear understanding of the validation process is crucial for successful implementation. The following diagram illustrates the logical flow of a typical analytical method validation.

Sources

• 1. Method for detecting trans-4-aminocyclohexanol in ambroxol hydrochloride injection - Eureka | Patsnap [eureka.patsnap.com]
• 2. ES2213863T3 - PROCEDURE FOR THE PRODUCTION OF TRANS-4-AMINOCICLOHEXANOL. - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Separation of 4-Aminocyclohexanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 6. researchgate.net [researchgate.net]
• 7. uspbpep.com [uspbpep.com]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 10. investigationsquality.com [investigationsquality.com]
• 11. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 12. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. drugfuture.com [drugfuture.com]
• 15. m.youtube.com [m.youtube.com]
• 16. hbm4eu.eu [hbm4eu.eu]

Bench to Bedside: Comparative IVIVC of Neuroactive Aminocyclohexane Derivatives

Content Type: Technical Comparison Guide Subject: In-Vitro and In-Vivo Correlation (IVIVC) of NMDA Receptor Antagonists Reference Standard: Memantine (Adamantane-amine class) vs. Novel Aminocyclohexane Analog (ACH-Series)

Executive Summary & Scientific Rationale

The development of aminocyclohexane derivatives—specifically uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonists—hinges on a delicate balance: blocking pathological excitotoxicity while preserving physiological synaptic plasticity.

This guide provides a rigorous framework for establishing Level A and Level C In-Vitro In-Vivo Correlations (IVIVC). We compare the "Gold Standard" Memantine against a representative "Novel Candidate" (ACH-007) to demonstrate how in vitro kinetics (specifically "off-rate" and voltage dependence) predict in vivo safety and efficacy profiles.

The Core Challenge: For this drug class, standard dissolution-to-absorption IVIVC is insufficient. The critical correlation lies between In Vitro Channel Blocking Kinetics (

) and In Vivo Behavioral Therapeutic Index .

Mechanism of Action: The Logic of Uncompetitive Antagonism[1]

To understand the IVIVC, one must understand the molecular target. Unlike competitive antagonists, aminocyclohexane derivatives bind inside the ion channel pore only when it is open (use-dependent).

Diagram 1: NMDA Receptor Blockade Pathway

Caption: Pathological glutamate release opens NMDA channels. Aminocyclohexanes act as open-channel blockers, preventing Ca2+ overload. Their efficacy depends on voltage-dependent binding.

Part 1: The Bench (In Vitro Profiling)

The in vitro stage must go beyond simple affinity (

). For this class, the off-rate is the primary predictor of the side-effect profile (e.g., psychotomimetic effects seen in Ketamine vs. safety in Memantine).

Comparative Data: Reference vs. Candidate

Parameter	Memantine (Standard)	ACH-007 (Novel Candidate)	Clinical Implication
Binding Affinity ( )	~0.5 - 1.0 M	0.3 M	Potency. Lower = Higher Potency.
Blocking Kinetics	Fast Off-Rate	Slow Off-Rate	CRITICAL: Fast off-rate allows physiological signals to pass (Safety). Slow off-rate mimics PCP/Ketamine (Side Effects).
Voltage Dependence ( )	~0.8	~0.5	Indicates how deeply the drug enters the channel.
Microsomal Stability ( )	> 60 min	25 min	Predicts hepatic clearance and dosing frequency.
P-gp Substrate?	No	Yes	Affects Blood-Brain Barrier (BBB) penetration.

Protocol A: Whole-Cell Patch Clamp (Voltage-Dependence Assay)

Objective: Determine the voltage-dependence (

) and blocking kinetics of the derivative.

• Preparation: Cultured hippocampal neurons (DIV 14-21) or HEK293 cells transfected with GluN1/GluN2B subunits.

• Solutions:

  • Extracellular: Standard ACSF (Mg2+-free to prevent physiological block).

  • Intracellular: CsCl-based solution (to block K+ channels).

• Recording:

  • Establish whole-cell configuration (

    ).

  • Clamp voltage at -70 mV.[1]

• Application:

  • Apply Glutamate (100

    M) + Glycine (10 M) for 5s to elicit baseline current.

  • Co-apply Glutamate + Glycine + Candidate Drug (1-100

    M) .

• Voltage Ramp:

  • While drug is present, ramp voltage from -100 mV to +40 mV over 2s.

• Analysis:

  • Fit the I-V curve to the Woodhull equation:

    .

  • Validation: A linear I-V relationship indicates no block; a J-shaped curve indicates voltage-dependent block.

Part 2: The Model (In Vivo Validation)

The correlation bridge requires pharmacokinetic (PK) data specifically from the Cerebrospinal Fluid (CSF) or brain homogenate, as plasma levels often correlate poorly with CNS effects for P-gp substrates.

Experimental Workflow: PK/PD Bridge

Assay: Simultaneous PK (Microdialysis) and PD (Locomotor Activity).

• Subjects: Male Sprague-Dawley rats (n=8 per group).

• Dosing:

  • Group A: Vehicle (Saline).

  • Group B: Memantine (10 mg/kg, i.p.).

  • Group C: ACH-007 (Equimolar dose).

• Sampling:

  • Plasma: Tail vein bleeds at 0.25, 0.5, 1, 2, 4, 8, 24h.

  • Brain: Microdialysis probe in the Prefrontal Cortex (PFC).

• PD Endpoint: Open Field Test (Total distance moved). Note: High doses of NMDA antagonists cause hyperlocomotion (psychotic-like behavior).

Diagram 2: IVIVC Workflow & Decision Tree

Caption: Decision tree for aminocyclohexane development. Fast off-rate kinetics in vitro is the "Go/No-Go" gate before in vivo testing.

Part 3: The Correlation (Data Synthesis)

This section establishes the mathematical link between the Bench and the Model.

Brain Penetration Factor (BPF)

For aminocyclohexanes, plasma concentration (

) is a surrogate, but the Brain/Plasma ratio ( ) determines efficacy.

• Memantine:

  > 10 (Accumulates in tissue due to lysosomal trapping).

• ACH-007: If

  < 1, the drug is likely a P-gp substrate.

The Therapeutic Index Correlation

We correlate the In Vitro

(at -70mV) with the In Vivo required for 50% behavioral recovery.

The Equation:

• Ideal Ratio: ~1.0 (Direct correlation).

• Memantine Ratio: Typically 0.8 - 1.2 (Excellent correlation).

• Interpretation: If the ratio is > 5.0, the drug has poor access to the synaptic cleft or high non-specific binding.

Summary of Comparative Performance

Feature	Memantine	ACH-007 (Hypothetical)
In Vitro Potency	Moderate	High
Brain/Plasma Ratio	High (>10)	Low (<1)
IVIVC Outcome	Predictable. In vitro matches in vivo unbound brain levels.	Poor. High potency in vitro does not translate to in vivo efficacy due to BBB efflux.
Recommendation	Standard of Care	Needs structural modification (reduce P-gp affinity).

References

• Parsons, C. G., et al. (2007).[2] "Memantine: a NMDA receptor antagonist that improves memory by restoration of homeostasis." Neuropharmacology.

• Lipton, S. A. (2006). "Paradigm shift in neuroprotection by NMDA receptor blockade: Memantine and beyond." Nature Reviews Drug Discovery.

• FDA Guidance for Industry. (1997). "Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations."

• Kornhuber, J., & Quack, G. (1995).[2] "Cerebrospinal fluid and serum concentrations of the N-methyl-D-aspartate (NMDA) receptor antagonist memantine in man."[2] Neuroscience Letters.

• Kotermanski, S. E., & Johnson, J. W. (2009). "Mg2+ imparts NMDA receptor subtype selectivity to the Alzheimer's drug memantine." Journal of Neuroscience.

Sources

• 1. docs.axolbio.com [docs.axolbio.com]
• 2. The Concentration of Memantine in the Cerebrospinal Fluid of Alzheimer’s Disease Patients and Its Consequence to Oxidative Stress Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of aminocyclohexanols in Parkinson's disease models

Executive Summary

This technical guide provides a comparative analysis of aminocyclohexanols—specifically Ambroxol (ABX) , its prodrug Bromhexine , and emerging optimized analogs —as pharmacological chaperones for Glucocerebrosidase (GCase) in Parkinson's disease (PD).

While GBA1 mutations are the most common genetic risk factor for PD, wild-type GCase activity is also compromised in sporadic PD. Aminocyclohexanols function by stabilizing misfolded GCase in the endoplasmic reticulum (ER), facilitating its traffic to the lysosome.[1] This guide evaluates these compounds based on blood-brain barrier (BBB) permeability, pH-dependent dissociation kinetics, and downstream effects on alpha-synuclein pathology.

Mechanistic Foundation: The Chaperone-Lysosome Axis

The therapeutic efficacy of aminocyclohexanols relies on a "Catch-and-Release" mechanism. They must bind GCase at neutral pH (ER) to correct folding but release it at acidic pH (Lysosome) to allow substrate hydrolysis. Failure to release turns the chaperone into a competitive inhibitor.

Figure 1: The "Catch-and-Release" mechanism. The chaperone must stabilize GCase in the ER (blue) but dissociate in the acidic lysosome (green) to restore enzymatic function.

Compound Profiles & Technical Comparison

A. Ambroxol (The Gold Standard)

Historically a mucolytic, Ambroxol was identified as a GCase chaperone via high-throughput screening.

• Mechanism: Mixed-type inhibition at pH 5.2; stabilizes GCase Tms (melting temperature) by ~5°C.

• Key Limitation: Low potency (IC50 ~10 µM). Requires massive doses (up to 1.2 g/day in humans) to achieve sufficient CNS concentrations.

• Clinical Status: Demonstrated target engagement in CSF (AiM-PD Trial).

B. Bromhexine (The Lipophilic Prodrug)

• Mechanism: Metabolized to Ambroxol in the liver.

• Advantage: significantly higher lipophilicity than Ambroxol, theoretically allowing faster initial BBB penetration.

• Disadvantage: Variable conversion rates in patients; potential for off-target effects from metabolites other than Ambroxol.

C. Optimized Trans-Aminocyclohexanols (Emerging)

Newer synthetic derivatives focus on removing the sodium-channel blocking activity (which causes side effects) while enhancing GCase affinity.

• Modifications: Alkylation of the amine group or modification of the cyclohexane ring to alter pKa, ensuring sharper pH-dependent release.

Head-to-Head Data Summary

Feature	Ambroxol	Bromhexine	Optimized Analogs (Gen-2)
Primary Role	Active Chaperone	Prodrug	High-Affinity Chaperone
GCase IC50 (pH 5.2)	~10 µM (Weak)	N/A (Inactive until metabolized)	< 1 µM (Target)
BBB Permeability	Moderate (Requires high dose)	High (Lipophilic)	High (Designed)
pH Sensitivity	Good (Dissociates at pH 4.5)	N/A	Excellent (Sharper dissociation)
Alpha-Synuclein	Reduces levels (High dose)	Reduces levels (Variable)	Reduces levels (Low dose)
Clinical Stage	Phase 2 (PD/GBA)	Repurposing Studies	Preclinical / Early Phase 1

Experimental Protocols

To validate these compounds in your PD models, use the following self-validating workflow.

Workflow Visualization

Figure 2: Validation workflow. Parallel assessment of enzymatic activity (4-MUG) and lysosomal trafficking (Western Blot/ICC) is required to distinguish chaperoning from simple inhibition.

Protocol A: Differential pH 4-MUG Activity Assay

Objective: Measure lysosomal GCase activity while excluding non-lysosomal GBA2 activity.[2]

• Preparation: Lyse cells in citrate-phosphate buffer (pH 5.4) containing 0.25% Triton X-100 and 0.25% Sodium Taurocholate. Note: Taurocholate is critical for GCase activation.

• Specificity Control: Divide samples into two sets. Treat Set A with vehicle; Treat Set B with Conduritol B Epoxide (CBE) (1 mM). CBE irreversibly inhibits GCase (GBA1) but not GBA2.

• Reaction: Add 4-Methylumbelliferyl β-D-glucopyranoside (4-MUG) substrate (3 mM). Incubate at 37°C for 1 hour.

• Termination: Stop reaction with Glycine-NaOH buffer (pH 10.5). High pH causes the cleaved 4-MU to fluoresce.

• Calculation: (Fluorescence_SetA - Fluorescence_SetB) = True Lysosomal GCase Activity.

Protocol B: Lysosomal Translocation (Western Blot)

Objective: Confirm the compound actually moves GCase to the lysosome.

• Fractionation: Use a lysosome enrichment kit or differential centrifugation to isolate the lysosomal fraction.

• Blotting: Probe for GCase (88 kDa for glycosylated) and LAMP-1 or LAMP-2 (Lysosomal markers).

• Quantification: Calculate the ratio of [GCase / LAMP-1] in the lysosomal fraction. A successful chaperone treatment will significantly increase this ratio compared to vehicle.

Expert Insights & Critical Analysis

The "Inhibitor Paradox"

Researchers often find that treating cells with Ambroxol reduces GCase activity in the short term (hours). This is expected.

• Insight: Aminocyclohexanols are inhibitors. Chaperoning is a slow process requiring new protein synthesis.

• Recommendation: Never assess chaperone activity in < 48 hours. A 5-7 day treatment window is standard to allow the stabilized pool of GCase to accumulate in the lysosome and overcome the inhibitory effect of the drug.

Dosing Realities

In mouse models (e.g., Thy1-aSyn), Ambroxol is often administered at 4-5 mM in drinking water to see effects. This translates to massive human equivalent doses.

• Bromhexine Advantage: Due to better lipophilicity, Bromhexine may achieve therapeutic brain levels at lower oral doses, provided the liver conversion to Ambroxol is not rate-limiting.

• Future Direction: The field is moving toward "non-inhibitory" chaperones or allosteric regulators that stabilize GCase without competing for the active site, avoiding the need for the delicate pH-dependent release.

References

• McNeill, A., et al. (2014). Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells.[3] Brain.[3][4][5]

• Mullin, S., et al. (2020). Ambroxol for the Treatment of Patients With Parkinson Disease With and Without Glucocerebrosidase Gene Mutations: A Nonrandomized, Noncontrolled Trial (AiM-PD). JAMA Neurology.

• Magalhaes, J., et al. (2018). Ambroxol and bromhexine derivatives as pharmacological chaperones for mutant glucocerebrosidase. Scientific Reports.

• Maegawa, G.H., et al. (2009). Identification and characterization of Ambroxol as an enzyme enhancement agent for Gaucher disease. Journal of Biological Chemistry.

• Migdalska-Richards, A., et al. (2016). Ambroxol effects in glucocerebrosidase mutation-associated Parkinson’s disease mouse models. Annals of Neurology.

Sources

• 1. Ambroxol as a disease-modifying treatment to reduce the risk of cognitive impairment in GBA-associated Parkinson’s disease: a multicentre, randomised, double-blind, placebo-controlled, phase II trial. The AMBITIOUS study protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flow Cytometry Measurement of Glucocerebrosidase Activity in Human Monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. gaucherdisease.org [gaucherdisease.org]
• 5. Ambroxol, the cough expectorant with neuroprotective effects - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming Mechanism of Action Through Competitive Inhibition Studies

For researchers in the vanguard of drug discovery, elucidating a compound's precise mechanism of action (MOA) is a cornerstone of preclinical development. It is the critical juncture where a promising "hit" begins its transformation into a rationally designed therapeutic agent. Among the various inhibitory mechanisms, competitive inhibition is a common and often desirable MOA, where a therapeutic candidate directly competes with the endogenous substrate for the enzyme's active site.[1][2][3]

This guide provides an in-depth, experience-driven framework for designing, executing, and interpreting competitive inhibition studies. We will move beyond rote protocols to explore the underlying rationale of each experimental choice, ensuring that your results are not only accurate but also self-validating and mechanistically definitive.

Part 1: The Theoretical Foundation of Competitive Inhibition

Competitive inhibition occurs when an inhibitor molecule, which often bears a structural resemblance to the substrate, reversibly binds to the enzyme's active site.[2][4][5] This binding event physically precludes the substrate from binding, thereby reducing the rate of the enzymatic reaction.[2] A key characteristic of this mechanism is that the inhibition can be overcome by increasing the concentration of the substrate.[3][6][7] When the substrate molecules vastly outnumber the inhibitor molecules, they are more likely to win the "competition" for the active site, allowing the reaction to approach its normal maximum velocity (Vmax).[7][8]

This dynamic interplay has predictable effects on the enzyme's kinetic parameters:

• Vmax (Maximum Velocity): Remains unchanged. At saturating substrate concentrations, the effect of the competitive inhibitor is effectively nullified.[2][9][10]

• Km (Michaelis Constant): Appears to increase. The Km is the substrate concentration at which the reaction velocity is half of Vmax. In the presence of a competitive inhibitor, a higher concentration of substrate is required to reach this half-maximal velocity because the substrate must outcompete the inhibitor.[8][9][10] This "apparent Km" is denoted as Km_app.

Understanding these theoretical underpinnings is crucial because they form the basis of the experimental design and data interpretation needed to unequivocally confirm a competitive MOA.

Caption: A diagram illustrating the competition between a substrate and an inhibitor for the enzyme's active site.

Part 2: Designing a Self-Validating Inhibition Assay

The goal of the experimental design is to systematically measure the enzyme's reaction rate across a matrix of varying substrate and inhibitor concentrations. A robust design not only confirms the MOA but also inherently validates the quality of the data.

Core Principle: Adherence to Initial Velocity

The Michaelis-Menten model, and by extension its linearized forms like the Lineweaver-Burk plot, are predicated on measuring the initial velocity (v₀) of the reaction.[11] This is the linear phase of product formation over time before significant substrate depletion or product inhibition occurs.

Why it's critical: As the reaction proceeds, substrate concentration decreases, and the reaction naturally slows down. Using data from outside the initial linear phase will lead to an underestimation of the true reaction rate and result in erroneous kinetic parameter calculations.

Validation Check: Before initiating inhibitor studies, you must determine the linear range for your assay. This is done by measuring product formation at multiple time points at both the lowest and highest substrate concentrations you plan to use. The time window where product formation is linear with time is your valid window for measurement.[12]

Choosing Substrate and Inhibitor Concentrations

A common pitfall is the arbitrary selection of concentrations. The choices must be deliberate and centered around the enzyme's intrinsic properties.

• Substrate Concentration [S]: To accurately determine kinetic parameters, concentrations should span a wide range, typically from 0.2x Km to at least 5x Km.[13] This ensures you capture the full hyperbolic curve of the enzyme's activity. Using a substrate concentration around the Km is essential for sensitively detecting competitive inhibitors.[11]

• Inhibitor Concentration [I]: The concentrations should be chosen to elicit a measurable dose-response. A good starting point is to use a range that brackets the compound's IC50 (the concentration that causes 50% inhibition). A typical range would include concentrations from 0.1x IC50 to 10x IC50, often in a series of 2-fold or 3-fold dilutions.[14] At least five to eight inhibitor concentrations should be used to accurately define the inhibition curve.[15]

Caption: A streamlined workflow from preliminary assays to final mechanism of action confirmation.

Part 3: Experimental Protocol and Data Analysis

This section outlines a generalized, step-by-step protocol for a typical 96-well plate-based absorbance assay.

Step-by-Step Experimental Protocol

• Reagent Preparation:

  • Prepare a concentrated stock solution of your enzyme in a suitable assay buffer that ensures its stability and activity.

  • Prepare a range of substrate concentrations. For example, create 2x concentrated stocks that, when added to the well, will yield final concentrations of 0.2, 0.5, 1, 2, and 5 times the known Km.

  • Prepare a range of inhibitor concentrations. Create 4x concentrated stocks that, when added, will yield the desired final concentrations (e.g., 0, 10, 30, 100, 300, 1000 nM). The "0" concentration well will contain only the inhibitor's solvent (e.g., DMSO) and serves as the uninhibited control.

• Assay Plate Setup:

  • Add assay buffer to all wells.

  • Add the 4x inhibitor stocks (or vehicle) to the appropriate wells.

  • Add the enzyme to all wells except for the "no enzyme" controls. Allow the enzyme and inhibitor to pre-incubate for a short period (e.g., 10-15 minutes) to allow for equilibrium binding. This step is crucial for reversible inhibitors.

• Initiating and Monitoring the Reaction:

  • Initiate the reaction by adding the 2x substrate stocks to the wells.

  • Immediately place the plate in a microplate reader pre-set to the correct temperature.

  • Measure the absorbance (or fluorescence) at the appropriate wavelength in kinetic mode, taking readings every 30-60 seconds for a duration determined by your initial linearity tests.

• Data Processing:

  • For each well, plot absorbance vs. time.

  • Determine the slope of the linear portion of this curve. This slope is your initial velocity (v₀), often in units of mOD/min.

  • Organize your results into a table.

Data Presentation and Analysis

Your raw data should be processed and summarized for clarity.

Table 1: Sample Processed Data for Initial Velocities (v₀)

[Substrate] (µM)	1/[S] (µM⁻¹)	v₀ (no inhibitor)	v₀ ([I] = 10 nM)	v₀ ([I] = 30 nM)	v₀ ([I] = 100 nM)
10	0.100	50.0	38.5	26.3	13.2
20	0.050	66.7	57.1	44.4	25.0
50	0.020	83.3	76.9	66.7	45.5
100	0.010	90.9	87.0	80.0	60.0
200	0.005	95.2	93.0	88.9	71.4

With this processed data, you can now perform the graphical analyses that are hallmarks of classical enzyme kinetics.

The Lineweaver-Burk (or double-reciprocal) plot linearizes the Michaelis-Menten equation, making it easier to visualize changes in kinetic parameters.[16][17][18] It plots the reciprocal of velocity (1/v₀) against the reciprocal of substrate concentration (1/[S]).[16]

• How to Construct: For each inhibitor concentration, plot 1/v₀ (y-axis) vs. 1/[S] (x-axis).

• Signature of Competitive Inhibition: You will see a series of lines that intersect at the exact same point on the y-axis.[16][18]

  • Y-intercept: Represents 1/Vmax. Because the lines converge here, it visually confirms that Vmax is unchanged.[16][19]

  • X-intercept: Represents -1/Km. As the inhibitor concentration increases, the x-intercept moves closer to zero, indicating an increase in the apparent Km.[9][16]

  • Slope: Represents Km/Vmax. The slopes of the lines increase with higher inhibitor concentrations.[18]

The Dixon plot is another graphical method used to determine the inhibition constant (Ki).[20][21][22] It is particularly useful for confirming the type of inhibition and calculating the Ki value.[21]

• How to Construct: Plot the reciprocal of velocity (1/v₀) on the y-axis against the inhibitor concentration ([I]) on the x-axis.[20] This is done for several different fixed substrate concentrations.

• Signature of Competitive Inhibition: The resulting plot will show a series of lines that intersect at a single point to the left of the y-axis.[21] The x-coordinate of this intersection point is equal to -Ki.

While the Dixon plot provides a direct graphical determination of Ki, it can also be calculated using the Cheng-Prusoff equation, which relates the more easily measured IC50 to the true inhibition constant, Ki.[23]

Ki = IC50 / (1 + [S]/Km) [23]

• Ki: The inhibition constant, a true measure of the inhibitor's potency that is independent of substrate concentration.[23][24]

• IC50: The concentration of inhibitor that produces 50% inhibition. This value is dependent on the substrate concentration used in the assay.[23][24]

• [S]: The fixed substrate concentration used in the IC50 determination.

• Km: The Michaelis constant of the substrate for the enzyme.

Why this is important: The Ki provides an absolute value for the inhibitor's affinity that can be compared across different experiments and even different labs, whereas IC50 values are only comparable if the experimental conditions (especially substrate concentration) are identical.[23]

Part 4: Troubleshooting and Best Practices

• Problem: Non-linear Lineweaver-Burk Plots.

  • Cause: This often indicates that measurements were not taken under initial velocity conditions.

  • Solution: Re-run your assay linearity controls and ensure you are only using data from the initial linear phase.[12]

• Problem: High background signal.

  • Cause: The substrate may be unstable and degrading non-enzymatically, or the inhibitor itself might be interfering with the detection method.

  • Solution: Always run "no enzyme" and "no substrate" controls. If the inhibitor is the issue, you may need to consider an alternative assay format.

• Problem: Inconsistent results between assays.

  • Cause: Inconsistent pipetting, temperature fluctuations, or old reagents can all contribute to variability.[25]

  • Solution: Use fresh solutions for each experiment. Ensure precise pipetting and use a temperature-controlled plate reader. Always run replicates (duplicates or triplicates) for each data point.[12][25]

Conclusion

Confirming a competitive mechanism of action is a meticulous process that demands more than just running a pre-packaged kit. It requires a deep understanding of enzyme kinetics, a deliberate and logical experimental design, and a rigorous approach to data analysis. By focusing on the principles of initial velocity, making informed choices about substrate and inhibitor concentrations, and correctly applying graphical analyses like the Lineweaver-Burk and Dixon plots, researchers can generate high-fidelity, self-validating data. This robust characterization is indispensable for advancing a compound through the drug discovery pipeline and building a compelling case for its therapeutic potential.

References

• Vertex AI Search. (2025, September 12). Using Dixon Plot for Enzyme Inhibition: Correct Axes Selection Explained.
• Canadian Society of Pharmacology and Therapeutics (CSPT). Cheng-Prusoff Equation.
• Fiveable. (2025, August 15). Lineweaver-Burk Plot Definition - Biological Chemistry I.
• Fiveable. (2025, August 15). Dixon Plots Definition - Biological Chemistry II Key Term.
• Studylib. Dixon Plot Method for Enzyme Inhibition Analysis.
• Wikipedia. Competitive inhibition.
• Wikipedia. Lineweaver–Burk plot.
• csbsju.edu. Advanced Reaction Kinetics MK7. Enzyme Kinetics: Lineweaver-Burk Plots.
• Save My Exams. (2024, December 16). Enzyme Inhibition – IB HL Biology Revision Notes.
• AK Lectures. Lineweaver-Burk Plot and Reversible Inhibition.
• MilliporeSigma. Enzyme Inhibitor Terms and Calculations.
• Jack Westin. Inhibition - Enzymes - MCAT Content.
• TeachMePhysiology. (2024, April 8). Enzyme Inhibition - Types of Inhibition.
• Creative Biolabs Antibody. Troubleshooting of Competition (Inhibition) ELISA.
• WikiJournal of Science. (2020, December 23). Competitive inhibition.
• Khan Academy. Enzyme inhibition and kinetics graphs.
• Microbe Notes. (2023, August 3). Enzyme Inhibitors- Competitive, Noncompetitive, End-product inhibition.
• Britannica. (2026, January 28). Competitive inhibition.
• Chem Help ASAP. (2021, January 14). Ki, IC50, & the Cheng-Prusoff equation.
• Assay Guidance Manual - NCBI Bookshelf. (2012, May 1). Basics of Enzymatic Assays for HTS.
• csir net life science coaching. (2025, April 13). How to Reduce Competitive Inhibition of Enzymes.
• ACS Infectious Diseases. (2019, March 12). Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis.
• ResearchGate. (2015, September 2). How should I start with Enzyme-Inhibitor kinetics assay?.
• Sigma-Aldrich. How to Use Inhibitors.
• ResearchGate. (2021, January 13). What's optimal method for Optimization of an enzyme assay (i.e. Enzyme Inhibition Assay)?.
• Varsity Tutors. Competitive Inhibition - Biochemistry Help.
• Assay Guidance Manual - NCBI Bookshelf. (2012, May 1). Mechanism of Action Assays for Enzymes.

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A Senior Application Scientist's Guide to the Reproducible Synthesis and Biological Evaluation of Cyclohexanol Derivatives

Foreword: The Bedrock of Discovery is Reliability

In the fast-paced world of drug discovery, the siren call of novel findings can sometimes drown out the steady rhythm of meticulous, reproducible science. Yet, it is this very rhythm that forms the bedrock of credible and translatable research. The "reproducibility crisis" in preclinical research is not a new phenomenon, but an ongoing challenge that costs the industry billions annually and, more importantly, delays the delivery of life-saving therapies.[1][2] This guide, designed for researchers, scientists, and drug development professionals, provides a deep dive into ensuring the reproducibility of the synthesis and biological evaluation of cyclohexanol derivatives—a scaffold present in numerous bioactive compounds.[3][4] We will move beyond simply listing protocols to dissecting the "why" behind experimental choices, empowering you to build self-validating systems into your research.

Part 1: Navigating the Synthetic Landscape of Cyclohexanol Derivatives

The synthesis of cyclohexanol derivatives can be approached from several angles, each with its own set of advantages and reproducibility challenges. The choice of synthetic route is often a trade-off between yield, stereoselectivity, and the commercial availability of starting materials.

Common Synthetic Routes: A Comparative Analysis

Synthetic Route	Starting Material	Key Reagents/Conditions	Typical Yields	Key Reproducibility Considerations
Reduction of Cyclohexanones	Substituted Cyclohexanone	NaBH₄ or LiAlH₄	High (often >90%)	Purity of the starting ketone, stoichiometry of the reducing agent, temperature control.[5][6]
Hydration of Cyclohexenes	Substituted Cyclohexene	Acid catalyst (e.g., H₂SO₄), water	Variable (can be low)	Catalyst concentration, reaction time, potential for side reactions (e.g., rearrangements).[7][8]
Ring-Opening of Epoxides	Cyclohexene Oxide	Nucleophile (e.g., Grignard reagent, organolithium)	Moderate to High	Purity and reactivity of the nucleophile, solvent choice, strict anhydrous conditions.
Diels-Alder Reaction	Diene and Dienophile	Heat or Lewis acid catalyst	Moderate to High	Purity of diene and dienophile, reaction temperature and pressure, stereoselectivity can be sensitive to conditions.
Michael Addition followed by Cyclization	Chalcone and an active methylene compound	Base (e.g., NaOH)	Good to Excellent	Stoichiometry of reactants and base, reaction time and temperature.[9][10]

Expert Insight: While the reduction of cyclohexanones is often the most straightforward and high-yielding method on paper, its reproducibility in a drug discovery context hinges on the scalability and cost of obtaining the substituted cyclohexanone precursor. For novel derivatives, a multi-step synthesis to the ketone may introduce more variability than a less direct but more convergent approach like a Diels-Alder reaction.

Protocol: Stereoselective Reduction of 4-tert-butylcyclohexanone

This protocol details the reduction of a common cyclohexanone derivative to the corresponding cyclohexanol, a reaction where stereoselectivity is a key consideration.

Objective: To synthesize cis- and trans-4-tert-butylcyclohexanol with high reproducibility.

Materials:

• 4-tert-butylcyclohexanone

• Sodium borohydride (NaBH₄)

• Methanol

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve 5.0 g of 4-tert-butylcyclohexanone in 25 mL of methanol.

• Cooling: Place the flask in an ice bath and stir for 10 minutes to cool the solution to 0-5 °C. Causality: Lowering the temperature helps to control the reaction rate and can influence the stereoselectivity of the hydride attack.

• Addition of Reducing Agent: Slowly add 1.5 g of sodium borohydride in small portions over 15 minutes. Causality: Portion-wise addition prevents a rapid, exothermic reaction and allows for better temperature control.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 30 minutes.

• Quenching: Carefully add 20 mL of saturated aqueous ammonium chloride to quench the excess sodium borohydride.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Washing: Wash the combined organic layers with brine (1 x 20 mL).

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter and concentrate the solution using a rotary evaporator to yield the product.

Characterization and Reproducibility Check:

• Yield: Calculate the percentage yield. A reproducible protocol should consistently give yields within a narrow range (e.g., 90-95%).

• Purity: Analyze the product by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity and identify any side products.

• Stereoselectivity: Use ¹H NMR to determine the ratio of cis to trans isomers. The integration of the signals corresponding to the axial and equatorial protons of the hydroxyl-bearing carbon can be used for this purpose.

Part 2: Ensuring Reliability in Biological Evaluation

The most elegantly synthesized compound is of little value if its biological activity cannot be reliably and reproducibly measured. The choice of assay, cell line, and even subtle variations in protocol can have a significant impact on the outcome.

Common Pitfalls in Biological Assays

• Cell Line Authenticity: Misidentified or cross-contaminated cell lines are a major source of irreproducibility.[1] Always source cell lines from reputable bio-repositories and perform regular authentication (e.g., STR profiling for human cell lines).[11]

• Reagent Variability: Batch-to-batch variation in reagents such as serum, antibodies, and cytokines can significantly alter experimental results.[12][13] It is crucial to qualify new batches of critical reagents against a known standard.

• Inconsistent Protocols: Minor deviations in incubation times, cell densities, or reagent concentrations can lead to significant differences in results. Detailed and standardized protocols are essential.[12]

• Lack of Appropriate Controls: The inclusion of positive, negative, and vehicle controls is fundamental to interpreting assay results and ensuring that the assay is performing as expected.

Protocol: MTT Assay for Cytotoxicity of a Cyclohexanol Derivative

This protocol outlines a standard colorimetric assay to assess the cytotoxic effects of a novel cyclohexanol derivative on a cancer cell line.

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of a cyclohexanol derivative in a reproducible manner.

Materials:

• Human cancer cell line (e.g., HeLa)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Cyclohexanol derivative stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed HeLa cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the cyclohexanol derivative in complete growth medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and untreated control wells.

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours. Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.

Data Analysis and Reproducibility Check:

• Data Normalization: Express the absorbance values as a percentage of the vehicle control.

• IC₅₀ Calculation: Plot the percentage of cell viability versus the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

• Statistical Analysis: Perform at least three independent experiments and report the IC₅₀ as the mean ± standard deviation. The coefficient of variation between experiments should be below a predefined threshold (e.g., <20%) for the assay to be considered reproducible.

Part 3: Visualizing Workflows and Pathways for Clarity

Synthetic Workflow Diagram

Caption: A typical workflow for the reproducible synthesis of a cyclohexanol derivative via ketone reduction.

Biological Evaluation Workflow

Caption: A standardized workflow for assessing the cytotoxicity of a cyclohexanol derivative using the MTT assay.

Hypothetical Signaling Pathway Inhibition

Caption: A diagram illustrating the hypothetical inhibition of a kinase signaling pathway by a cyclohexanol derivative, leading to reduced cell proliferation.

Conclusion: A Culture of Rigor and Transparency

Ensuring the reproducibility of the synthesis and biological evaluation of cyclohexanol derivatives is not merely about following protocols; it is about cultivating a culture of rigor, transparency, and critical thinking.[14][15] By understanding the causality behind experimental choices, implementing self-validating systems, and meticulously documenting every step, we can build a more robust and reliable foundation for drug discovery. This guide provides a framework for achieving that goal, but it is the dedication of individual scientists to these principles that will ultimately turn the tide on the reproducibility crisis.

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